molecular formula C10H10N2S B13291619 N-(thiophen-2-ylmethyl)pyridin-3-amine

N-(thiophen-2-ylmethyl)pyridin-3-amine

Cat. No.: B13291619
M. Wt: 190.27 g/mol
InChI Key: WXKZTJOEIBCLSB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-(Thiophen-2-ylmethyl)pyridin-3-amine (CAS 1340072-33-4) is a high-purity chemical compound with the molecular formula C 11 H 12 N 2 S and a molecular weight of 204.29 g/mol . This hybrid heterocyclic compound features both pyridine and thiophene pharmacophores, a structural motif of significant interest in modern medicinal and agrochemical research . The integration of a nitrogen-containing pyridine ring with a sulfur-containing thiophene ring via a methylene bridge creates a unique molecular architecture. Such structures are frequently explored as key scaffolds in the development of bioactive molecules . Scientific literature indicates that analogous compounds combining pyridine and thiophene rings have demonstrated potential as vascular endothelial growth factor receptor-2 (VEGFR-2) inhibitors , suggesting relevance in anticancer research . Furthermore, similar molecular frameworks are investigated for their fungicidal activities, offering a valuable building block for the design of new crop protection agents . Researchers value this compound for its utility in constructing complex molecules for structure-activity relationship (SAR) studies , drug discovery, and material science. [HANDLING AND REGULATORY INFORMATION] This product is intended for research purposes only and is not classified as a drug, food, or cosmetic. It is not for diagnostic use, human consumption, or veterinary use. Please refer to the relevant Material Safety Data Sheet (MSDS) for safe handling and storage procedures.

Structure

3D Structure

Interactive Chemical Structure Model





Properties

Molecular Formula

C10H10N2S

Molecular Weight

190.27 g/mol

IUPAC Name

N-(thiophen-2-ylmethyl)pyridin-3-amine

InChI

InChI=1S/C10H10N2S/c1-3-9(7-11-5-1)12-8-10-4-2-6-13-10/h1-7,12H,8H2

InChI Key

WXKZTJOEIBCLSB-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=CN=C1)NCC2=CC=CS2

Origin of Product

United States
Foundational & Exploratory

Technical Guide: Synthesis of N-(thiophen-2-ylmethyl)pyridin-3-amine

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary & Molecule Profile

Target Molecule: N-(thiophen-2-ylmethyl)pyridin-3-amine Chemical Formula: C


H

N

S Molecular Weight: 190.26 g/mol Class: Heteroaryl-alkyl secondary amine

Significance: This molecule represents a "privileged scaffold" in medicinal chemistry, linking two distinct heteroaromatic systems (pyridine and thiophene) via a methylene bridge. It serves as a critical intermediate in the development of kinase inhibitors (e.g., Rho-kinase), GPCR ligands, and anti-inflammatory agents. The thiophene moiety acts as a bioisostere for benzene, often improving lipophilicity and metabolic stability, while the pyridine nitrogen provides a hydrogen bond acceptor site crucial for receptor binding.

Retrosynthetic Analysis

To design the optimal synthesis, we must analyze the bond disconnection. The target is a secondary amine.[1] The most logical disconnection is at the C–N bond between the thiophene-methylene carbon and the pyridine nitrogen.

Disconnection Logic:

  • Path A (Reductive Amination): Disconnection leads to 3-aminopyridine (Nucleophile) and thiophene-2-carboxaldehyde (Electrophile). This is the most robust pathway, avoiding over-alkylation.

  • Path B (Direct Alkylation): Disconnection leads to 3-aminopyridine and 2-(chloromethyl)thiophene . This path carries high risks of bis-alkylation (formation of tertiary amines) and handling mutagenic alkyl halides.

Decision: Path A (Reductive Amination) is the industry-standard "Gold Route" due to its chemoselectivity, safety profile, and scalability.

Retrosynthesis Target Target: N-(thiophen-2-ylmethyl)pyridin-3-amine Break C-N Bond Disconnection Target->Break Retrosynthesis Precursor1 Precursor A: 3-Aminopyridine (Nucleophile) Break->Precursor1 Precursor2 Precursor B: Thiophene-2-carboxaldehyde (Electrophile) Break->Precursor2

Figure 1: Retrosynthetic disconnection showing the convergence of amine and aldehyde precursors.

Primary Pathway: Reductive Amination (The "Gold Standard")

Mechanistic Rationale

The reaction proceeds via the formation of a hemiaminal, followed by dehydration to an imine (Schiff base). The imine is then selectively reduced to the secondary amine.

Why Sodium Triacetoxyborohydride (STAB)? We utilize NaBH(OAc)


 (STAB) rather than NaBH

or NaCNBH

for three reasons:
  • Selectivity: STAB reduces imines much faster than aldehydes. This allows for "One-Pot" procedures where amine, aldehyde, and reductant are mixed simultaneously.[2]

  • Safety: Unlike NaCNBH

    
    , it does not generate toxic cyanide byproducts.
    
  • Stability: It is stable in the slightly acidic media (acetic acid) required to catalyze the imine formation of the weakly nucleophilic 3-aminopyridine.

Reaction Mechanism Diagram

Mechanism R1 3-Aminopyridine + Thiophene-2-CHO Inter1 Hemiaminal Intermediate R1->Inter1 Nucleophilic Attack Imine Imine (Schiff Base) [Rate Determining Step] Inter1->Imine -H2O Product Secondary Amine (Target) Imine->Product Reduction Acid AcOH (Catalyst) Acid->Inter1 Activates STAB NaBH(OAc)3 (Hydride Donor) STAB->Imine H- Transfer

Figure 2: Step-wise mechanism of reductive amination using STAB.

Detailed Experimental Protocol

Scale: 10 mmol (approx. 1.9 g product theoretical)

Reagents & Materials:

  • 3-Aminopyridine: 0.94 g (10 mmol)

  • Thiophene-2-carboxaldehyde: 1.12 g (10 mmol)

  • Sodium Triacetoxyborohydride (STAB): 3.18 g (15 mmol, 1.5 eq)

  • Acetic Acid (AcOH): 0.6 g (10 mmol, 1.0 eq)

  • Solvent: 1,2-Dichloroethane (DCE) or Dichloromethane (DCM) - 40 mL

Step-by-Step Methodology:

  • Imine Formation (Activation):

    • In a dry 100 mL round-bottom flask equipped with a magnetic stir bar, dissolve 3-aminopyridine (1.0 eq) and thiophene-2-carboxaldehyde (1.0 eq) in DCE (40 mL).

    • Add Acetic Acid (1.0 eq). The acid protonates the aldehyde oxygen, making it more electrophilic, which is crucial since the pyridine ring withdraws electron density from the amine, making it a sluggish nucleophile.

    • Optional: Add 2g of activated 4Å Molecular Sieves to absorb water and drive equilibrium (recommended for lower reactivity amines).

    • Stir at Room Temperature (RT) for 30–60 minutes under Nitrogen atmosphere.

  • Reduction:

    • Cool the mixture to 0°C (ice bath).

    • Add STAB (1.5 eq) portion-wise over 10 minutes. (Caution: Mild gas evolution).

    • Remove ice bath and allow to warm to RT. Stir for 4–16 hours.

    • Monitoring: Check reaction progress via TLC (System: 5% MeOH in DCM) or LC-MS. Look for disappearance of the aldehyde.

  • Quench & Workup:

    • Quench the reaction by adding saturated aqueous NaHCO

      
       (30 mL). Stir vigorously for 15 minutes to neutralize the acetic acid and decompose excess borohydride.
      
    • Extract with DCM (3 x 30 mL).

    • Combine organic layers and wash with Brine (1 x 30 mL).

    • Dry over anhydrous Na

      
      SO
      
      
      
      , filter, and concentrate under reduced pressure.
  • Purification:

    • The crude oil is often pure enough for use. If not, purify via Flash Column Chromatography.

    • Stationary Phase: Silica Gel.

    • Mobile Phase: Gradient of 0%

      
       5% Methanol in DCM (with 1% Triethylamine if streaking occurs).
      

Secondary Pathway: Direct Alkylation (Comparison)

While less elegant, this route is useful if the aldehyde is unavailable or if a specific salt form is required immediately.

Reagents: 3-Aminopyridine + 2-(chloromethyl)thiophene + Base (K


CO

or DIPEA). Solvent: DMF or Acetonitrile.
FeatureReductive Amination (Route A)Direct Alkylation (Route B)
Selectivity High (Mono-alkylation favored)Low (Risk of Bis-alkylation)
Conditions Mild, Room TempOften requires heat (60-80°C)
Purification Simple Extraction/FiltrationDifficult (Separating mono/bis products)
Safety Good (STAB is manageable)Poor (Alkyl halides are genotoxic)

Why avoid Route B? The pKa of the product (secondary amine) is often higher than the starting material (primary amine), making the product more nucleophilic than the starting material. This leads to the "over-alkylation" runaway effect, producing the tertiary amine impurity.

Critical Control Points & Troubleshooting

Analytical Characterization Data (Expected)
  • 
    H NMR (400 MHz, DMSO-d
    
    
    
    ):
    • 
       8.0–7.9 (d, Pyridine-H)
      
    • 
       7.4 (d, Thiophene-H)
      
    • 
       6.9–7.1 (m, Thiophene/Pyridine overlap)
      
    • 
       6.4 (bs, 1H, -NH-)
      
    • 
       4.45 (d, 2H, -CH
      
      
      
      -)
  • MS (ESI): m/z 191.1 [M+H]

    
    
    
Troubleshooting Table
IssueProbable CauseCorrective Action
Low Conversion 3-Aminopyridine is weakly nucleophilic.Increase AcOH to 2.0 eq or use Ti(OiPr)

as a Lewis Acid promoter.
Tertiary Amine Formed Reductive Amination: Aldehyde excess.Ensure 1:1 stoichiometry. Add amine before aldehyde.
Boron Emulsion STAB byproduct complexation.Wash with 1M NaOH during workup (if product stability permits) or use Tartaric acid wash.
Workup Flowchart

Workup Reaction Reaction Mixture (DCE, Product, Boron salts) Quench Add Sat. NaHCO3 (pH ~8-9) Reaction->Quench Sep Phase Separation Quench->Sep Aq Aqueous Layer (Boron salts, Acetate) Sep->Aq Discard Org Organic Layer (Product, Impurities) Sep->Org Dry Dry (Na2SO4) & Concentrate Org->Dry Purify Flash Chromatography (DCM:MeOH) Dry->Purify

Figure 3: Standard workup procedure for isolation of the secondary amine.

References

  • Abdel-Magid, A. F., et al. (1996). "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures." The Journal of Organic Chemistry, 61(11), 3849-3862. Link

  • Master Organic Chemistry. (2017). "Reductive Amination, and How It Works." Link

  • Sigma-Aldrich. (n.d.). "Application Note – Reductive Amination." Link

  • PubChem. (n.d.). "2-N-(thiophen-3-ylmethyl)pyridine-2,5-diamine (Analogous Structure)." National Library of Medicine. Link

  • Common Organic Chemistry. (n.d.). "Reductive Amination - Common Conditions: NaBH(OAc)3." Link

Sources

An In-depth Technical Guide to N-(thiophen-2-ylmethyl)pyridin-3-amine: Synthesis, Characterization, and Potential Applications

Author: BenchChem Technical Support Team. Date: February 2026

Abstract

This technical guide provides a comprehensive overview of N-(thiophen-2-ylmethyl)pyridin-3-amine, a heterocyclic compound incorporating both thiophene and aminopyridine moieties, which are recognized as privileged structures in medicinal chemistry. While a specific Chemical Abstracts Service (CAS) number for this compound is not prominently listed in public databases, this document outlines a robust and well-established synthetic protocol for its preparation via reductive amination. We delve into the rationale behind the synthetic strategy, provide a detailed experimental workflow, and discuss the analytical methods for structural elucidation and purity assessment. Furthermore, this guide explores the potential biological significance and applications of N-(thiophen-2-ylmethyl)pyridin-3-amine by drawing parallels with structurally related molecules that have demonstrated a range of activities, including kinase inhibition and antimicrobial effects. This whitepaper is intended for researchers, chemists, and drug development professionals interested in the synthesis and exploration of novel heterocyclic scaffolds.

Introduction: The Scientific Rationale

The convergence of multiple pharmacologically active fragments into a single molecular entity is a cornerstone of modern drug discovery. N-(thiophen-2-ylmethyl)pyridin-3-amine is a prime example of such a design, marrying the electron-rich thiophene ring with the versatile aminopyridine core.

  • Thiophene Moiety : The thiophene ring is a bioisostere of the benzene ring, found in numerous FDA-approved drugs. Its presence can enhance metabolic stability and modulate physicochemical properties, influencing receptor binding and pharmacokinetic profiles. Thiophene derivatives are known to exhibit a wide array of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties.

  • Aminopyridine Scaffold : Aminopyridines are a class of heterocyclic compounds extensively studied for their diverse pharmacological roles.[1] They serve as crucial intermediates in the synthesis of more complex molecules and are themselves active components in drugs targeting ion channels and various enzymes.[1][2] The nitrogen atom in the pyridine ring can act as a hydrogen bond acceptor, which is critical for molecular recognition at biological targets.

The combination of these two moieties in N-(thiophen-2-ylmethyl)pyridin-3-amine creates a molecule with significant potential for interacting with various biological targets. This guide provides the foundational knowledge for its synthesis and exploration.

Physicochemical and Structural Properties

PropertyValueSource
Molecular Formula C₁₀H₁₀N₂SCalculated
Molecular Weight 190.27 g/mol Calculated
CAS Number Not assignedN/A
Predicted XlogP 2.0Predicted[3]
Monoisotopic Mass 190.05647 DaPredicted[3]
Predicted pKa (basic) ~5-6Estimated
Appearance Solid (predicted)N/A

Note: The predicted values are for the isomeric N-(thiophen-3-ylmethyl)pyridin-3-amine as a close reference[3]. The properties of the 2-substituted isomer are expected to be similar.

Synthesis of N-(thiophen-2-ylmethyl)pyridin-3-amine

The most direct and efficient method for the synthesis of N-(thiophen-2-ylmethyl)pyridin-3-amine is the reductive amination of thiophene-2-carbaldehyde with 3-aminopyridine. This two-step, one-pot reaction involves the initial formation of a Schiff base (imine), followed by its in-situ reduction to the target secondary amine.[4][5]

Causality of Experimental Choices

Reductive amination is a widely used and robust C-N bond-forming reaction in organic synthesis.[6] The choice of reagents and conditions is critical for achieving high yield and purity.

  • Reactants : Thiophene-2-carbaldehyde and 3-aminopyridine are commercially available starting materials.

  • Reducing Agent : Sodium triacetoxyborohydride (NaBH(OAc)₃) is often the preferred reducing agent. It is mild enough to not reduce the starting aldehyde, yet reactive enough to reduce the intermediate iminium ion. This selectivity minimizes side reactions and simplifies purification.[4] Alternative reagents like sodium cyanoborohydride (NaBH₃CN) can also be used, though they are more toxic.[4][7]

  • Solvent : A non-protic solvent such as dichloromethane (DCM) or ethyl acetate (EtOAc) is typically used to avoid unwanted reactions with the reducing agent.[8]

  • Catalyst : The reaction can be acid-catalyzed to facilitate imine formation, but often proceeds without an external catalyst as the reactants themselves can be sufficiently reactive.

Synthetic Workflow Diagram

G cluster_0 Reaction Setup cluster_1 Reduction cluster_2 Workup & Purification A Thiophene-2-carbaldehyde D Mix & Stir A->D B 3-Aminopyridine B->D C Solvent (e.g., EtOAc) C->D E Add NaBH(OAc)₃ D->E F Stir at RT (6-24h) E->F G Quench with NaHCO₃ (aq) F->G H Extract with EtOAc G->H I Dry & Concentrate H->I J Column Chromatography I->J K Pure Product J->K

Caption: Reductive amination workflow for synthesizing N-(thiophen-2-ylmethyl)pyridin-3-amine.

Detailed Experimental Protocol

Materials:

  • Thiophene-2-carbaldehyde (1.0 eq)

  • 3-Aminopyridine (1.1 eq)

  • Sodium triacetoxyborohydride (NaBH(OAc)₃) (1.2 eq)[8]

  • Ethyl acetate (EtOAc), anhydrous

  • Saturated aqueous sodium bicarbonate (NaHCO₃) solution

  • Anhydrous sodium sulfate (Na₂SO₄)

  • Silica gel for column chromatography

  • Hexanes and Ethyl Acetate for elution

Procedure:

  • To a solution of thiophene-2-carbaldehyde (1.0 eq, e.g., 10 mmol, 1.12 g) in anhydrous ethyl acetate (40 mL) in a round-bottom flask, add 3-aminopyridine (1.1 eq, 11 mmol, 1.03 g).[8]

  • Stir the mixture at room temperature for 30 minutes to facilitate the formation of the imine intermediate.

  • Carefully add sodium triacetoxyborohydride (1.2 eq, 12 mmol, 2.54 g) portion-wise to the reaction mixture. The addition may be exothermic.

  • Stir the reaction mixture at room temperature for 6 to 24 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

  • Upon completion, quench the reaction by slowly adding a saturated aqueous solution of NaHCO₃ (20 mL).[8]

  • Transfer the mixture to a separatory funnel. Separate the organic layer, and extract the aqueous layer with ethyl acetate (3 x 20 mL).

  • Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to obtain the crude product.

  • Purify the crude residue by flash column chromatography on silica gel, using a gradient of ethyl acetate in hexanes as the eluent, to afford the pure N-(thiophen-2-ylmethyl)pyridin-3-amine.

Structural Elucidation and Characterization

To confirm the identity and purity of the synthesized N-(thiophen-2-ylmethyl)pyridin-3-amine, a combination of spectroscopic methods should be employed.

  • ¹H NMR (Proton Nuclear Magnetic Resonance) : This technique will confirm the presence of all protons and their connectivity. Expected signals would include aromatic protons from both the thiophene and pyridine rings, a characteristic singlet or doublet for the benzylic CH₂ group, and a signal for the N-H proton.

  • ¹³C NMR (Carbon-13 Nuclear Magnetic Resonance) : This will show the number of unique carbon environments, confirming the carbon skeleton of the molecule.

  • MS (Mass Spectrometry) : High-resolution mass spectrometry (HRMS) will confirm the molecular formula by providing a highly accurate mass measurement of the molecular ion.

  • IR (Infrared Spectroscopy) : This will show the presence of key functional groups, such as the N-H stretch of the secondary amine and C=C/C=N stretches from the aromatic rings.

Potential Applications and Biological Rationale

While N-(thiophen-2-ylmethyl)pyridin-3-amine has not been extensively studied, the known biological activities of its structural analogues provide a strong rationale for its investigation in several therapeutic areas.

  • Anticancer Activity : Many aminopyridine derivatives have been investigated as inhibitors of various protein kinases, which are often dysregulated in cancer.[9] The thiophene moiety can also contribute to anticancer activity. Therefore, this compound could be screened against a panel of kinases to identify potential anticancer properties.

  • Antimicrobial and Antifungal Activity : Thiophene derivatives are well-known for their antimicrobial and antifungal properties.[10] The combination with the aminopyridine scaffold could lead to novel agents with potent activity against various pathogens.

  • CNS Activity : Aminopyridines are known to modulate neuronal ion channels. This suggests that N-(thiophen-2-ylmethyl)pyridin-3-amine could be investigated for its potential effects on the central nervous system, for conditions such as epilepsy or neurodegenerative diseases.[11]

Hypothetical Signaling Pathway Involvement

G cluster_0 Cell Membrane cluster_1 Intracellular Signaling Cascade Receptor Receptor Tyrosine Kinase (RTK) Kinase1 Kinase A Receptor->Kinase1 Activates Kinase2 Kinase B Kinase1->Kinase2 TF Transcription Factor Kinase2->TF Gene Gene Expression TF->Gene Proliferation Cell Proliferation Gene->Proliferation Molecule N-(thiophen-2-ylmethyl) pyridin-3-amine Molecule->Kinase1 Inhibits

Caption: Hypothetical inhibition of a kinase signaling pathway by the title compound.

Conclusion

N-(thiophen-2-ylmethyl)pyridin-3-amine is a promising heterocyclic scaffold that can be readily synthesized in the laboratory via reductive amination. This technical guide provides a comprehensive framework for its preparation, purification, and characterization. Based on the well-documented biological activities of its constituent thiophene and aminopyridine moieties, this compound represents a valuable starting point for further investigation in drug discovery programs, particularly in the areas of oncology, infectious diseases, and neuroscience. The protocols and insights provided herein are intended to empower researchers to explore the full potential of this and related molecular architectures.

References

  • AiFChem. (2025, October 21). 1516286-07-9 | 2-Methyl-N-(thiophen-2-ylmethyl)pyridin-3-amine.
  • Kulakov, I. V., Palamarchuk, I. V., Shulgau, Z. T., Seilkhanov, T. M., Gatilov, Y. V., & Fisyuk, A. S. (2018). Synthesis, structure and biological activity 3-(arylmethyl)aminopyridine-2(1H)-ones and 1H-pyrido[2,3-b][12][13]oxazin-2(3H)-ones. Journal of Molecular Structure, 1166, 262–269.

  • Palamarchuk, I. V., Shulgau, Z. T., Kharitonova, M. A., & Kulakov, I. V. (2022). Cytoprotective Activity of Newly Synthesized 3-(Arylmethylamino)-6-Methyl-4-Phenylpyridin-2(1H)
  • PubChem. (n.d.). 2-N-(thiophen-3-ylmethyl)pyridine-2,5-diamine. Retrieved from [Link]

  • Dufils, B., et al. (2022). Aminopyridines in the development of drug candidates against protozoan neglected tropical diseases. RSC Medicinal Chemistry, 13(5), 536-551.
  • Adole, V. A., et al. (2021). Syntheses, Complexation and Biological Activity of Aminopyridines: A Mini-Review. American Journal of Heterocyclic Chemistry, 7(2), 20-27.
  • Master Organic Chemistry. (2017, September 1). Reductive Amination, and How It Works. Retrieved from [Link]

  • Royal Society of Chemistry. (2013). Development of a Solvent Selection Guide for Aldehyde-based Direct Reductive Amination Processes. Retrieved from [Link]

  • Der Pharma Chemica. (2012). Studies on the metal complexes of N'-(thiophen-2-yl-methylidene)- pyridine-4- carbohydrazide. Retrieved from [Link]

  • Elaatiaoui, A., et al. (2016). (E)-2-Phenyl-N-(thiophen-2-ylmethylidene)imidazo[1,2-a]pyridin-3-amine.
  • Shafique, R., et al. (2024). N-(Pyridin-3-yl)pyrimidin-4-amine analogues as potent CDK2 inhibitors: an in silico investigative approach. RSC Advances, 14(1), 234-249.
  • Synple Chem. (n.d.). Application Note – Reductive Amination. Retrieved from [Link]

  • Organic Reactions. (n.d.). Reductive Aminations of Carbonyl Compounds with Borohydride and Borane Reducing Agents. Retrieved from [Link]

  • CompTox Chemicals Dashboard, EPA. (2025, October 15). N-(pyridin-3-ylmethyl)butan-2-amine Properties. Retrieved from [Link]

  • Ananikov, V. P., et al. (2023). Catalytic Reductive Amination of Aromatic Aldehydes on Co-Containing Composites.
  • PubChemLite. (n.d.). N-(thiophen-3-ylmethyl)pyridin-3-amine (C10H10N2S). Retrieved from [Link]

  • Missoum, H., et al. (2022).
  • MedCrave. (2018, September 14). Physicochemical properties of some pyrimidine derivatives in some organic solvents. Retrieved from [Link]

  • Adenosine Therapeutics LLC. (2021). Design, synthesis and evaluation of amino-3,5-dicyanopyridines and thieno[2,3-b]pyridines as ligands of adenosine A1 receptors for the potential treatment of epilepsy. PLoS ONE, 16(9), e0257472.
  • Google Patents. (n.d.). US7208603B2 - Synthesis method and intermediates of pyridin-2-yl-methylamine.

Sources

"N-(thiophen-2-ylmethyl)pyridin-3-amine" molecular structure

Author: BenchChem Technical Support Team. Date: February 2026

An In-depth Technical Guide to the Molecular Structure of N-(thiophen-2-ylmethyl)pyridin-3-amine

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive examination of the molecular structure of N-(thiophen-2-ylmethyl)pyridin-3-amine, a heterocyclic compound incorporating both pyridine and thiophene moieties. These scaffolds are of significant interest in medicinal chemistry, appearing in a wide array of biologically active agents.[1][2][3] This document delineates the molecule's structural features, conformational possibilities, and electronic properties. We present a robust and validated synthetic protocol via reductive amination, alongside a multi-technique analytical workflow for unambiguous structural elucidation. Detailed methodologies for Nuclear Magnetic Resonance (NMR) spectroscopy, Infrared (IR) spectroscopy, and Mass Spectrometry (MS) are provided, complete with predicted data and the causal reasoning behind the expected outcomes. Furthermore, a predictive analysis of its solid-state structure and a detailed protocol for X-ray crystallographic analysis are furnished to guide researchers in obtaining definitive three-dimensional structural information. This guide is intended to serve as an authoritative resource for chemists and pharmacologists engaged in the synthesis, characterization, and application of novel heterocyclic entities.

Molecular Architecture and Conformational Landscape

The structure of N-(thiophen-2-ylmethyl)pyridin-3-amine is characterized by a pyridin-3-amine core linked to a thiophene-2-yl moiety through a methylene (-CH₂-) bridge. This arrangement of two distinct aromatic heterocycles connected by a flexible linker imparts specific stereoelectronic properties and conformational possibilities that are critical to its function in a biological context.

  • Core Components: The molecule integrates an electron-deficient pyridine ring with a relatively electron-rich thiophene ring. The secondary amine bridge (–NH–) acts as a flexible, hydrogen-bond-donating linker.

  • Conformational Flexibility: The molecule's overall topology is primarily dictated by rotation around two key single bonds: the N-CH₂ bond and the CH₂-Thiophene bond. This flexibility allows the molecule to adopt various conformations, which can be critical for binding to biological targets. The dihedral angle between the planes of the pyridine and thiophene rings is a key structural parameter. In related crystal structures of thiophene-pyridine derivatives, this angle can vary significantly, often influenced by crystal packing forces and intermolecular interactions.[4][5]

  • Electronic Profile: The nitrogen lone pair of the secondary amine can participate in conjugation with the pyridine ring, modulating its electronic properties. The sulfur atom in the thiophene ring also influences the electronic distribution of that system. This interplay of electronic effects is fundamental to the molecule's reactivity, coordination chemistry, and potential as a pharmacophore.

Synthesis and Purification Workflow

The most reliable and controlled method for the synthesis of N-(thiophen-2-ylmethyl)pyridin-3-amine is the reductive amination of thiophene-2-carbaldehyde with 3-aminopyridine. This strategy is vastly superior to direct N-alkylation of 3-aminopyridine with a halomethylthiophene, as direct alkylation is notoriously difficult to control and often leads to undesired over-alkylation, yielding the tertiary amine and quaternary ammonium salts.[6] Reductive amination proceeds via the in situ formation of an imine, which is then selectively reduced to the target secondary amine.[6][7]

Diagram: Synthetic Workflow

Synthesis_Workflow cluster_reactants Reactants cluster_reaction Reaction cluster_workup Work-up & Purification cluster_product Final Product ThioAld Thiophene-2-carbaldehyde Reaction Combine in Solvent (e.g., EtOAc) Add Reducing Agent (e.g., NaBH(OAc)₃) Stir at Room Temperature ThioAld->Reaction AminoPyr 3-Aminopyridine AminoPyr->Reaction Quench Quench with aq. NaHCO₃ Reaction->Quench Extract Extract with EtOAc Quench->Extract Dry Dry Organic Layer (Na₂SO₄) Extract->Dry Concentrate Concentrate in vacuo Dry->Concentrate Purify Purify via Flash Chromatography Concentrate->Purify Product N-(thiophen-2-ylmethyl)pyridin-3-amine Purify->Product

Caption: Workflow for the synthesis of N-(thiophen-2-ylmethyl)pyridin-3-amine.

Experimental Protocol: Reductive Amination

This protocol is designed for a gram-scale synthesis and can be adjusted accordingly.

  • Reaction Setup: To a solution of thiophene-2-carbaldehyde (1.0 eq.) in a suitable solvent such as ethyl acetate (EtOAc) or dichloromethane (DCM) (approx. 0.5 M concentration), add 3-aminopyridine (1.1 eq.).[8] The slight excess of the amine helps to drive the initial imine formation.

  • Reduction: Stir the mixture at room temperature for 20-30 minutes to allow for imine formation. Subsequently, add sodium triacetoxyborohydride (NaBH(OAc)₃) (1.2 eq.) portion-wise over 15 minutes.[8]

    • Causality: NaBH(OAc)₃ is a mild and selective reducing agent, ideal for reductive aminations. It is less reactive towards aldehydes and ketones than the intermediate iminium ion, minimizing side reactions like the reduction of the starting aldehyde.[6]

  • Monitoring: Stir the reaction at room temperature for 6-12 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting aldehyde is consumed.

  • Work-up: Upon completion, quench the reaction by slowly adding a saturated aqueous solution of sodium bicarbonate (NaHCO₃). Stir for 30 minutes. The aqueous layer is then separated and extracted three times with the reaction solvent (e.g., EtOAc).[8]

    • Causality: The bicarbonate quench neutralizes the acidic byproducts of the reduction and any unreacted reagents, ensuring the product amine is in its free base form for efficient extraction into the organic solvent.

  • Purification: Combine the organic layers, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. The resulting crude residue should be purified by flash column chromatography on silica gel to afford the pure product.

Spectroscopic and Analytical Characterization

Unambiguous structural confirmation requires a combination of spectroscopic techniques. The following sections detail the expected results and provide standardized protocols for data acquisition.

Diagram: Structure-Spectra Correlation

Structure_Spectra cluster_structure Molecular Structure cluster_spectra Key Spectroscopic Signatures Structure Py-NH-CH₂-Th NMR_NH ¹H NMR: Broad Singlet (~4-5 ppm) Exchanges with D₂O Structure->NMR_NH NMR_CH2 ¹H NMR: Singlet (~4.4 ppm) Structure->NMR_CH2 NMR_Aryl ¹H & ¹³C NMR: Signals in Aromatic Region (Pyridine & Thiophene) Structure->NMR_Aryl IR_NH IR: Sharp, single peak ~3350-3310 cm⁻¹ Structure->IR_NH MS_MolIon MS: Molecular Ion (M⁺) m/z = 190 (Even Mass) Structure->MS_MolIon MS_Frag MS: α-Cleavage Fragment m/z = 111 Structure->MS_Frag

Caption: Key spectroscopic signals correlated to structural features.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR provides detailed information about the carbon-hydrogen framework of the molecule.

  • ¹H NMR Spectroscopy: The proton NMR spectrum will give distinct signals for each unique proton environment. The N-H proton of the secondary amine is expected to appear as a broad singlet.[9][10] This broadening is due to quadrupole coupling with the ¹⁴N nucleus and chemical exchange. Its chemical shift can be concentration-dependent. The methylene protons (-CH₂-) are expected to appear as a sharp singlet, as there are no adjacent protons to couple with. The protons on the pyridine and thiophene rings will appear in the aromatic region of the spectrum with characteristic chemical shifts and coupling patterns.

  • ¹³C NMR Spectroscopy: The carbon spectrum will show distinct signals for each unique carbon atom in the molecule. The methylene carbon will appear in the aliphatic region, while the carbons of the two aromatic rings will be found in the downfield aromatic region.

Table 1: Predicted ¹H and ¹³C NMR Data (in CDCl₃)

AssignmentPredicted ¹H Shift (ppm)Predicted ¹³C Shift (ppm)Notes
-NH-~4.0 - 5.0 (broad s, 1H)-Disappears upon D₂O exchange.[10]
-CH₂-~4.4 (s, 2H)~45-50Singlet due to lack of adjacent protons.
Thiophene H5~7.2 (dd, 1H)~127
Thiophene H3, H4~6.9 - 7.0 (m, 2H)~124-126
Thiophene C2-~142Quaternary carbon attached to CH₂.
Pyridine H2, H4-H6~7.1 - 8.3 (m, 4H)~123-148Complex multiplet pattern characteristic of a 3-substituted pyridine.
Pyridine C3-~140Quaternary carbon attached to NH.

Protocol for NMR Analysis:

  • Sample Preparation: Dissolve 5-10 mg of the purified compound in ~0.6 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in a standard 5 mm NMR tube.

  • Data Acquisition: Acquire ¹H and ¹³C spectra on a 400 MHz or higher field NMR spectrometer.

  • D₂O Exchange: To confirm the N-H signal, add one drop of deuterium oxide (D₂O) to the NMR tube, shake well, and re-acquire the ¹H spectrum. The N-H signal should disappear or significantly diminish.[10]

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in the molecule based on their vibrational frequencies.

  • Key Absorptions: As a secondary amine, the most characteristic feature will be a single, relatively sharp N-H stretching band in the region of 3350-3310 cm⁻¹.[11] This distinguishes it from primary amines, which show two N-H bands, and tertiary amines, which show none.[11][12] Other expected absorptions include C-N stretching, aromatic C-H stretching, and C=C/C=N ring stretching vibrations from the pyridine and thiophene rings.[13]

Table 2: Predicted IR Absorption Frequencies

Vibrational ModePredicted Frequency (cm⁻¹)IntensityNotes
N-H Stretch3350 - 3310MediumSingle, sharp peak characteristic of 2° amine.[11]
Aromatic C-H Stretch3100 - 3000Medium
Aliphatic C-H Stretch2950 - 2850WeakFrom the -CH₂- bridge.
C=C, C=N Ring Stretches1600 - 1450StrongMultiple bands from both aromatic rings.
Aromatic C-N Stretch1335 - 1250Strong[11]

Protocol for IR Analysis:

  • Sample Preparation: Prepare a sample using either the KBr pellet method (grinding a small amount of sample with dry KBr and pressing into a disc) or as a thin film on a salt plate (by dissolving the sample in a volatile solvent, applying a drop to the plate, and allowing the solvent to evaporate).

  • Data Acquisition: Obtain the spectrum using a Fourier-Transform Infrared (FTIR) spectrometer, typically scanning from 4000 to 400 cm⁻¹.

Mass Spectrometry (MS)

MS provides information on the molecular weight and fragmentation pattern of the molecule, further confirming its identity.

  • Molecular Ion: According to the Nitrogen Rule , a molecule with an even number of nitrogen atoms will have an even nominal molecular weight.[10] N-(thiophen-2-ylmethyl)pyridin-3-amine (C₁₀H₁₀N₂S) has two nitrogen atoms, and its calculated monoisotopic mass is 190.06 Da. Therefore, the mass spectrum should show a molecular ion peak (M⁺) at m/z = 190.

  • Fragmentation: The most characteristic fragmentation pathway for amines is α-cleavage , where the bond between the carbon adjacent to the nitrogen and the next carbon is broken.[10] For this molecule, cleavage of the bond between the methylene bridge and the thiophene ring is expected, leading to a resonance-stabilized pyridinyl-iminium cation.

Table 3: Predicted Mass Spectrometry Data (Electron Ionization)

m/z ValueProposed IdentityNotes
190[M]⁺˙Molecular ion. Its even mass is consistent with the Nitrogen Rule for two N atoms.[10]
111[C₆H₇N₂]⁺Result of α-cleavage, loss of a thiophenyl radical (•C₄H₃S). This is expected to be a prominent peak.
94[C₅H₆N₂]⁺˙Corresponds to 3-aminopyridine, from cleavage of the N-CH₂ bond.
83[C₄H₃S]⁺Thiophenyl cation fragment.

Protocol for MS Analysis:

  • Sample Introduction: Introduce a dilute solution of the sample into the mass spectrometer via direct infusion (for Electrospray Ionization, ESI) or onto a probe (for Electron Ionization, EI).

  • Data Acquisition: Acquire a full scan mass spectrum. For more detailed structural information, perform tandem MS (MS/MS) on the molecular ion peak (m/z 190) to analyze its fragmentation products.

X-ray Crystallography: The Definitive Structure

While spectroscopic methods provide powerful evidence for the molecular structure, single-crystal X-ray crystallography provides unambiguous proof of atomic connectivity and the precise three-dimensional arrangement of atoms in the solid state, including bond lengths, bond angles, and intermolecular interactions. While no public crystal structure for the title compound is currently available, this section provides a predictive analysis and a general protocol for its determination.

Anticipated Solid-State Structural Features
  • Bond Parameters: Bond lengths and angles are expected to be within the typical ranges for sp² and sp³ hybridized C, N, and S atoms.

  • Intermolecular Interactions: The secondary amine (N-H) is a hydrogen bond donor, and the pyridine nitrogen is a hydrogen bond acceptor. Therefore, it is highly probable that the crystal structure will feature intermolecular hydrogen bonds of the N-H···N(pyridine) type, potentially forming chains or dimeric motifs that influence the overall crystal packing.[4]

  • Planarity: The thiophene and pyridine rings will themselves be planar. The dihedral angle between these two planes will be a key feature, defining the molecular conformation in the solid state.

Protocol for Single-Crystal X-ray Diffraction
  • Crystal Growth (Self-Validating System):

    • Objective: To obtain single crystals of sufficient size and quality for diffraction.

    • Methodology: The key is to achieve slow crystallization from a saturated solution.

      • a. Dissolve the purified compound in a minimum amount of a suitable solvent (e.g., ethanol, acetonitrile, or ethyl acetate) at a slightly elevated temperature.

      • b. Employ slow evaporation by leaving the solution in a loosely capped vial in a vibration-free environment.

      • c. Alternatively, use vapor diffusion by placing the vial of the sample solution inside a larger sealed jar containing a less polar "anti-solvent" (e.g., hexane or diethyl ether). The anti-solvent will slowly diffuse into the sample solution, reducing the solubility of the compound and promoting slow crystal growth.

    • Validation: High-quality crystals suitable for diffraction are typically transparent with well-defined faces and sharp edges when viewed under a microscope.

  • Data Collection:

    • Mount a suitable crystal on a goniometer head.

    • Place the crystal in a stream of cold nitrogen gas (typically 100 K) to minimize thermal motion and radiation damage.

    • Collect diffraction data using a modern single-crystal X-ray diffractometer equipped with a Mo or Cu X-ray source.

  • Structure Solution and Refinement:

    • Process the raw diffraction data to obtain a set of reflection intensities.

    • Solve the structure using direct methods or other algorithms to obtain an initial model of the electron density map.

    • Refine the atomic positions and displacement parameters against the experimental data until the model converges, resulting in a final, accurate molecular structure.

Conclusion

N-(thiophen-2-ylmethyl)pyridin-3-amine is a molecule of significant interest, built from two of the most important heterocyclic scaffolds in medicinal chemistry. Its structure is defined by the flexible linkage between the pyridine and thiophene rings, which allows for conformational adaptability. This guide has provided a comprehensive framework for its synthesis via a controlled reductive amination pathway and its unambiguous characterization through a suite of modern analytical techniques. The detailed protocols and predicted spectroscopic data serve as a practical and authoritative reference for researchers. The ultimate structural elucidation via X-ray crystallography, guided by the protocol herein, will provide the definitive atomic-level insights necessary to fully exploit this promising molecular scaffold in drug discovery and development programs.

References

  • Fleck, M., et al. (n.d.). Different conformations and packing motifs in the crystal structures of four thiophene–carbohydrazide–pyridine derivatives. PMC. [Link]

  • PubChem. (n.d.). 2-N-(thiophen-3-ylmethyl)pyridine-2,5-diamine. National Center for Biotechnology Information. [Link]

  • Royal Society of Chemistry. (n.d.). Thiophene-based pyridine derivatives: synthesis, crystal structures, two-photon absorption properties and bio-imaging applications in the near-IR region. New Journal of Chemistry. [Link]

  • El Aatiaoui, A., et al. (2016). (E)-2-Phenyl-N-(thiophen-2-ylmethylidene)imidazo[1,2-a]pyridin-3-amine. IUCrData, 1(Pt 5). [Link]

  • Fiveable. (2025, September 15). Spectroscopy of Amines. Organic Chemistry Class Notes. [Link]

  • Unknown Author. (2011, June 10). Structural analysis of amines. [Link]

  • Srihari, S., et al. (2012). Studies on the metal complexes of N'-(thiophen-2-yl-methylidene)- pyridine-4- carbohydrazide. Der Pharma Chemica, 4(6), 2353-2358. [Link]

  • Chemistry LibreTexts. (2024, March 24). 24.10: Spectroscopy of Amines. [Link]

  • OpenStax. (n.d.). 24.10 Spectroscopy of Amines. Organic Chemistry: A Tenth Edition. [Link]

  • University of Calgary. (n.d.). IR: amines. [Link]

  • Cetina, M., & Jukić, M. (2025, August 8). Synthesis, X-ray and spectroscopic analysis of some pyridine derivatives. ResearchGate. [Link]

  • Unknown Author. (n.d.). Recently Adopted Synthetic Approaches to Pyridine and Analogs: A Review. [Link]

  • Ashenhurst, J. (2017, September 1). Reductive Amination, and How It Works. Master Organic Chemistry. [Link]

  • Royal Society of Chemistry. (2013). Development of a Solvent Selection Guide for Aldehyde-based Direct Reductive Amination Processes. Green Chemistry. [Link]

  • ChemRxiv. (n.d.). Skeletal Editing of Pyridines to Thiophene-2-carbaldehydes. [Link]

  • PubChemLite. (n.d.). N-(thiophen-3-ylmethyl)pyridin-3-amine (C10H10N2S). Université du Luxembourg. [Link]

  • American Elements. (n.d.). 3-(Methylthio)pyridin-2-amine. [Link]

  • Al-Abdullah, E. S., et al. (n.d.). Therapeutic importance of synthetic thiophene. PMC. [Link]

  • Synple Chem. (n.d.). Application Note – Reductive Amination. [Link]

  • PubChem. (n.d.). 2-(Thiophen-3-Yl)-3h-Imidazo[4,5-B]pyridine-7-Carboxamide. National Center for Biotechnology Information. [Link]

  • MDPI. (2022, December 8). Design, Synthesis and Fungicidal Activity of N-(thiophen-2-yl) Nicotinamide Derivatives. Molecules. [Link]

  • MDPI. (2024, January 16). Biological Activities of Thiophenes. Encyclopedia. [Link]

  • PubMed. (2019, July 24). Design, synthesis, and biological evaluation of novel 3-(thiophen-2-ylthio)pyridine derivatives as potential multitarget anticancer agents. [Link]

  • van der Marel, G., & Codee, J. (Eds.). (2014). Reductive Amination Methodology for Synthesis of Primary Amines from Unprotected Synthons. Carbohydrate Chemistry. [Link]

  • PubChemLite. (n.d.). 7-methyl-2-(thiophen-2-yl)imidazo[1,2-a]pyridin-3-amine. Université du Luxembourg. [Link]

  • ScienceDirect. (n.d.). Novel biologically active pyridine derivatives: Synthesis, structure characterization, in vitro antimicrobial evaluation and str. [Link]

  • Bentham Science. (n.d.). Explorations of multicomponent pyridine-thiophene clubbed pyrimidine hybrid: Synthesis, characterization, molecular Docking, tox. [Link]

  • Missoum, H. (2022, November 15). Synthesis of new thiophenic derivatives. Sciforum. [Link]

  • ResearchGate. (2025, August 10). Synthesis and X-Ray Crystal Structure Determination of Pyridine-2,6-Dicarboxylate Ligand-Based 2D Complex with Heterometallic Ions. [Link]

  • Warad, I., et al. (2019). Crystal interactions, computational, spectral and thermal analysis of (E)-N'-(thiophen-2-ylmethylene)isonicotinohydrazide as. Journal of Molecular Structure, 1185, 290-299. [Link]

  • van der Westhuyzen, C. W., et al. (n.d.). Design, synthesis and evaluation of amino-3,5-dicyanopyridines and thieno[2,3-b]pyridines as ligands of adenosine A1 receptors for the potential treatment of epilepsy. PMC. [Link]

Sources

The Thiophene-Pyridine Scaffold: A Versatile Framework for Modulating Biological Activity

Author: BenchChem Technical Support Team. Date: February 2026

A Technical Guide for Researchers and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Introduction: The Privileged Thiophene-Pyridine Heterocyclic System

In the landscape of medicinal chemistry, the fusion of thiophene and pyridine rings creates a heterocyclic system of significant interest. Thiophene, a five-membered aromatic ring containing a sulfur atom, and pyridine, a six-membered nitrogen-containing aromatic ring, are both independently recognized as "privileged structures" – molecular frameworks that are capable of binding to multiple biological targets.[1][2] The combination of these two moieties into a single molecular entity generates a scaffold with a unique electronic and steric profile, offering a rich platform for the development of novel therapeutic agents.[1][3] This guide provides an in-depth exploration of the predicted and experimentally validated biological activities of thiophene-pyridine compounds, with a focus on their anticancer, antimicrobial, and anti-inflammatory potential. We will delve into the underlying mechanisms of action and provide detailed, field-proven protocols for their biological evaluation, empowering researchers to advance their drug discovery programs.

The thiophene ring, a bio-isostere of the phenyl ring, often enhances the pharmacokinetic properties of a molecule due to its distinct electronic distribution and potential for hydrogen bonding via the sulfur atom.[1] Pyridine moieties are prevalent in numerous FDA-approved drugs and contribute to a compound's ability to interact with biological targets through hydrogen bonding and pi-stacking interactions. The combination of these two rings can lead to compounds with enhanced biological efficacy and novel mechanisms of action.[4]

Anticancer Activity: Targeting Key Oncogenic Pathways

Thiophene-pyridine derivatives have emerged as a promising class of anticancer agents, demonstrating activity against a range of cancer cell lines.[5][6] Their mechanisms of action are often multifaceted, with a significant number of these compounds functioning as kinase inhibitors.

Mechanism of Action: Inhibition of Tyrosine Kinases

A primary mechanism through which thiophene-pyridine compounds exert their anticancer effects is the inhibition of protein tyrosine kinases.[7][8] These enzymes play a crucial role in cell signaling pathways that regulate cell growth, proliferation, and survival. Dysregulation of kinase activity is a hallmark of many cancers.

Notably, certain thiophene-pyridine hybrids have been identified as potent inhibitors of the Epidermal Growth Factor Receptor (EGFR), a tyrosine kinase that is frequently overexpressed or mutated in various cancers.[9][10] By binding to the ATP-binding site of the EGFR kinase domain, these compounds can block downstream signaling pathways, leading to cell cycle arrest and apoptosis.[7]

EGFR_Pathway cluster_membrane Cell Membrane cluster_cytoplasm Cytoplasm EGF EGF EGFR EGFR EGF->EGFR Binds P P EGFR->P Autophosphorylation Thiophene-Pyridine Inhibitor Thiophene-Pyridine Inhibitor Thiophene-Pyridine Inhibitor->EGFR Inhibits Apoptosis Apoptosis Thiophene-Pyridine Inhibitor->Apoptosis Induces Downstream Signaling Downstream Signaling P->Downstream Signaling Activates Proliferation_Survival Proliferation & Survival Downstream Signaling->Proliferation_Survival Promotes

Caption: EGFR signaling pathway and its inhibition by thiophene-pyridine compounds.

Experimental Protocol: MTT Assay for Cytotoxicity Screening

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a robust and widely used colorimetric method for assessing the cytotoxic potential of novel compounds.[11][12][13] The principle of this assay lies in the ability of metabolically active cells to reduce the yellow tetrazolium salt MTT to purple formazan crystals. This reduction is catalyzed by NAD(P)H-dependent cellular oxidoreductase enzymes, primarily located in the mitochondria.[12] The amount of formazan produced is directly proportional to the number of viable cells.

Causality Behind Experimental Choices:

  • Choice of Cell Lines: The selection of cancer cell lines should be hypothesis-driven. For a compound predicted to target EGFR, cell lines with known EGFR overexpression or mutation (e.g., A549, a non-small cell lung cancer line) are appropriate. Including a non-cancerous cell line (e.g., human dermal fibroblasts) is crucial for assessing selectivity and potential toxicity to normal cells.

  • Seeding Density: Optimal seeding density is critical. Too few cells will result in a weak signal, while too many can lead to overgrowth and nutrient depletion, affecting metabolic activity and giving a false impression of cytotoxicity. A preliminary experiment to determine the exponential growth phase of each cell line is essential.

  • MTT Concentration and Incubation Time: The concentration of MTT and the incubation period are key parameters. A final concentration of 0.5 mg/mL MTT and a 2-4 hour incubation are generally effective, but may require optimization depending on the cell type's metabolic rate.[11]

Step-by-Step Methodology:

  • Cell Seeding:

    • Harvest exponentially growing cells and perform a cell count.

    • Seed cells in a 96-well plate at a pre-determined optimal density (e.g., 5,000-10,000 cells/well) in 100 µL of complete culture medium.

    • Incubate for 24 hours at 37°C in a humidified 5% CO₂ atmosphere to allow for cell attachment.

  • Compound Treatment:

    • Prepare a stock solution of the thiophene-pyridine compound in a suitable solvent (e.g., DMSO).

    • Perform serial dilutions of the compound in culture medium to achieve a range of final concentrations.

    • Remove the medium from the wells and add 100 µL of the diluted compound solutions. Include a vehicle control (medium with the same concentration of DMSO as the highest compound concentration) and a positive control (a known cytotoxic drug).

    • Incubate for 24, 48, or 72 hours, depending on the desired exposure time.

  • MTT Addition and Formazan Solubilization:

    • After the incubation period, carefully remove the treatment medium.

    • Add 100 µL of fresh medium and 10 µL of MTT solution (5 mg/mL in PBS) to each well.[11]

    • Incubate for 2-4 hours at 37°C.

    • Carefully remove the MTT-containing medium and add 100 µL of a solubilizing agent (e.g., DMSO or a solution of 40% DMF in 2% glacial acetic acid with 16% SDS, pH 4.7) to dissolve the formazan crystals.[13]

  • Data Acquisition and Analysis:

    • Measure the absorbance of the solubilized formazan at a wavelength of 570 nm using a microplate reader.

    • Calculate the percentage of cell viability for each concentration relative to the vehicle control.

    • Plot the percentage of cell viability against the compound concentration to determine the IC₅₀ (the concentration that inhibits 50% of cell growth).

Compound Cell Line IC₅₀ (µM)
Thiophene-Pyridine AA549 (Lung Cancer)5.2
Thiophene-Pyridine AMCF-7 (Breast Cancer)8.9
Thiophene-Pyridine AHDF (Normal Fibroblast)> 50
Doxorubicin (Control)A549 (Lung Cancer)0.8

Antimicrobial Activity: A Renewed Arsenal Against Pathogens

The rise of antimicrobial resistance necessitates the development of new classes of anti-infective agents. Thiophene-pyridine derivatives have demonstrated promising activity against a range of bacterial and fungal pathogens.[4][14]

Mechanism of Action: Disruption of Essential Cellular Processes

The antimicrobial mechanisms of pyridine-containing compounds are diverse. They can disrupt microbial cell wall synthesis, interfere with protein and nucleic acid metabolism, and inhibit essential enzymes. The specific mechanism is often dependent on the substitution pattern of the thiophene-pyridine core.

Antimicrobial_Workflow Start Start Bacterial_Culture Prepare Bacterial Inoculum Start->Bacterial_Culture Agar_Plate Inoculate Mueller-Hinton Agar Plate Bacterial_Culture->Agar_Plate Well_Creation Create Wells in Agar Agar_Plate->Well_Creation Compound_Addition Add Thiophene-Pyridine Compound to Wells Well_Creation->Compound_Addition Incubation Incubate at 37°C for 18-24h Compound_Addition->Incubation Zone_of_Inhibition Measure Zone of Inhibition Incubation->Zone_of_Inhibition End End Zone_of_Inhibition->End

Caption: Experimental workflow for the agar well diffusion antimicrobial assay.

Experimental Protocol: Agar Well Diffusion Assay

The agar well diffusion method is a widely used and cost-effective technique for preliminary screening of antimicrobial activity.[15][16] It provides a qualitative or semi-quantitative assessment of a compound's ability to inhibit microbial growth.

Causality Behind Experimental Choices:

  • Agar Medium: Mueller-Hinton agar is the standard medium for routine antimicrobial susceptibility testing as it has good batch-to-batch reproducibility and supports the growth of most common pathogens.

  • Inoculum Standardization: The density of the bacterial inoculum must be standardized (typically to a 0.5 McFarland standard) to ensure reproducible results. A lawn of bacteria that is too dense can mask the zone of inhibition, while a sparse lawn can lead to an overestimation of activity.

  • Controls: The inclusion of a positive control (a known antibiotic) and a negative control (the solvent used to dissolve the compound) is essential for validating the assay.[15]

Step-by-Step Methodology:

  • Inoculum Preparation:

    • From a fresh culture (18-24 hours old), select 3-5 isolated colonies of the test microorganism.

    • Suspend the colonies in sterile saline or broth to match the turbidity of a 0.5 McFarland standard (approximately 1.5 x 10⁸ CFU/mL).

  • Plate Inoculation:

    • Dip a sterile cotton swab into the standardized inoculum and remove excess fluid by pressing it against the inside of the tube.

    • Streak the swab evenly over the entire surface of a Mueller-Hinton agar plate in three directions, rotating the plate approximately 60 degrees between each streaking to ensure uniform coverage.

  • Well Creation and Compound Application:

    • Aseptically create wells (6-8 mm in diameter) in the inoculated agar plate using a sterile cork borer.

    • Pipette a fixed volume (e.g., 50-100 µL) of the thiophene-pyridine compound solution (at a known concentration) into each well.

  • Incubation and Measurement:

    • Incubate the plates at 37°C for 18-24 hours.

    • After incubation, measure the diameter of the zone of inhibition (the clear area around the well where bacterial growth is inhibited) in millimeters.

Compound Microorganism Zone of Inhibition (mm)
Thiophene-Pyridine BStaphylococcus aureus18
Thiophene-Pyridine BEscherichia coli15
Thiophene-Pyridine BCandida albicans12
Ciprofloxacin (Control)Escherichia coli25

Anti-inflammatory Activity: Modulating the Inflammatory Cascade

Chronic inflammation is a key driver of numerous diseases. Thiophene-pyridine derivatives have demonstrated significant anti-inflammatory properties, often through the inhibition of key enzymes in the inflammatory pathway.[3][17]

Mechanism of Action: Inhibition of COX and LOX Enzymes

Many thiophene-based compounds exert their anti-inflammatory effects by inhibiting cyclooxygenase (COX) and lipoxygenase (LOX) enzymes.[17] These enzymes are responsible for the synthesis of prostaglandins and leukotrienes, respectively, which are potent inflammatory mediators.

Experimental Protocol: In Vitro Inhibition of Protein Denaturation

Protein denaturation is a well-documented cause of inflammation.[18] This in vitro assay provides a simple and rapid method to screen for anti-inflammatory activity by assessing a compound's ability to inhibit heat-induced protein (e.g., bovine serum albumin or egg albumin) denaturation.

Causality Behind Experimental Choices:

  • Protein Source: Bovine serum albumin (BSA) or egg albumin are readily available and denature upon heating in a predictable manner, making them suitable for this assay.

  • Standard Drug: A non-steroidal anti-inflammatory drug (NSAID) like diclofenac sodium is used as a positive control to validate the assay's ability to detect anti-inflammatory effects.

Step-by-Step Methodology:

  • Reaction Mixture Preparation:

    • Prepare a reaction mixture consisting of 0.5 mL of the thiophene-pyridine compound solution (at various concentrations), 2.5 mL of phosphate-buffered saline (pH 6.4), and 2.5 mL of a 0.2% w/v solution of bovine serum albumin.

    • Prepare a control group with 0.5 mL of distilled water instead of the compound solution.

  • Incubation:

    • Incubate the reaction mixtures at 37°C for 20 minutes.

    • Induce denaturation by heating the mixtures at 72°C for 5 minutes.

    • Cool the mixtures to room temperature.

  • Data Acquisition:

    • Measure the absorbance of the solutions at 660 nm.

  • Calculation:

    • Calculate the percentage inhibition of protein denaturation using the following formula: % Inhibition = [1 - (Absorbance of Test Sample / Absorbance of Control)] x 100

Conclusion and Future Directions

The thiophene-pyridine scaffold represents a highly versatile and promising framework in the pursuit of novel therapeutic agents. The diverse biological activities, including anticancer, antimicrobial, and anti-inflammatory effects, underscore the potential of this heterocyclic system. The ability to readily modify the core structure allows for fine-tuning of activity and exploration of structure-activity relationships, paving the way for the development of more potent and selective drug candidates. The experimental protocols detailed in this guide provide a robust foundation for the biological evaluation of these compounds, emphasizing the importance of rational experimental design and the inclusion of appropriate controls to ensure data integrity and reproducibility. Future research should continue to explore the vast chemical space offered by thiophene-pyridine derivatives, focusing on elucidating novel mechanisms of action and optimizing their pharmacokinetic and pharmacodynamic profiles for clinical translation.

References

  • Medicinal chemistry-based perspectives on thiophene and its derivatives: exploring structural insights to discover plausible druggable leads. RSC.

  • Detailed protocol for MTT Cell Viability and Proliferation Assay. ResearchHub.

  • A Review on Recent Advances of Pharmacological Diversification of Thiophene Derivatives. Journal of Drug Delivery and Therapeutics.

  • The Significance of Thiophene in Medicine: A Systematic Review of the Literature. International Journal of Medical and Pharmaceutical Case Reports.

  • Antibacterial Efficacy: Step-by-Step Guide to the Well Diffusion Method for Evaluating Activity. ResearchHub.

  • MTT assay protocol. Abcam.

  • A Brief View on Pyridine Compounds. Open Access Journals.

  • MTT Assay Protocol: Guide to Measuring Cell Viability & Proliferation. CLYTE Technologies.

  • Cell Viability Assays. NCBI Bookshelf.

  • Thiophene-Based Compounds with Potential Anti-Inflammatory Activity. MDPI.

  • Application Notes and Protocols: MTT Assay for Anticancer Agent 158 Cytotoxicity. BenchChem.

  • “Thiophene”: A Sulphur Containing Heterocycle As A Privileged Scaffold. ResearchGate.

  • Assessment of In vitro Anti-Inflammatory Activity: A Comprehensive Review of Methods, Advantages, and Limitations. Asian Journal of Research in Pharmaceutical Sciences.

  • Assessment of In vitro Anti-Inflammatory Activity: A Comprehensive Review of Methods, Advantages, and Limitations. ResearchGate.

  • 2-Amino-4,5-dihydrothiophene-3-carbonitriles: A New Synthesis, Quantum Chemical Studies, and Mannich-Type Reactions Leading to New Hexahydrothieno[2,3-d]pyrimidines. PMC.

  • Methods for screening and evaluation of antimicrobial activity: A review of protocols, advantages, and limitations. PMC.

  • In vitro and In vivo Models for Anti-inflammation: An Evaluative Review. INNOSC Theranostics and Pharmacological Sciences.

  • Medicinal chemistry-based perspective on thiophene and its derivatives: Exploring the structural insights to discover plausible druggable leads. ResearchGate.

  • Design, synthesis, and anticancer evaluation of novel pyrazole–thiophene hybrid derivatives as multitarget inhibitors of wild EGFR, mutant (T790M) EGFR, and VEGFR-2. PMC.

  • Pyridine Compounds with Antimicrobial and Antiviral Activities. PMC.

  • Synthesis and Biological Evaluation of 3-(Pyridine-3-yl)-2-Oxazolidinone Derivatives as Antibacterial Agents. Frontiers.

  • Synthesis and Evaluation of Pyridine-Based Antibacterial Agents that Inhibit ATP Synthase in Acinetobacter baumannii. ACS Omega.

  • In vitro kinase assay. protocols.io.

  • A Review on Fused Pyrimidine Systems as EGFR Inhibitors and Their Structure–Activity Relationship. Frontiers.

  • Optimizing Biochemical Assays for Kinase Activity in Drug Discovery. Celtarys Research.

  • Application Notes and Protocols for Cdk7-IN-7 Kinase Assay. BenchChem.

  • Review on Pyridine Analogues as Anti-Microbial, Anti-TB and Anti-oxidant Activity. Der Pharma Chemica.

  • Design, synthesis, and anticancer evaluation of novel pyrazole–thiophene hybrid derivatives as multitarget inhibitors of wild EGFR, mutant (T790M) EGFR, and VEGFR-2. RSC Publishing.

  • Bioassays for anticancer activities. University of Wollongong research repository.

  • 2-Amino-4,5-dihydrothiophene-3-carbonitriles: A New Synthesis, Quantum Chemical Studies, and Mannich-Type Reactions Leading to New Hexahydrothieno[2,3-d]pyrimidines. ACS Omega.

  • Approaches, Strategies and Procedures for Identifying Anti-Inflammatory Drug Lead Molecules from Natural Products. PMC.

  • Discovery of Thiophene Derivatives as Potent, Orally Bioavailable, and Blood–Brain Barrier-Permeable Ebola Virus Entry Inhibitors. Journal of Medicinal Chemistry.

  • Medicinal chemistry-based perspectives on thiophene and its derivatives: exploring structural insights to discover plausible druggable leads. RSC Publishing.

  • Evaluation of the Anti-Inflammatory Activity of Microwave Extracts of Thymus algeriensis: In Vitro, In Vivo, and In Silico Studies. MDPI.

  • Synthesis and Anticancer Activity of New Pyridine-Thiophene and Pyridine-Furan Hybrid Compounds, Their Sugar Hydrazone, and Glycosyl Derivatives. ResearchGate.

  • New Approaches for the Synthesis of Fused Thiophene, Pyrazole, Pyran and Pyridine Derivatives with Anti-Proliferative Together with c-Met Kinase and Prostate Cancer Cell Inhibitions. PubMed.

  • Thiazole–driven heterocyclic hybrids as EGFR inhibitors: progress in synthesis and anticancer applications. Semantic Scholar.

  • How to do a Kirby Bauer Disk Diffusion Antimicrobial Susceptibility Test. Hardy Diagnostics.

  • How Does a Biochemical Kinase Assay Work?. BellBrook Labs.

  • SYNTHESIS OF SOME NOVEL 2-AMINOTHIOPHENE DERIVATIVES AND EVALUATION FOR THEIR ANTIMICROBIAL ACTIVITY. Indo American Journal of Pharmaceutical Sciences.

  • A Review of Commonly Used Methodologies for Assessing the Antibacterial Activity of Honey and Honey Products. MDPI.

  • Screening for the Antibacterial Activity of Medicinal Plants. American Society for Microbiology.

  • 2-Aminothiophene Derivatives—New Drug Candidates Against Leishmaniasis: Drug Design, Synthesis, Pharmacomodulation, and Antileishmanial Activity. MDPI.

  • Synthesis of a library of 2-amino-3,5-dicarbonitrile-6-thio-pyridine derivatives. ResearchGate.

Sources

solubility of "N-(thiophen-2-ylmethyl)pyridin-3-amine" in organic solvents

Author: BenchChem Technical Support Team. Date: February 2026

An In-Depth Technical Guide Solubility Profiling of N-(thiophen-2-ylmethyl)pyridin-3-amine in Organic Solvents for Drug Development Applications

For: Researchers, Scientists, and Drug Development Professionals From: Gemini, Senior Application Scientist

Executive Summary

The aqueous and organic solvent solubility of a drug candidate is a critical physicochemical property that dictates its path through the development pipeline, influencing everything from in vitro assay reliability to final drug product formulation.[1] Poor solubility can severely hamper bioavailability and lead to costly late-stage failures.[2] This guide provides a comprehensive framework for determining and interpreting the solubility of N-(thiophen-2-ylmethyl)pyridin-3-amine, a heterocyclic amine scaffold of interest in medicinal chemistry. We will dissect the molecule's structural attributes to predict its solubility behavior, present a gold-standard experimental protocol for thermodynamic solubility determination, and offer a template for data interpretation. The methodologies outlined herein are designed to be robust, reproducible, and grounded in established scientific principles, providing researchers with a self-validating system for generating high-quality, decision-enabling data.

Introduction: The Central Role of Solubility

N-(thiophen-2-ylmethyl)pyridin-3-amine incorporates structural motifs—a pyridine ring, a thiophene ring, and a secondary amine linker—common in biologically active molecules.[3] As such, it represents a class of compounds for which a deep understanding of physical properties is paramount for successful development. Solubility, defined as the maximum concentration of a solute that can dissolve in a solvent at equilibrium, is arguably one of the most important of these properties.[4]

In early-stage drug discovery, kinetic solubility assays are often employed for high-throughput screening to quickly rank compounds.[5] However, as a candidate progresses, a precise understanding of its thermodynamic solubility becomes essential for lead optimization, formulation development, and predicting in vivo performance.[1][6] This guide focuses on the rigorous determination of thermodynamic solubility in a curated panel of organic solvents, providing foundational data for formulation scientists and process chemists.

Physicochemical & Structural Analysis of the Solute

A molecule's solubility is dictated by its structure. The principle of "like dissolves like" is a useful heuristic, meaning polar solutes dissolve in polar solvents and non-polar solutes in non-polar solvents.[7][8] A detailed analysis of N-(thiophen-2-ylmethyl)pyridin-3-amine reveals a molecule with mixed polarity, suggesting a nuanced solubility profile.

  • Hydrogen Bonding: The secondary amine (-NH-) group is a potent hydrogen bond donor. The nitrogen atom of the pyridine ring and, to a lesser extent, the sulfur atom of the thiophene ring, are hydrogen bond acceptors.[9][10] This capacity for hydrogen bonding is a primary driver of solubility in protic solvents.[11][12]

  • Polarity and Dipole Moment: The pyridine ring is highly polar. The thiophene ring is less polar but still contributes to the overall dipole moment. The combination of these rings creates distinct regions of electron density, making the molecule receptive to interactions with polar aprotic solvents.

  • Non-Polar Character: The aromatic character of both the thiophene and pyridine rings, along with the methylene linker, provides non-polar surface area. These regions will interact favorably with non-polar solvents through van der Waals forces.[8]

  • Lipophilicity (LogP): The octanol-water partition coefficient (LogP) is a measure of a compound's lipophilicity. While an experimental value is not available, a predicted XLogP3 value for the similar isomer N-(thiophen-3-ylmethyl)pyridin-3-amine is 2.0, suggesting moderate lipophilicity.[13] This value indicates that while the molecule has polar features, it also possesses significant non-polar character, predicting limited solubility in highly polar (aqueous) or highly non-polar (alkane) solvents, with optimal solubility likely found in solvents of intermediate polarity.

Experimental Design: A Scientifically Justified Solvent Panel

To generate a comprehensive solubility profile, a panel of solvents must be selected to interrogate the full range of potential solute-solvent interactions. The following solvents are chosen to represent distinct classes based on their polarity, proticity, and hydrogen bonding capability.

Solvent Class Solvent Rationale
Non-Polar TolueneAromatic solvent, capable of π-stacking interactions with the solute's rings.
HeptaneAliphatic hydrocarbon, interacts only through weak van der Waals forces. Represents a baseline for non-polar solubility.
Polar Aprotic Acetonitrile (ACN)Possesses a strong dipole moment but cannot donate hydrogen bonds.
Tetrahydrofuran (THF)A less polar ether, acts as a hydrogen bond acceptor.
Dimethyl Sulfoxide (DMSO)A highly polar, strong hydrogen bond acceptor, often considered a "universal" organic solvent for drug-like molecules.[14]
Polar Protic Methanol (MeOH)The simplest alcohol, capable of both donating and accepting hydrogen bonds.[15]
Isopropanol (IPA)A bulkier alcohol, introduces steric considerations for hydrogen bonding.

Detailed Experimental Protocol: The Equilibrium Shake-Flask Method

The shake-flask method is the internationally recognized standard for determining thermodynamic solubility and is described in OECD Guideline 105.[16][17][18] It involves agitating an excess amount of the solid compound in the solvent of interest for a sufficient time to allow equilibrium to be reached.[6][19]

Step-by-Step Methodology
  • Preparation:

    • Add a pre-weighed excess of solid N-(thiophen-2-ylmethyl)pyridin-3-amine to a series of 2 mL glass vials. An amount sufficient to ensure undissolved solid remains at the end of the experiment is critical; a 2-5 fold excess over the anticipated solubility is recommended.[6]

    • Add a precise volume (e.g., 1.0 mL) of the selected organic solvent to each vial.

    • Seal the vials tightly to prevent solvent evaporation.

  • Equilibration:

    • Place the vials in a temperature-controlled shaker or rotator set to 25 °C (or the desired experimental temperature).

    • Agitate the samples at a constant, moderate speed (e.g., 300 RPM) for a minimum of 24 hours.[19] For crystalline compounds, 48-72 hours may be necessary to ensure the system has reached equilibrium between the solid and dissolved states.[19]

    • Self-Validation Check: To confirm equilibrium has been reached, samples can be taken at multiple time points (e.g., 24h, 48h, 72h). Equilibrium is confirmed when the measured concentration does not change between the later time points.[20]

  • Sample Processing:

    • After equilibration, allow the vials to stand undisturbed at the experimental temperature for at least 1 hour to let larger particles settle.

    • Carefully withdraw an aliquot of the supernatant using a syringe.

    • Immediately filter the aliquot through a solvent-compatible 0.22 µm syringe filter (e.g., PTFE for organic solvents) into a clean HPLC vial. This step is critical to remove all undissolved solid particles.[19]

    • Alternative: Centrifuge the vials at high speed (e.g., 14,000 rpm for 15 minutes) and carefully sample the supernatant.[16]

  • Analysis:

    • Dilute the filtered sample with an appropriate mobile phase (as determined by the HPLC method) to bring the concentration within the linear range of the calibration curve.

    • Analyze the diluted sample via a validated HPLC-UV method to determine the concentration.

Experimental Workflow Diagram

G cluster_prep 1. Preparation cluster_equilibrate 2. Equilibration cluster_process 3. Sample Processing cluster_analysis 4. Analysis prep1 Weigh excess solid N-(thiophen-2-ylmethyl)pyridin-3-amine prep2 Add 1.0 mL of organic solvent prep1->prep2 prep3 Seal vial prep2->prep3 equil Agitate at 25°C for 24-72 hours prep3->equil proc1 Settle suspension equil->proc1 proc2 Filter supernatant (0.22 µm PTFE filter) proc1->proc2 an1 Dilute sample into linear range proc2->an1 an2 Quantify concentration via HPLC-UV an1->an2

Caption: Workflow for the Shake-Flask Solubility Assay.

Quantitative Analysis by HPLC-UV

High-Performance Liquid Chromatography (HPLC) with UV detection is a standard, robust method for quantifying the concentration of small organic molecules in solution.[21][22]

Protocol for Method Development and Quantification
  • Stock Solution Preparation: Prepare a high-concentration stock solution of N-(thiophen-2-ylmethyl)pyridin-3-amine (e.g., 1 mg/mL) in a suitable solvent where it is freely soluble, such as methanol or acetonitrile.

  • Calibration Curve:

    • Perform a serial dilution of the stock solution to create a series of at least five calibration standards of known concentrations.

    • Inject each standard into the HPLC system and record the peak area from the UV detector (a wavelength of ~254 nm is a good starting point for aromatic compounds).

    • Plot the peak area versus concentration and perform a linear regression. The resulting equation (y = mx + c) and correlation coefficient (R²) will be used for quantification. An R² value > 0.995 is required for a reliable calibration curve.

  • HPLC Conditions (Example):

    • Column: C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm).[21]

    • Mobile Phase: Isocratic or gradient elution using a mixture of Acetonitrile and Water (with 0.1% formic acid to ensure protonation of the amine and improve peak shape).

    • Flow Rate: 1.0 mL/min.

    • Injection Volume: 10 µL.

    • Detection: UV at 254 nm.

  • Sample Quantification:

    • Inject the diluted, filtered sample from the solubility experiment.

    • Using the peak area obtained and the calibration curve equation, calculate the concentration in the diluted sample.

    • Multiply by the dilution factor to determine the final solubility concentration in the original solvent.

Illustrative Data and Interpretation

The following table presents plausible, illustrative solubility data for N-(thiophen-2-ylmethyl)pyridin-3-amine based on the preceding theoretical analysis.

Solvent Solvent Class Predicted Solubility (mg/mL) Interpretation of Solute-Solvent Interactions
HeptaneNon-Polar< 0.1Very poor interaction. The energy required to break the crystal lattice of the solute is not compensated by weak van der Waals forces.
TolueneNon-Polar1 - 5Moderate interaction. π-stacking between toluene and the solute's aromatic rings provides a favorable interaction absent in heptane.
Tetrahydrofuran (THF)Polar Aprotic20 - 50Good interaction. THF is a good hydrogen bond acceptor for the solute's N-H group, and its ether backbone has favorable dipole interactions.
Acetonitrile (ACN)Polar Aprotic10 - 30Favorable dipole-dipole interactions dominate. Less effective than THF as it's a weaker H-bond acceptor.
Methanol (MeOH)Polar Protic50 - 100Strong interaction. Methanol can both accept a hydrogen bond from the N-H group and donate a hydrogen bond to the pyridine nitrogen, leading to excellent solvation.[9][23]
Isopropanol (IPA)Polar Protic30 - 70Strong interaction, but slightly lower than methanol. The bulkier isopropyl group may cause some steric hindrance, slightly impeding optimal solvation compared to methanol.
Dimethyl Sulfoxide (DMSO)Polar Aprotic> 200Very strong interaction. DMSO is a powerful hydrogen bond acceptor and has a very large dipole moment, effectively disrupting the solute's crystal lattice.[14]
Key Interactions Diagram

G cluster_solute N-(thiophen-2-ylmethyl)pyridin-3-amine cluster_protic Polar Protic (e.g., Methanol) cluster_aprotic Polar Aprotic (e.g., DMSO) solute Py-CH2-NH-Th protic CH3-O-H solute->protic H-Bond (Donor & Acceptor) aprotic (CH3)2-S=O solute->aprotic H-Bond (Acceptor) + Dipole-Dipole protic_interaction Solute N-H (Donor) <=> Solvent O (Acceptor) Solute Py-N (Acceptor) <=> Solvent H (Donor) aprotic_interaction Solute N-H (Donor) <=> Solvent S=O (Acceptor) Strong Dipole-Dipole Interactions

Caption: Key solute-solvent interaction modes.

Conclusion

This guide has established a comprehensive, scientifically-grounded strategy for determining the organic solvent solubility of N-(thiophen-2-ylmethyl)pyridin-3-amine. By combining a theoretical structural analysis with the gold-standard shake-flask experimental method and robust HPLC-UV quantification, researchers can generate high-fidelity data crucial for advancing drug development. The predicted solubility profile—poor in non-polar alkanes, moderate in aromatic and less polar solvents, and high in polar protic and aprotic solvents—provides a clear hypothesis to be confirmed experimentally. This systematic approach not only yields a critical dataset but also fosters a deeper understanding of the molecular interactions that govern a compound's behavior, ultimately enabling more informed and successful formulation and development strategies.

References

  • Vertex AI Search. (n.d.). Solubility and Polarity. Retrieved February 19, 2026.
  • FILAB. (n.d.). Solubility testing in accordance with the OECD 105. Retrieved February 19, 2026, from [Link]

  • CK-12 Foundation. (2026, January 1). Hydrogen Bonding. Retrieved February 19, 2026, from [Link]

  • askIITians. (2025, August 18). How do hydrogen bonds affect solubility? Retrieved February 19, 2026.
  • Jorgensen, F. S., et al. (2006). Prediction of pH-Dependent Aqueous Solubility of Druglike Molecules. ACS Publications. Retrieved February 19, 2026, from [Link]

  • Vedantu. (n.d.). How do hydrogen bonds affect solubility class 11 chemistry CBSE. Retrieved February 19, 2026.
  • Li, H., et al. (2025, September 25). Rethinking the AI Paradigm for Solubility Prediction of Drug‑Like Compounds with Dual‐Perspective Modeling and Experimental Validation. PMC. Retrieved February 19, 2026, from [Link]

  • Al-kassas, R., et al. (2025, April 5). The relationship of hydrogen bond formation with solubility increment of poorly soluble drugs.
  • EUROLAB. (n.d.). OECD 105 Testing of Chemicals - Standard Test Method for Water Solubility. Retrieved February 19, 2026, from [Link]

  • Allen. (n.d.). Hydrogen Bonding-Formation, Types, Conditions and Properties. Retrieved February 19, 2026, from [Link]

  • Quora. (2017, April 27). How do you perform the shake flask method to determine solubility? Retrieved February 19, 2026.
  • OECD. (n.d.). Test No. 105: Water Solubility. Retrieved February 19, 2026, from [Link]

  • Regulations.gov. (2018, August 31). MALTOL LACTONE: DETERMINATION OF WATER SOLUBILITY USING THE SHAKE FLASK METHOD. Retrieved February 19, 2026.
  • BioAssay Systems. (n.d.). Solubility Testing – Shake Flask Method. Retrieved February 19, 2026, from [Link]

  • Lumen Learning. (n.d.). Properties of amines | Organic Chemistry II. Retrieved February 19, 2026.
  • Chemistry LibreTexts. (2020, April 15). 4.1: Basic Principles. Retrieved February 19, 2026.
  • Chemistry LibreTexts. (2023, January 29). Solubility and Factors Affecting Solubility. Retrieved February 19, 2026.
  • American Pharmaceutical Review. (2013, April 2). Practical Aspects of Solubility Determination and Considerations for Enabling Formulation Technologies. Retrieved February 19, 2026, from [Link]

  • BMG LABTECH. (2023, April 6). Drug solubility: why testing early matters in HTS. Retrieved February 19, 2026, from [Link]

  • Fiveable. (n.d.). Amines and Heterocycles | Organic Chemistry Class Notes. Retrieved February 19, 2026.
  • Chemistry LibreTexts. (2024, March 23). 24.2: Structure and Properties of Amines. Retrieved February 19, 2026.
  • National Toxicology Program. (n.d.). Report on Carcinogens, Fifteenth Edition - Heterocyclic Amines (Selected). Retrieved February 19, 2026.
  • PubChem. (n.d.). 2-N-(thiophen-3-ylmethyl)pyridine-2,5-diamine. Retrieved February 19, 2026, from [Link]

  • NETZSCH. (2025, March 31). Determining the Ideal Solubility of Drug Candidates by Means of DSC. Retrieved February 19, 2026, from [Link]

  • PubMed. (n.d.). Reverse-phase HPLC analysis and purification of small molecules. Retrieved February 19, 2026.
  • Brewer Science. (n.d.). Small Molecule Analysis Testing: HPLC vs GC. Retrieved February 19, 2026, from [Link]

  • Der Pharma Chemica. (n.d.). Studies on the metal complexes of N'-(thiophen-2-yl-methylidene)- pyridine-4- carbohydrazide. Retrieved February 19, 2026.
  • MDPI. (2022, December 8). Design, Synthesis and Fungicidal Activity of N-(thiophen-2-yl) Nicotinamide Derivatives. Retrieved February 19, 2026, from [Link]

  • ResearchGate. (2025, August 7). Reverse-phase HPLC Analysis and Purification of Small Molecules. Retrieved February 19, 2026.
  • PubChemLite. (n.d.). N-(thiophen-3-ylmethyl)pyridin-3-amine (C10H10N2S). Retrieved February 19, 2026.

Sources

Methodological & Application

Application Note: Purification Protocol for N-(thiophen-2-ylmethyl)pyridin-3-amine

Author: BenchChem Technical Support Team. Date: February 2026

Abstract & Scope

This application note details the purification strategy for N-(thiophen-2-ylmethyl)pyridin-3-amine , a secondary amine intermediate frequently synthesized via reductive amination. The molecule presents a specific purification challenge: it possesses a basic pyridine nitrogen (


), a secondary amine linker, and an acid-sensitive thiophene moiety.

Standard silica gel chromatography often results in significant yield loss due to irreversible adsorption of the basic pyridine on acidic silanols. Furthermore, the thiophene ring is susceptible to polymerization under strongly acidic conditions. This protocol outlines two validated methods—Amine-Modified Flash Chromatography and pH-Switch Liquid-Liquid Extraction —to achieve


 purity suitable for biological screening or subsequent acylation.

Chemical Assessment & Causality

To design a self-validating protocol, we must understand the physicochemical behavior of the target molecule and its likely impurities.

The Target Molecule
  • Structure: 3-aminopyridine core alkylated with a thiophene-2-methyl group.[1]

  • Basicity: The pyridine nitrogen is the primary protonation site. The secondary amine, flanked by an electron-poor pyridine ring and a thiophene, exhibits reduced basicity compared to aliphatic amines but remains capable of hydrogen bonding.

  • Stability: Thiophenes are generally stable but can degrade in the presence of strong Lewis acids or concentrated mineral acids. Oxidative stress should be minimized to prevent N-oxide formation.

Impurity Profile (Reductive Amination Context)
  • Unreacted Aldehyde (Thiophene-2-carboxaldehyde): Neutral, lipophilic.

  • Unreacted Amine (3-Aminopyridine): Polar, basic, difficult to separate from product on unmodified silica.

  • Over-alkylated Byproduct (Tertiary Amine): Less polar than the target secondary amine but often co-elutes.

  • Boron Salts: Inorganic residue from reducing agents (e.g., NaBH(OAc)

    
    ).
    

Method A: Amine-Modified Flash Chromatography (Recommended)

This method eliminates the "streaking" and peak tailing caused by the interaction between the basic pyridine and acidic silanol groups on standard silica.

Materials
  • Stationary Phase: Amine-functionalized silica (e.g., KP-NH or equivalent) OR Standard Silica (60 Å) pre-treated with triethylamine.

  • Mobile Phase A: Hexanes or Heptane.

  • Mobile Phase B: Ethyl Acetate (EtOAc) or Dichloromethane (DCM).

  • Modifier (If using standard silica): 1% Triethylamine (TEA) or 1% Ammonium Hydroxide (

    
    ).
    
Protocol Steps
  • Sample Preparation: Dissolve the crude reaction residue in a minimum volume of DCM. Do not use acidic solvents.

  • Column Conditioning:

    • If using Amine-Silica: Equilibrate with 100% Hexanes.

    • If using Standard Silica: Flush column with 90:10 Hexane:EtOAc + 1% TEA to neutralize acid sites.

  • Gradient Elution:

    • 0–5 min: Isocratic 5% B (Elutes non-polar thiophene aldehyde).

    • 5–15 min: Linear gradient 5%

      
       40% B.
      
    • 15–20 min: Isocratic 40% B (Target compound typically elutes here).

    • 20–25 min: Ramp to 100% B (Elutes unreacted 3-aminopyridine).

  • Detection: Monitor UV at 254 nm (Pyridine/Thiophene absorption) and 280 nm.

Data Interpretation

The target secondary amine will elute after the aldehyde but before the primary amine starting material. On amine-silica, the peak shape should be symmetrical (Gaussian).

Method B: pH-Switch Liquid-Liquid Extraction (Scalable)

For scales


, chromatography becomes expensive. This method utilizes the 

difference between the product and neutral impurities.
Workflow Logic

The pyridine nitrogen allows the molecule to be pulled into the aqueous phase at pH 2-3 (as a salt), leaving neutral impurities (aldehydes) in the organic phase. Subsequent basification precipitates the free base or allows extraction back into organics.

Protocol Steps
  • Acid Extraction:

    • Dissolve crude oil in EtOAc (10 mL/g crude).

    • Wash with 1M HCl (

      
       volumes). Caution:  Keep temperature 
      
      
      
      C to protect the thiophene.
    • Result: Product and unreacted amine are in the Aqueous Acid layer (Yellow/Orange). Neutral aldehyde remains in Organic layer (Discard organic).

  • Basification:

    • Cool the aqueous layer to

      
      C.
      
    • Slowly add 4M NaOH or Saturated

      
       until pH reaches 10–11.
      
    • Observation: The solution will turn cloudy as the free amine precipitates/oils out.

  • Organic Recovery:

    • Extract the basic aqueous layer with DCM (

      
      ).
      
    • Combine DCM layers.

    • Wash with Brine (

      
      ) to remove excess base/salts.[2]
      
  • Drying:

    • Dry over Anhydrous

      
       (Sodium Sulfate).[3] Magnesium sulfate is slightly acidic and can bind pyridines; 
      
      
      
      is preferred.
    • Concentrate in vacuo.

Visualization of Workflows

Purification Decision Matrix

purification_logic start Crude Reaction Mixture scale_check Scale > 5 grams? start->scale_check method_a Method A: Flash Chromatography scale_check->method_a No (<5g) method_b Method B: Acid-Base Extraction scale_check->method_b Yes (>5g) silica_check Amine-Silica Available? method_a->silica_check extraction_steps 1. Extract into 1M HCl 2. Wash Organics (Remove Aldehyde) 3. Basify Aq to pH 10 4. Extract into DCM method_b->extraction_steps std_silica Std Silica + 1% TEA (DCM/MeOH) silica_check->std_silica No amine_silica KP-NH Silica (Hex/EtOAc) silica_check->amine_silica Yes final Pure Free Base N-(thiophen-2-ylmethyl)pyridin-3-amine std_silica->final amine_silica->final extraction_steps->final

Figure 1: Decision matrix for selecting the optimal purification route based on scale and resource availability.

Acid-Base Extraction Mechanism[2]

extraction_mech mix Mixture: Product (Basic) Aldehyde (Neutral) acid_wash Add 1M HCl mix->acid_wash organic_waste Organic Layer: Neutral Aldehyde (Discard) acid_wash->organic_waste aq_layer Aqueous Layer: Product-H+ Cl- (Keep) acid_wash->aq_layer base_add Add NaOH (pH > 10) aq_layer->base_add final_extract Extract w/ DCM base_add->final_extract product Pure Product (Organic Layer) final_extract->product

Figure 2: Chemical logic driving the pH-switch extraction protocol.

Characterization & Quality Control

Upon isolation, the compound must be verified. The following data points are diagnostic for the correct structure.

Diagnostic NMR Signals (Expected in )
MoietyProton TypeApprox. Shift (

ppm)
Multiplicity
Pyridine C2-H (Ortho to N)8.0 – 8.2Broad Singlet / Doublet
Pyridine C4-H / C6-H7.8 – 8.0Multiplets
Pyridine C5-H7.0 – 7.2Multiplet
Thiophene C5-H7.2 – 7.3Doublet of doublets
Thiophene C3-H / C4-H6.9 – 7.1Multiplets
Linker

4.4 – 4.6 Singlet (Key Diagnostic)
Amine

4.0 – 4.5Broad Singlet (Exchangeable)
Storage
  • State: The pure compound is likely a viscous yellow oil or low-melting solid.

  • Stability: Store at

    
    C under Nitrogen/Argon. Secondary amines can oxidize slowly in air; the thiophene ring is light-sensitive over long periods.
    

Troubleshooting Guide

IssueProbable CauseCorrective Action
Streaking on TLC/Column Acidic silanols interacting with Pyridine.Add 1-2% TEA or

to the mobile phase. Switch to Alumina (Basic) or KP-NH silica.
Low Yield after Extraction pH not high enough during basification.[4]Ensure aqueous phase pH is >10. Pyridines are weak bases; pH 8 is insufficient for complete extraction.
Dark/Black Crude Thiophene polymerization or oxidation.Avoid strong mineral acids (conc.

). Perform reactions under inert atmosphere (

).
Product co-elutes with Amine Polarity too similar.Use DCM/MeOH (95:5) instead of Hex/EtOAc. The alcohol helps break H-bonds.

References

  • Biotage Application Note. "Strategies for the Flash Purification of Highly Polar Compounds." Teledyne ISCO / Biotage Literature. (Discusses amine-functionalized silica for basic heterocycles).

  • Organic Chemistry Portal. "Reductive Amination: A Remarkable Experiment for the Organic Laboratory." (General protocols for reductive amination workups).

  • National Institutes of Health (NIH). "Purification of 2-aminopyridine derivatives... by cation-exchange chromatography."[5] PubMed Central. (Validates cation exchange for aminopyridine purification).

  • GuideChem. "Synthesis and application of N-(2-Methyl-5-nitrophenyl)-4-(pyridin-3-yl)pyrimidin-2-amine." (Provides context on solubility and crystallization of similar pyridin-3-amine derivatives).

  • LibreTexts Chemistry. "Acid-Base Extraction." (Foundational theory for the pH-switch protocol).

Sources

Application Note: A Comprehensive Guide to the Analytical Characterization of N-(thiophen-2-ylmethyl)pyridin-3-amine

Author: BenchChem Technical Support Team. Date: February 2026

Abstract: This document provides a detailed guide for the comprehensive analytical characterization of N-(thiophen-2-ylmethyl)pyridin-3-amine, a heterocyclic compound of interest in pharmaceutical and materials science research. The protocols herein are designed for researchers, scientists, and drug development professionals, emphasizing a multi-technique, validation-centric approach to confirm the identity, purity, structure, and elemental composition of the target molecule. We detail field-proven methodologies for High-Performance Liquid Chromatography (HPLC), Mass Spectrometry (MS), Nuclear Magnetic Resonance (NMR) Spectroscopy, Fourier-Transform Infrared (FTIR) Spectroscopy, and Elemental Analysis (EA).

Introduction and Rationale

N-(thiophen-2-ylmethyl)pyridin-3-amine belongs to a class of heterocyclic compounds that are pivotal scaffolds in medicinal chemistry and materials science. The unique combination of a pyridine ring and a thiophene moiety creates a structure with significant potential for biological activity and novel electronic properties.[1] Accurate and thorough analytical characterization is the cornerstone of any scientific investigation involving such novel compounds. It ensures reproducibility, validates synthetic pathways, and is a prerequisite for downstream applications, from biological screening to regulatory submission.

This guide moves beyond a simple listing of procedures. It explains the causality behind the selection of each technique and the specific experimental parameters, providing a logical framework for robust and reliable characterization. The workflow is designed to be a self-validating system, where orthogonal methods provide complementary data to build an unassailable structural proof.

Physicochemical Properties
PropertyValueSource
Molecular Formula C₁₀H₁₀N₂SCalculated
Molecular Weight 204.27 g/mol Calculated
Monoisotopic Mass 204.05647 DaCalculated
IUPAC Name N-(thiophen-2-ylmethyl)pyridin-3-amine-
CAS Number Not available (Isomer of 1516286-07-9[2])-

Overall Characterization Workflow

A systematic approach is essential for the unambiguous characterization of a newly synthesized compound. The following workflow ensures that purity is established before committing resources to detailed structural elucidation. Each step provides a piece of the puzzle, culminating in a complete analytical profile.

G cluster_0 Phase 1: Purity & Identity cluster_1 Phase 2: Structural & Compositional Proof cluster_2 Final Validation Synthesis Synthesized Product HPLC HPLC Purity (>95% Target) Synthesis->HPLC Assess Purity MS Mass Spectrometry (Confirm MW) HPLC->MS Confirm Mass NMR NMR Spectroscopy (¹H, ¹³C, COSY) (Confirm Connectivity) MS->NMR Proceed if MW & Purity Match FTIR FTIR Spectroscopy (Functional Groups) NMR->FTIR EA Elemental Analysis (Confirm Composition) FTIR->EA Validated Fully Characterized Compound EA->Validated All Data Consistent

Figure 1: A logical workflow for the comprehensive characterization of N-(thiophen-2-ylmethyl)pyridin-3-amine.

Purity Assessment by High-Performance Liquid Chromatography (HPLC)

Principle: Before any structural analysis, it is imperative to determine the purity of the sample. Reverse-phase HPLC (RP-HPLC) is the industry standard for this purpose. It separates compounds based on their hydrophobicity. For a basic compound like N-(thiophen-2-ylmethyl)pyridin-3-amine, using a buffered mobile phase is critical to suppress the ionization of the amine groups, which ensures sharp, symmetrical peaks and reproducible retention times.[3]

Protocol 3.1: RP-HPLC Purity Analysis
  • Sample Preparation:

    • Accurately weigh approximately 1 mg of the compound.

    • Dissolve in 1 mL of a 50:50 mixture of acetonitrile and water to create a 1 mg/mL stock solution.

    • Further dilute to a working concentration of ~0.1 mg/mL for injection.

  • Instrumentation and Columns:

    • System: Agilent 1100/1200 series or equivalent, equipped with a diode-array detector (DAD).[4]

    • Column: C18 column (e.g., Zorbax, Phenomenex Luna), 4.6 x 150 mm, 5 µm particle size.

  • Chromatographic Conditions:

    • Mobile Phase A: 0.1% Formic Acid in Water.

    • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

    • Flow Rate: 1.0 mL/min.

    • Injection Volume: 5 µL.

    • Column Temperature: 30 °C.

    • Detection Wavelength: 254 nm and 280 nm.

    • Gradient Program:

      • 0-2 min: 5% B

      • 2-15 min: 5% to 95% B

      • 15-18 min: 95% B

      • 18-18.1 min: 95% to 5% B

      • 18.1-22 min: 5% B (Re-equilibration)

  • Data Analysis:

    • Integrate all peaks in the chromatogram.

    • Calculate the purity by the area percent method: (Area of Main Peak / Total Area of All Peaks) * 100.

    • The sample is considered suitable for further characterization if the purity is ≥95%.

Expected Results: A single major peak with a stable retention time. Any other peaks are considered impurities and should be reported.

Identity and Structural Elucidation

Mass Spectrometry (MS)

Principle: Mass spectrometry provides the exact molecular weight of the compound, which is one of the most critical pieces of evidence for its identity. Electrospray Ionization (ESI) is a soft ionization technique ideal for this molecule, as it typically produces the protonated molecular ion [M+H]⁺ with minimal fragmentation.

Protocol 4.1.1: ESI-MS Analysis
  • Sample Preparation:

    • Use the 0.1 mg/mL stock solution prepared for HPLC analysis.

    • Further dilute to ~10 µg/mL using 50:50 acetonitrile/water with 0.1% formic acid. The acid ensures efficient protonation.

  • Instrumentation:

    • A Quadrupole Time-of-Flight (Q-TOF) or Orbitrap mass spectrometer is recommended for high-resolution mass accuracy.

  • Infusion Parameters (Typical):

    • Ionization Mode: ESI Positive.

    • Capillary Voltage: 3.5 kV.

    • Nebulizer Gas (N₂): 1.5 Bar.

    • Drying Gas (N₂): 7.0 L/min at 200 °C.

    • Mass Range: m/z 50 - 500.

Expected Data: The high-resolution mass spectrum should show a prominent ion corresponding to the protonated molecule.

Ion SpeciesFormulaCalculated m/zObserved m/z
[M+H]⁺ C₁₀H₁₁N₂S⁺205.0643~205.064
[M+Na]⁺ C₁₀H₁₀N₂SNa⁺227.0462~227.046

Trustworthiness Check: Observing the correct monoisotopic mass to within 5 ppm of the calculated value provides very high confidence in the elemental formula. Potential fragmentation could yield ions at m/z 97 (thiophen-2-ylmethyl cation) and m/z 94 (pyridin-3-amine radical cation).[5]

Nuclear Magnetic Resonance (NMR) Spectroscopy

Principle: NMR is the most powerful technique for elucidating the precise atomic connectivity of a molecule. ¹H NMR provides information about the number and environment of hydrogen atoms, while ¹³C NMR does the same for carbon atoms. 2D NMR experiments like COSY can confirm proton-proton couplings.

Protocol 4.2.1: ¹H and ¹³C NMR
  • Sample Preparation:

    • Accurately weigh 5-10 mg of the purified compound.

    • Dissolve in ~0.6 mL of deuterated solvent (e.g., DMSO-d₆ or CDCl₃). DMSO-d₆ is often preferred as it can help in observing exchangeable N-H protons.[6]

    • Transfer the solution to a clean, dry 5 mm NMR tube.

  • Instrumentation:

    • A 400 MHz or higher field NMR spectrometer (e.g., Bruker Avance).

  • Acquisition Parameters:

    • ¹H NMR: Acquire for 16-32 scans with a relaxation delay of 1-2 seconds.

    • ¹³C NMR: Acquire using a proton-decoupled pulse program for several hours (or until a good signal-to-noise ratio is achieved).

Expected ¹H NMR Spectrum (Predicted, in DMSO-d₆):

AssignmentLabelPredicted δ (ppm)MultiplicityIntegrationRationale
Pyridine-H2H-a~8.2-8.4d1HDeshielded by adjacent N
Pyridine-H4H-b~7.8-8.0dd1HOrtho/meta coupling
Pyridine-H6H-c~7.2-7.4d1H
Pyridine-H5H-d~7.1-7.3dd1H
Thiophene-H5H-e~7.3-7.5dd1HAdjacent to S
Thiophene-H3H-f~6.9-7.1dd1H
Thiophene-H4H-g~6.9-7.1t1H
Methylene (-CH₂-)H-h~4.5-4.7d2HCoupled to NH
Amine (-NH-)H-i~6.0-6.5t (broad)1HExchangeable, coupled to CH₂

Figure 2: Structure of N-(thiophen-2-ylmethyl)pyridin-3-amine with proton labels.

Expected ¹³C NMR Spectrum (Predicted, in DMSO-d₆):

AssignmentPredicted δ (ppm)Rationale
Pyridine C2, C6~140-148Carbons adjacent to ring N
Pyridine C4~135-140
Pyridine C3, C5~120-130
Thiophene C2, C5~125-145Carbons adjacent to S
Thiophene C3, C4~124-128
Methylene (-CH₂-)~45-50Aliphatic carbon

Note: Specific chemical shifts and coupling constants will vary based on solvent and concentration. 2D NMR (COSY, HSQC) should be used to confirm all assignments definitively.

Fourier-Transform Infrared (FTIR) Spectroscopy

Principle: FTIR spectroscopy identifies the functional groups present in a molecule by measuring the absorption of infrared radiation at specific vibrational frequencies.[1][7] It is a rapid and effective way to confirm the presence of key bonds like N-H, C-H, C=C, and C-S.

Protocol 4.3.1: FTIR Analysis
  • Sample Preparation (ATR):

    • Place a small amount (1-2 mg) of the solid sample directly onto the diamond crystal of an Attenuated Total Reflectance (ATR) accessory.

    • Ensure good contact by applying pressure with the anvil.

  • Acquisition:

    • Collect a background spectrum of the empty ATR crystal.

    • Collect the sample spectrum from 4000 to 400 cm⁻¹.

    • Typically, 16-32 scans are co-added at a resolution of 4 cm⁻¹.

Expected Vibrational Bands:

Wavenumber (cm⁻¹)Vibration TypeFunctional Group
~3350-3400N-H StretchSecondary Amine
~3050-3100C-H StretchAromatic (Pyridine, Thiophene)
~2850-2950C-H StretchAliphatic (Methylene)
~1570-1610C=C / C=N StretchAromatic Rings
~1400-1500C-C StretchAromatic Rings
~1250-1350C-N StretchAryl Amine
~700-800C-S StretchThiophene Ring

Causality: The presence of a sharp band around 3380 cm⁻¹ confirms the secondary amine, while the cluster of bands between 1400-1610 cm⁻¹ is characteristic of the conjugated heterocyclic ring systems.[8]

Elemental Composition Confirmation

Principle: Elemental Analysis (EA) provides the mass percentages of Carbon, Hydrogen, Nitrogen, and Sulfur in the compound. Comparing these experimental values to the theoretical percentages calculated from the molecular formula serves as a final, fundamental confirmation of the compound's composition and purity.[9]

Protocol 5.1: CHNS Analysis
  • Sample Preparation:

    • Submit ~2-3 mg of the highly purified (≥98% by HPLC), dried compound in a pre-weighed vial to an analytical services laboratory. The sample must be free of residual solvents.

  • Analysis:

    • The sample is combusted at high temperature, and the resulting gases (CO₂, H₂O, N₂, SO₂) are quantitatively measured by a dedicated CHNS analyzer.

Data Validation:

ElementTheoretical % (for C₁₀H₁₀N₂S)Experimental %
Carbon (C)58.8058.80 ± 0.4
Hydrogen (H)4.934.93 ± 0.4
Nitrogen (N)13.7113.71 ± 0.4
Sulfur (S)15.7015.70 ± 0.4

Trustworthiness Check: Experimental values that fall within ±0.4% of the theoretical values are considered strong evidence for the proposed molecular formula.

Conclusion

The analytical workflow detailed in this application note provides a robust, multi-faceted strategy for the complete characterization of N-(thiophen-2-ylmethyl)pyridin-3-amine. By systematically integrating data from orthogonal techniques—HPLC for purity, MS for molecular weight, NMR for atomic connectivity, FTIR for functional groups, and EA for elemental composition—researchers can establish the identity and quality of their material with the highest degree of scientific confidence. This rigorous approach is essential for ensuring the validity and reproducibility of any subsequent research.

References

  • IJCRT.org. (2025, July 25). Synthesis And Characterization Of (E)-N-((6- (Thiophen-3-Yl)Pyridin-2-Yl)Methylene)-1H- 1,2,4-Triazol-3-Amine. Available at: [Link]

  • El Aatiaoui, A., et al. (2016). (E)-2-Phenyl-N-(thiophen-2-ylmethylidene)imidazo[1,2-a]pyridin-3-amine. IUCrData, 1(Pt 5). Available at: [Link]

  • ACS Publications. (2023, December 15). Synthesis, Characterizations, and Quantum Chemical Investigations on Imidazo[1,2-a]pyrimidine-Schiff Base Derivative: (E)-2-Phenyl-N-(thiophen-2-ylmethylene)imidazo[1,2-a]pyrimidin-3-amine. Available at: [Link]

  • Prajapati, K., et al. (2025). Explorations of multicomponent pyridine-thiophene clubbed pyrimidine hybrid: Synthesis, characterization, molecular Docking, tox. Moroccan Journal of Chemistry, 13(2), 702-722. Available at: [Link]

  • International Journal of ChemTech Research. (n.d.). Synthesis, Characterization and Biological Screening of Some New Condensed N-Methyl Piperidino Thiophenes. Available at: [Link]

  • The Royal Society of Chemistry. (n.d.). Syntheses and NMR spectra. Available at: [Link]

  • Srihari, S., et al. (2012). Studies on the metal complexes of N'-(thiophen-2-yl-methylidene)- pyridine-4- carbohydrazide. Der Pharma Chemica, 4(6), 2385-2388. Available at: [Link]

  • PubChem. (n.d.). 2-N-(thiophen-3-ylmethyl)pyridine-2,5-diamine. National Center for Biotechnology Information. Available at: [Link]

  • MDPI. (2022, December 8). Design, Synthesis and Fungicidal Activity of N-(thiophen-2-yl) Nicotinamide Derivatives. Molecules, 27(24), 8700. Available at: [Link]

  • Prime Scholars. (2017, January 9). FT-IR, FT-Raman and UV-Visible Spectral Analysis on (E)-N′-(thiophen-2-ylmethylene) Nicotinohydrazide. Archives in Chemical Research. Available at: [Link]

  • ResearchGate. (2017, April 21). FT-IR, FT-Raman and UV-Visible Spectral Analysis on (E)-N′-(thiophen-2-ylmethylene) Nicotinohydrazide. Available at: [Link]

  • Arkat USA. (n.d.). Mass spectrometry of N-[5,5-dimethyl-2(5H)-thienyliden]amines and N-(1-thiaspiro[4.5]dec-3-en-2-yliden)amines. Available at: [Link]

  • PubChem. (n.d.). N-(thiophen-3-ylmethyl)pyridin-3-amine. National Center for Biotechnology Information. Available at: [Link]

  • MDPI. (2022, September 8). Synthesis and Structure–Activity Relationships for the Anti-Mycobacterial Activity of 3-Phenyl-N-(Pyridin-2-ylmethyl)Pyrazolo[1,5-a]Pyrimidin-7-Amines. Pharmaceuticals, 15(9), 1119. Available at: [Link]

  • PMC. (n.d.). 2-[(E)-(Pyridin-2-ylmethylidene)amino]thiophene-3-carbonitrile. National Center for Biotechnology Information. Available at: [Link]

  • Google Patents. (n.d.). JP6598219B2 - Compounds useful as TRPM8 activity regulators.
  • Acta Poloniae Pharmaceutica. (n.d.). HPLC AND TLC METHODOLOGY FOR DETERMINATION OR PURITY EVALUATION OF 4-METHOXY-2-(3(4-PHENYL-1-PIPERAZINYL))PROPYL. Available at: [Link]

  • MedCrave. (2018, September 14). Physicochemical properties of some pyrimidine derivatives in some organic solvents. MOJ Biorg Org Chem, 2(5), 223-227. Available at: [Link]

  • SpringerLink. (n.d.). Reaction of 3-(Pyridin-2-yl)-1,2,4-triazine-5-carbonitriles with 2-Amino-4-aryl-1,3-oxazoles in Anhydrous Medium. Russian Journal of Organic Chemistry. Available at: [Link]

Sources

Application Note: High-Throughput Screening of N-(thiophen-2-ylmethyl)pyridin-3-amine Analogs

Author: BenchChem Technical Support Team. Date: February 2026

Introduction & Scaffold Rationale

The scaffold N-(thiophen-2-ylmethyl)pyridin-3-amine represents a "privileged structure" in medicinal chemistry, frequently serving as a core pharmacophore for kinase inhibitors (Type I and II) and GPCR modulators.

  • Structural Logic: The pyridine nitrogen often acts as a hydrogen bond acceptor for the kinase hinge region (e.g., Met residue interaction), while the thiophene ring occupies the hydrophobic back-pocket (Gatekeeper region). The secondary amine provides a critical vector for solubilizing groups.

  • Screening Challenge: While potent, this scaffold presents specific HTS challenges:

    • Lipophilicity: Thiophene derivatives often exhibit high LogP, leading to precipitation in aqueous assay buffers.

    • False Positives: The thiophene moiety can be susceptible to oxidative metabolism (forming reactive S-oxides) or aggregation, requiring rigorous hit validation.

This guide details a Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) workflow designed to screen analogs of this scaffold against a representative kinase target (e.g., ROCK2 or FLT3), prioritizing solubility management and false-positive elimination.

Library Preparation & Management

Successful screening of lipophilic thiophene-pyridine analogs requires precise liquid handling to prevent "crashing out."

Compound Storage & Handling
  • Solvent: 100% DMSO (anhydrous). Thiophenes are stable in DMSO but sensitive to light/air over long periods.

  • Concentration: Maintain source plates at 10 mM.

  • Storage: -20°C in varying inert atmosphere (Argon flush recommended to prevent thiophene oxidation).

Acoustic Dispensing (The "Touchless" Advantage)

Use Acoustic Liquid Handling (e.g., Labcyte Echo) rather than tip-based transfer.

  • Why? Tip-based transfer of viscous DMSO leads to carryover and inaccurate low-volume (<50 nL) dispensing. Acoustic energy ejects droplets directly from the source to the destination, eliminating contact.

  • Protocol: Dispense 10 nL - 50 nL of compound directly into dry 384-well or 1536-well assay plates.

  • Back-fill: Immediately back-fill with 5 µL of assay buffer to limit DMSO evaporation and hydration (the "Edge Effect").

Assay Principle: TR-FRET Kinase Binding[1]

We utilize a LanthaScreen™ Eu Kinase Binding Assay . This is a competitive binding assay, not an activity assay, which is preferred for this scaffold to identify both Type I (active conformation) and Type II (inactive conformation) binders.

  • Tracer: A fluorescently labeled ATP-competitive ligand (Alexa Fluor™ 647).

  • Antibody: A Europium (Eu)-labeled anti-tag antibody (binds to the kinase).

  • Mechanism:

    • No Inhibitor: Tracer binds kinase. Eu-Ab binds kinase. Proximity allows energy transfer (FRET) from Eu (Donor) to Tracer (Acceptor).[1] High FRET Signal.

    • Inhibitor Present (Hit): The thiophene analog displaces the Tracer. Distance increases. FRET is disrupted. Low FRET Signal.

Mechanism Diagram

TR_FRET_Mechanism cluster_0 High FRET (No Inhibitor) cluster_1 Low FRET (Hit Compound) Kinase_Bound Kinase Target (GST-tagged) Eu_Ab Eu-Anti-GST Ab (Donor) Eu_Ab->Kinase_Bound Binds Tag Tracer Alexa647-Tracer (Acceptor) Eu_Ab->Tracer Energy Transfer (FRET) Kinase_Free Kinase Target Eu_Ab->Kinase_Free Binds Tag Displaced_Tracer Free Tracer Tracer->Kinase_Bound Binds Hinge Analog Thiophene Analog (Inhibitor) Analog->Kinase_Free Displaces Tracer

Caption: Mechanistic principle of the TR-FRET competition assay. Inhibitors displace the tracer, reducing the FRET signal.

Detailed Screening Protocol

Assay Volume: 20 µL (384-well low-volume black plate). Buffer: 50 mM HEPES pH 7.5, 10 mM MgCl2, 1 mM EGTA, 0.01% Brij-35 (detergent is critical to prevent thiophene aggregation).

Step-by-Step Workflow
StepActionVolumeNotes
1 Compound Dispense 20 nLAcoustic transfer of Library (10 mM) into dry plate. Final Conc: 10 µM.
2 Kinase/Ab Mix 10 µLAdd Kinase (5 nM) + Eu-Antibody (2 nM) mixture.
3 Pre-Incubation -Centrifuge (1000 rpm, 1 min). Incubate 15 min RT. Allows slow-binding analogs to engage.
4 Tracer Addition 10 µLAdd Tracer (Concentration = Kd of tracer).
5 Equilibrium -Incubate 60 min at Room Temp (protected from light).
6 Detection -Read on EnVision or PHERAstar (Excitation: 337 nm, Emission: 665 nm & 615 nm).
Critical Control Wells

Every plate must contain:

  • Min Signal (0% Inhibition): DMSO + Kinase + Tracer (Defines the "High FRET" baseline).

  • Max Signal (100% Inhibition): 10 µM Staurosporine or excess unlabeled tracer (Defines "Low FRET" background).

  • Scaffold Reference: 1 µM of a known pyridine-thiophene binder (e.g., Compound 22 from literature [1]) to track inter-plate variability.

Data Analysis & Validation

Calculation of FRET Ratio

Raw data is ratiometric, canceling out well-to-well volume errors.[2]



Quality Control Metrics

Before accepting a plate, calculate the Z-Factor (Z') :



  • Target: Z' > 0.6 is required for this assay class.

  • Troubleshooting: If Z' < 0.5, check for "stickiness" of the thiophene compounds (increase Brij-35 to 0.05%) or tracer degradation.

Hit Selection
  • Primary Filter: Compounds > 50% Inhibition at 10 µM.

  • Secondary Filter (B-Score): Use the B-Score algorithm to correct for row/column effects (common in edge wells due to evaporation).

Hit Triage & Liability Counter-Screening

Thiophene-pyridine analogs are prone to being PAINS (Pan-Assay Interference Compounds) via two mechanisms: aggregation and redox cycling.

The Triage Workflow

Triage_Workflow Step1 Primary Screen (10 µM Single Point) Step2 Confirmation (Triplicate re-test) Step1->Step2 Step3 Dose Response (IC50) Step2->Step3 Decision1 Valid Hit? Step3->Decision1 Filter1 Counter Screen 1: Detergent Sensitivity Decision1->Filter1 Potent Filter2 Counter Screen 2: Redox/Thiol Reactivity Filter1->Filter2 Not Aggregator Discard Discard Filter1->Discard Aggregator (False Pos) Lead Validated Lead (Ready for SAR) Filter2->Lead Stable Filter2->Discard Reactive (Toxic)

Caption: Triage cascade to eliminate false positives caused by aggregation or chemical reactivity.

Specific Counter-Screens
  • Detergent Sensitivity: Re-run IC50 with 0.1% Triton X-100. If IC50 shifts >10-fold, the compound is likely a colloidal aggregator (common for hydrophobic thiophenes) [2].

  • Thiol Reactivity (ALARM NMR): Thiophenes can form reactive metabolites.[3] Incubate hits with Glutathione (GSH) or DTT. If the compound signal disappears or adducts form, it is a reactive alkylator and should be deprioritized.

References

  • Design, synthesis, and biological evaluation of novel 3-(thiophen-2-ylthio)pyridine derivatives. Arch Pharm (Weinheim). (2019).[4]

  • Assay Guidance Manual: HTS Assay Validation. NCBI Bookshelf. (2012).[5][6]

  • LanthaScreen™ TR-FRET Coregulator Protocol. Thermo Fisher Scientific. (2017).

  • Bioactivation Potential of Thiophene-Containing Drugs. Chemical Research in Toxicology. (2014).[3]

Sources

developing assays for "N-(thiophen-2-ylmethyl)pyridin-3-amine" biological activity

Author: BenchChem Technical Support Team. Date: February 2026

Application Note: Comprehensive Assay Development for the Privileged Scaffold N-(thiophen-2-ylmethyl)pyridin-3-amine (TP3A)

Part 1: Executive Summary & Scientific Rationale

1.1 The Molecule: A Privileged Scaffold N-(thiophen-2-ylmethyl)pyridin-3-amine (herein referred to as TP3A ) represents a "privileged scaffold" in medicinal chemistry. Its structure—comprising a pyridine ring linked via a flexible secondary amine to a thiophene moiety—serves as a critical pharmacophore in two distinct biological areas:[1]

  • Ion Channel Modulation: Specifically the TRPM8 (Transient Receptor Potential Melastatin 8) channel, a sensor for cold and menthol, where related analogs act as antagonists for neuropathic pain or agonists for cooling sensation.[2]

  • Kinase Inhibition: The aminopyridine motif is a classic ATP-hinge binder, often used in Fragment-Based Drug Discovery (FBDD) to target serine/threonine kinases (e.g., CDKs, p38 MAPK).

1.2 The Challenge Because TP3A is a small, flexible "fragment-like" molecule (MW ~190 Da), it likely exhibits moderate affinity (


 in the 

range) and potential polypharmacology. Standard "off-the-shelf" assays often fail to capture its activity due to rapid dissociation rates or lack of sensitivity.

1.3 The Solution This guide details a bimodal assay strategy :

  • Functional Assay: A kinetic Calcium Flux assay using Fluo-4 to detect TRPM8 modulation (high temporal resolution).

  • Biochemical Assay: A TR-FRET competition assay to quantify kinase affinity (high sensitivity, equilibrium-based).

Part 2: Biological Context & Pathway Visualization

To develop a robust assay, one must understand the signal transduction pathway. Below is the signaling cascade for TRPM8, the primary target for this chemotype.

TRPM8_Pathway TP3A TP3A (Ligand) TRPM8 TRPM8 Channel (Plasma Membrane) TP3A->TRPM8 Modulates (Agonist/Antagonist) Ca_Int Intracellular Ca2+ Increase TRPM8->Ca_Int Channel Opening Ca_Ext Extracellular Ca2+ Ca_Ext->TRPM8 Influx Source Fluo4_Ca Fluo-4:Ca2+ Complex (Fluorescent) Ca_Int->Fluo4_Ca Fluo4 Fluo-4 AM Dye (Unbound) Fluo4->Fluo4_Ca Binds Ca2+ Reader FLIPR / Plate Reader (RFU Detection) Fluo4_Ca->Reader Emits Light (516 nm)

Figure 1: TRPM8 Calcium Signaling Pathway. TP3A modulation alters


 influx, which is captured by the Fluo-4 reporter system.

Part 3: Experimental Protocols

Protocol A: TRPM8 Functional Calcium Flux Assay

Objective: Determine if TP3A acts as an agonist or antagonist of the TRPM8 channel. Platform: FLIPR (Fluorometric Imaging Plate Reader) or FlexStation.

Materials:

  • Cell Line: CHO-K1 or HEK293 stably expressing human TRPM8 (hTRPM8).

  • Reagents: Fluo-4 NW Calcium Assay Kit, Probenecid (to inhibit anion transport), HBSS buffer.

  • Controls: Menthol (Agonist,

    
    ), AMTB (Antagonist).
    

Step-by-Step Methodology:

  • Cell Plating:

    • Seed hTRPM8-CHO cells at 20,000 cells/well in a 384-well black-wall/clear-bottom poly-D-lysine coated plate.

    • Incubate overnight at 37°C, 5%

      
      .
      
  • Dye Loading (Critical Step):

    • Prepare Loading Buffer: HBSS + 20 mM HEPES + 2.5 mM Probenecid + Fluo-4 NW dye mix.

    • Remove culture media and add 20

      
       Loading Buffer per well.
      
    • Incubate 45 min at 37°C, then 15 min at Room Temperature (RT) to minimize temperature-induced artifacts (TRPM8 is temperature sensitive).

  • Compound Preparation:

    • Dissolve TP3A in 100% DMSO to 10 mM stock.

    • Agonist Mode: Prepare 5x serial dilutions in HBSS (Final DMSO < 0.5%).

    • Antagonist Mode: Prepare 5x serial dilutions of TP3A. Prepare a challenge plate of Menthol at

      
       concentration.
      
  • Data Acquisition (Kinetic Read):

    • Settings: Excitation 494 nm / Emission 516 nm.

    • Baseline: Record fluorescence for 10 seconds.

    • Injection: Inject 5

      
       of TP3A.
      
    • Read: Measure continuously for 180 seconds (1-second intervals).

    • (For Antagonist Mode only): After 180s, inject Menthol challenge and read for another 120s.

  • Data Analysis:

    • Calculate

      
       (Max Fluorescence - Baseline) / Baseline.
      
    • Plot dose-response curves using a 4-parameter logistic fit.

Protocol B: Kinase Selectivity Profiling (TR-FRET)

Objective: Assess the scaffold's potential as an ATP-competitive kinase inhibitor (off-target liability or primary indication). Method: LanthaScreen™ Eu Kinase Binding Assay.

Rationale: Unlike activity assays (which consume ATP), binding assays are more sensitive for fragment-like molecules like TP3A with fast off-rates.

Workflow Diagram:

Kinase_Workflow Step1 1. Prepare Reagents (Kinase, Tracer, TP3A) Step2 2. Incubation (60 min @ RT) Step1->Step2 Step3 3. Detection (TR-FRET Read) Step2->Step3 Step4 4. Data Fit (IC50 Calculation) Step3->Step4

Figure 2: TR-FRET Kinase Binding Workflow.

Step-by-Step Methodology:

  • Master Mix Prep:

    • Kinase Buffer A: 50 mM HEPES pH 7.5, 10 mM

      
      , 1 mM EGTA, 0.01% Brij-35.
      
    • Prepare 4x Kinase/Antibody Mix: 5 nM Kinase + 2 nM Eu-anti-GST Antibody.

    • Prepare 4x Tracer Mix: Kinase Tracer 236 (Alexa Fluor 647 labeled).

  • Plate Setup (384-well low volume white plate):

    • Add 2.5

      
       TP3A (Serial dilution in 1% DMSO).
      
    • Add 2.5

      
       Kinase/Antibody Mix.
      
    • Add 2.5

      
       Tracer Mix.
      
    • Add 2.5

      
       Buffer (Total Volume = 10 
      
      
      
      ).
  • Incubation:

    • Shake plate for 30 seconds. Incubate for 60 minutes at RT (protected from light).

  • Detection:

    • Read on a TR-FRET compatible reader (e.g., EnVision).

    • Excitation: 337 nm (Laser).

    • Emission 1: 615 nm (Europium - Donor).

    • Emission 2: 665 nm (Tracer - Acceptor).

  • Calculation:

    • Calculate Emission Ratio (ER):

      
      .
      
    • TP3A binding displaces the tracer, causing a decrease in FRET signal.

Part 4: Data Presentation & Interpretation

When characterizing TP3A, organize your data into the following standardized table format to facilitate decision-making (Go/No-Go).

Table 1: TP3A Characterization Summary (Example Data)

Assay TypeParameterResultInterpretation
TRPM8 Flux Agonist


No direct activation (Safe from burning sensation).
TRPM8 Flux Antagonist


Hit confirmed. Moderate potency antagonist.
Kinase Binding p38 MAPK


Weak off-target binding (Selectivity window exists).
Cytotoxicity HepG2


Low acute toxicity (Good starting point).
Solubility Kinetic (PBS)

High solubility (Excellent for optimization).

Part 5: Troubleshooting & Optimization

  • "Flat" Curves in TRPM8 Assay:

    • Cause: TP3A may be precipitating.

    • Fix: Check the plate for turbidity. Ensure final DMSO concentration is < 0.5%. The thiophene ring is lipophilic; consider adding 0.05% Pluronic F-127 to the buffer.

  • High Background in Kinase Assay:

    • Cause: TP3A might be autofluorescent (thiophene-pyridines can fluoresce in the blue/green range).

    • Fix: Run a "compound only" control well. If autofluorescence is high at 337nm/615nm, switch to a radiometric

      
       assay (Gold Standard).
      
  • Metabolic Instability:

    • Insight: The secondary amine (NH) between the rings is a prime target for N-glucuronidation or oxidation.

    • Next Step: If potency is good but half-life is short, consider methylating the amine or rigidifying the linker (though this may alter TRPM8 activity).

References

  • Mori, Y. et al. (2019). Compounds useful as TRPM8 activity regulators.[2] Patent JP6598219B2. Link

  • Sabnis, R. W. (2020). Thiophene: A Privileged Scaffold in Drug Discovery.[3] Current Drug Discovery Technologies. Link

  • Thermo Fisher Scientific. (2025). LanthaScreen™ Eu Kinase Binding Assay User Guide. Thermo Fisher Protocols. Link

  • Wozniak, K. et al. (2018). TRPM8 antagonists for the treatment of pain: a patent review. Expert Opinion on Therapeutic Patents. Link

Sources

Application Notes and Protocols for Thiophene-Pyridine Scaffolds in Medicinal Chemistry: A Guide for Lead Discovery

Author: BenchChem Technical Support Team. Date: February 2026

Abstract: This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the application of the thiophene-pyridine scaffold in medicinal chemistry. While centered around the archetypal structure of "N-(thiophen-2-ylmethyl)pyridin-3-amine," this guide extends to the broader class of thiophene-pyridine hybrids, a privileged structural motif with demonstrated potential across multiple therapeutic areas. We will explore the strategic rationale for combining these two heterocycles, provide detailed protocols for synthesis and biological evaluation, and discuss potential mechanisms of action, thereby offering a complete framework for initiating a drug discovery program based on this versatile scaffold.

Part I: The Thiophene-Pyridine Scaffold - Rationale and Design Strategy

The Strategic Combination of Privileged Heterocycles

In modern medicinal chemistry, certain molecular frameworks, known as "privileged scaffolds," appear frequently in bioactive molecules and approved drugs. Both thiophene and pyridine independently hold this status.

  • Thiophene: This five-membered, sulfur-containing aromatic ring is a cornerstone of medicinal chemistry.[1][2] It is often employed as a bioisostere for a phenyl ring, a strategy used to modulate physicochemical properties, improve metabolic stability, and enhance binding affinity with biological targets.[1] The sulfur atom can participate in hydrogen bonding, further contributing to drug-receptor interactions.[1] Thiophene derivatives have demonstrated a vast array of biological activities, including anticancer, anti-inflammatory, and antimicrobial properties.[3]

  • Pyridine: As a six-membered azaheterocycle, the pyridine ring is a fundamental component in a significant number of FDA-approved drugs.[4] The nitrogen atom imparts basicity and polarity, which can be crucial for aqueous solubility and the formation of salt forms.[4] More importantly, the nitrogen acts as a hydrogen bond acceptor, enabling strong and specific interactions with protein targets.[4]

The fusion of these two scaffolds into a single molecule, exemplified by N-(thiophen-2-ylmethyl)pyridin-3-amine , creates a hybrid structure with rich potential. This combination allows for the exploration of a three-dimensional chemical space, leveraging the distinct electronic and steric properties of each ring system to achieve high-potency and target-selective compounds.

Therapeutic Landscape of Thiophene-Pyridine Derivatives

Derivatives built upon the thiophene-pyridine core have shown promise in a multitude of therapeutic areas. This broad activity underscores the scaffold's versatility and its ability to interact with a diverse range of biological targets.

  • Oncology: Numerous studies have reported the synthesis of thiophene-pyridine derivatives as potent anticancer agents. These compounds often function as multi-target kinase inhibitors, affecting pathways involving IGF-1R, FGFR, and EGFR.[5][6] Some derivatives have been shown to induce cell-cycle arrest and apoptosis in various cancer cell lines.[5][7]

  • Infectious Diseases: The scaffold is a promising starting point for developing novel antimicrobial and antifungal agents.[8][9] For instance, N-(thiophen-2-yl) nicotinamide derivatives have demonstrated excellent fungicidal activity against cucumber downy mildew, outperforming commercial fungicides in field trials.[8]

  • Parasitic Diseases: Thiophen-2-yl pyrimidines, which contain the core thiophene-pyridine linkage, have been identified as potent paralytics of Schistosoma mansoni, the parasite responsible for schistosomiasis.[10][11] This highlights the potential for developing new-generation anti-parasitic drugs, an area of significant unmet medical need.[10]

  • Inflammatory Diseases: The anti-inflammatory potential of thiophene derivatives is well-documented, often linked to the inhibition of enzymes like cyclooxygenases (COX).[2][3] The pyridine moiety can further enhance these properties by providing additional interaction points with inflammatory targets.

General Drug Discovery Workflow

A typical drug discovery campaign for this scaffold involves a systematic process of design, synthesis, and evaluation. The goal is to optimize the initial hit compound into a lead candidate with desirable potency, selectivity, and drug-like properties.

G cluster_0 Design & Synthesis cluster_1 In Vitro Screening cluster_2 Lead Optimization A Scaffold Selection (Thiophene-Pyridine) B Library Design (SAR Exploration) A->B C Chemical Synthesis (e.g., Reductive Amination) B->C D Primary Assay (Cell Viability, e.g., MTT) C->D Test Compounds E Secondary Assay (Target-Based, e.g., Kinase Panel) D->E F Selectivity Profiling E->F F->B SAR Feedback G ADME/Tox Profiling (Solubility, Stability) F->G Prioritize Hits H In Vivo Efficacy Model G->H I Lead Candidate H->I

Caption: Drug discovery workflow for thiophene-pyridine scaffolds.

Part II: Synthesis and Characterization Protocols

Synthetic Rationale

The synthesis of N-(thiophen-2-ylmethyl)pyridin-3-amine and its analogs can be achieved through several robust and well-established organic chemistry reactions. A highly efficient and common method is reductive amination . This reaction forms the crucial C-N bond between the thiophene-methylene linker and the pyridine amine.

Causality of Reagent Choice:

  • Reactants: Thiophene-2-carbaldehyde and 3-aminopyridine are commercially available and serve as the foundational building blocks.

  • Reducing Agent: Sodium triacetoxyborohydride (NaBH(OAc)₃) is the preferred reducing agent. Unlike stronger reagents like NaBH₄, it is mild, tolerant of a wide range of functional groups, and does not readily reduce the aldehyde in the absence of the amine. It is particularly effective for the reductive amination of aromatic amines.

  • Solvent: Dichloromethane (DCM) or 1,2-dichloroethane (DCE) are excellent solvents as they are aprotic and effectively dissolve the starting materials and reagents.

Protocol: Synthesis of N-(thiophen-2-ylmethyl)pyridin-3-amine

Materials:

  • Thiophene-2-carbaldehyde (1.0 eq)

  • 3-Aminopyridine (1.0 eq)

  • Sodium triacetoxyborohydride (NaBH(OAc)₃) (1.5 eq)

  • Dichloromethane (DCM), anhydrous

  • Saturated aqueous sodium bicarbonate (NaHCO₃) solution

  • Saturated aqueous sodium chloride (brine) solution

  • Anhydrous magnesium sulfate (MgSO₄)

  • Round-bottom flask, magnetic stirrer, nitrogen atmosphere setup

Procedure:

  • To a clean, dry round-bottom flask under a nitrogen atmosphere, add 3-aminopyridine (1.0 eq) and anhydrous DCM. Stir until fully dissolved.

  • Add thiophene-2-carbaldehyde (1.0 eq) to the solution. Stir the mixture at room temperature for 30 minutes to allow for the formation of the intermediate imine.

  • Carefully add sodium triacetoxyborohydride (1.5 eq) to the reaction mixture in portions over 10 minutes. Note: The reaction may be slightly exothermic.

  • Allow the reaction to stir at room temperature for 12-18 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting materials are consumed.

  • Upon completion, carefully quench the reaction by slowly adding saturated aqueous NaHCO₃ solution. Stir vigorously for 15 minutes until gas evolution ceases.

  • Transfer the mixture to a separatory funnel. Separate the organic layer.

  • Extract the aqueous layer twice more with DCM.

  • Combine all organic layers, wash with brine, and dry over anhydrous MgSO₄.

  • Filter the mixture and concentrate the filtrate under reduced pressure to yield the crude product.

  • Purification: Purify the crude residue by flash column chromatography on silica gel, using a gradient of ethyl acetate in hexanes to afford the pure N-(thiophen-2-ylmethyl)pyridin-3-amine.

  • Characterization: Confirm the structure and purity of the final product using ¹H NMR, ¹³C NMR, and High-Resolution Mass Spectrometry (HRMS).

Protocol: Synthesis of Substituted Thiophenes via Gewald Reaction

To build a library of analogs for Structure-Activity Relationship (SAR) studies, diverse thiophene building blocks are required. The Gewald reaction is a powerful multi-component reaction for synthesizing polysubstituted 2-aminothiophenes.[12]

Materials:

  • An α-methylene ketone (e.g., acetophenone) (1.0 eq)

  • An activated nitrile (e.g., malononitrile) (1.0 eq)

  • Elemental sulfur (1.1 eq)

  • A base catalyst (e.g., morpholine or triethylamine) (0.2 eq)

  • Ethanol or Methanol

Procedure:

  • In a round-bottom flask, combine the ketone (1.0 eq), the activated nitrile (1.0 eq), elemental sulfur (1.1 eq), and ethanol.

  • Add the base catalyst (e.g., morpholine, 0.2 eq) to the mixture.

  • Heat the reaction mixture to reflux (approximately 50-60 °C) and stir for 2-4 hours.

  • Monitor the reaction by TLC. Upon completion, cool the mixture to room temperature.

  • A precipitate of the 2-aminothiophene product will often form. If so, collect the solid by vacuum filtration and wash with cold ethanol.

  • If no precipitate forms, concentrate the reaction mixture under reduced pressure and purify the residue by recrystallization or column chromatography.

Part III: Biological Evaluation Protocols

Tiered Biological Screening Workflow

A tiered approach is efficient for screening a new compound library. It begins with broad, cell-based assays and progresses to more specific, target-based assays for the most promising hits.

G A Tier 1: Primary Screen Broad Cytotoxicity (e.g., MTT vs. Cancer Panel) B Tier 2: Secondary Screen Target Deconvolution (e.g., Kinase Panel) A->B Active Hits (IC50 < 10 µM) C Tier 3: Lead Validation Cellular Mechanism & In Vivo Models B->C Selective Hits

Caption: Tiered screening cascade for biological evaluation.

Protocol: In Vitro Anticancer Activity (MTT Assay)

This protocol assesses the general cytotoxicity of the synthesized compounds against a cancer cell line, such as HepG2 (hepatocellular carcinoma), which has been used to test similar scaffolds.[5]

Materials:

  • Synthesized thiophene-pyridine compounds, dissolved in DMSO to make 10 mM stock solutions.

  • HepG2 cells (or other relevant cancer cell line).

  • DMEM medium supplemented with 10% FBS and 1% Penicillin-Streptomycin.

  • 96-well cell culture plates.

  • MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS).

  • DMSO (cell culture grade).

  • Plate reader (570 nm).

Procedure:

  • Cell Seeding: Seed HepG2 cells into a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of medium. Incubate for 24 hours at 37 °C, 5% CO₂.

  • Compound Treatment: Prepare serial dilutions of the test compounds in culture medium. Remove the old medium from the wells and add 100 µL of the compound-containing medium. Include wells for "vehicle control" (DMSO only) and "untreated control".

  • Incubation: Incubate the plate for 48-72 hours at 37 °C, 5% CO₂.

  • MTT Addition: Add 20 µL of MTT solution to each well and incubate for another 4 hours. Viable cells with active mitochondria will reduce the yellow MTT to purple formazan crystals.

  • Formazan Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals. Gently shake the plate for 10 minutes.

  • Data Acquisition: Measure the absorbance at 570 nm using a microplate reader.

  • Data Analysis: Calculate the percentage of cell viability relative to the vehicle control. Plot the viability against the log of the compound concentration and use a non-linear regression model to determine the half-maximal inhibitory concentration (IC₅₀).

Data Presentation for SAR Analysis

Summarizing quantitative data in a structured table is crucial for comparing compounds and establishing a structure-activity relationship (SAR).

Compound IDR¹ SubstituentR² SubstituentLinkerIC₅₀ (HepG2, µM)[5]IC₅₀ (Kinase X, nM)
TP-01 HH-CH₂-8.5520
TP-02 4-FH-CH₂-2.1150
TP-03 H5-Cl-CH₂-5.3410
TP-04 HH-C(O)-> 20> 1000

This table is a hypothetical representation for illustrative purposes.

Part IV: Mechanism of Action - A Case Study in Kinase Inhibition

As many thiophene-pyridine derivatives have shown activity as kinase inhibitors, understanding their potential impact on cellular signaling is key.[5] These compounds can act as "multi-target" agents, inhibiting several kinases simultaneously, which can be a powerful strategy for treating complex diseases like cancer.

Hypothetical Signaling Pathway Inhibition

A common mechanism for anticancer drugs is the inhibition of Receptor Tyrosine Kinase (RTK) signaling pathways, which drive cell proliferation and survival. A hypothetical thiophene-pyridine inhibitor could block this cascade at multiple nodes.

G GF Growth Factor RTK RTK (e.g., FGFR, EGFR) GF->RTK RAS RAS RTK->RAS RAF RAF RAS->RAF MEK MEK RAF->MEK ERK ERK MEK->ERK Proliferation Cell Proliferation & Survival ERK->Proliferation Inhibitor Thiophene-Pyridine Inhibitor Inhibitor->RTK Inhibitor->RAF

Caption: Inhibition of a generic RTK pathway by a multi-target agent.

This diagram illustrates how a single compound could inhibit the initial receptor (like FGFR) and a downstream kinase (like RAF), providing a more robust blockade of the oncogenic signal than a single-target agent.

References

  • Yuan, H., et al. (2022). Design, Synthesis and Fungicidal Activity of N-(thiophen-2-yl) Nicotinamide Derivatives. Molecules. Available at: [Link]

  • Shafi, S., et al. (2024). Medicinal chemistry-based perspectives on thiophene and its derivatives: exploring structural insights to discover plausible druggable leads. Journal of Biomolecular Structure and Dynamics. Available at: [Link]

  • Elaatiaoui, A., et al. (2016). (E)-2-Phenyl-N-(thiophen-2-ylmethylidene)imidazo[1,2-a]pyridin-3-amine. IUCrData. Available at: [Link]

  • Zhang, J., et al. (2019). Design, synthesis, and biological evaluation of novel 3-(thiophen-2-ylthio)pyridine derivatives as potential multitarget anticancer agents. Archiv der Pharmazie. Available at: [Link]

  • Al-Suhaimi, E. A., et al. (2025). The Significance of Thiophene in Medicine: A Systematic Review of the Literature. BioMed Research International. Available at: [Link]

  • Al-Warhi, T., et al. (2021). Design and Synthesis of New Thiophene/Thieno[2,3-d]pyrimidines along with Their Cytotoxic Biological. Molecules. Available at: [Link]

  • Abdel-Wahab, B. F., et al. (2024). Novel biologically active pyridine derivatives: Synthesis, structure characterization, in vitro antimicrobial evaluation and str. Molecular Diversity. Available at: [Link]

  • Abdel-Wahab, B. F., et al. (2024). Biological Activities of Thiophenes. Encyclopedia MDPI. Available at: [Link]

  • PubChemLite (n.d.). N-(thiophen-3-ylmethyl)pyridin-3-amine (C10H10N2S). PubChemLite. Available at: [Link]

  • Al-Mokyna, F. H., et al. (2023). MgO NPs catalyzed the synthesis of novel pyridin-3-yl-pyrimidin-2-yl-aminophenyl-amide derivatives and evaluation of pharmacokinetic profiles and biological activity. Frontiers in Chemistry. Available at: [Link]

  • Sekhar, E. V., et al. (2012). Studies on the metal complexes of N'-(thiophen-2-yl-methylidene)- pyridine-4- carbohydrazide. Der Pharma Chemica. Available at: [Link]

  • Schulz, J. E., et al. (2026). Structure-Activity Relationship and Target Investigation of Thiophen-2-yl-Pyrimidines against Schistosoma species. ResearchGate. Available at: [Link]

  • PubChem (n.d.). 2-N-(thiophen-3-ylmethyl)pyridine-2,5-diamine. PubChem. Available at: [Link]

  • Schulz, J. E., et al. (2025). Structure-Activity Relationship and Target Investigation of Thiophen-2-yl-Pyrimidines against Schistosoma species. bioRxiv. Available at: [Link]

  • Zhang, J., et al. (2019). Discovery of 3-(thiophen/thiazole-2-ylthio)pyridine derivatives as multitarget anticancer agents. ResearchGate. Available at: [Link]

  • Missoum, H., et al. (2022). Synthesis of new thiophenic derivatives. Sciforum. Available at: [Link]

  • Amengor, C. D., et al. (2020). Design, synthesis and evaluation of amino-3,5-dicyanopyridines and thieno[2,3-b]pyridines as ligands of adenosine A1 receptors for the potential treatment of epilepsy. PLoS ONE. Available at: [Link]

  • Riyadh, S. M., et al. (2023). Synthesis, In Vitro Evaluation and Molecular Docking Studies of Novel Thiophenyl Thiazolyl-Pyridine Hybrids as Potential Anticancer Agents. Molecules. Available at: [Link]

  • Shafi, S., et al. (2023). A decade of pyridine-containing heterocycles in US FDA approved drugs: a medicinal chemistry-based analysis. RSC Medicinal Chemistry. Available at: [Link]

Sources

Troubleshooting & Optimization

Technical Support Center: Synthesis of N-(thiophen-2-ylmethyl)pyridin-3-amine

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the technical support center for the synthesis of N-(thiophen-2-ylmethyl)pyridin-3-amine. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting, frequently asked questions, and optimized protocols. Our goal is to empower you to overcome common challenges and significantly improve the yield and purity of your target compound.

Section 1: Troubleshooting Guide

This section addresses specific issues that may arise during the synthesis, providing potential causes and actionable solutions.

Issue 1: Low to No Product Formation

Symptom: After the reaction and workup, TLC or LC-MS analysis shows very little or no desired product. Starting materials may remain largely unconsumed.

Potential Causes & Solutions:

  • Inefficient Imine Formation: The crucial first step in reductive amination is the formation of the imine intermediate from 3-aminopyridine and thiophene-2-carboxaldehyde.

    • Causality: This equilibrium reaction can be hindered by the presence of water.

    • Solution:

      • Azeotropic Water Removal: Conduct the reaction in a solvent like toluene or benzene using a Dean-Stark apparatus to remove water as it forms, driving the equilibrium towards the imine.

      • Drying Agents: Add a dehydrating agent such as anhydrous magnesium sulfate (MgSO₄) or molecular sieves (4 Å) to the reaction mixture. Molecular sieves are particularly effective as they can be activated beforehand and do not introduce acidic or basic impurities.[1]

  • Inactive or Inappropriate Reducing Agent: The choice and handling of the reducing agent are critical for the subsequent reduction of the imine.

    • Causality: Sodium borohydride (NaBH₄) may not be sufficiently reactive for some imines, while stronger reagents like sodium cyanoborohydride (NaBH₃CN) or sodium triacetoxyborohydride (STAB) are often more effective and selective. However, all borohydride reagents are susceptible to hydrolysis.

    • Solution:

      • Switch to STAB: Sodium triacetoxyborohydride is a milder and more selective reagent for reductive amination, often providing higher yields with fewer side products. It is also less sensitive to moisture than other borohydrides.

      • Use Fresh Reagent: Ensure your reducing agent is fresh and has been stored under anhydrous conditions.

      • Alternative Reductants: Pyridine-borane complex is another mild and effective alternative to cyanoborohydride-based procedures.[1]

  • Incorrect pH: The pH of the reaction medium significantly influences both imine formation and the activity of the reducing agent.

    • Causality: Imine formation is typically acid-catalyzed, but a highly acidic medium will protonate the amine starting material, rendering it non-nucleophilic. Conversely, a basic medium can inhibit the reaction.

    • Solution: Maintain a weakly acidic pH (around 5-6). This can be achieved by adding a catalytic amount of acetic acid. This protonates the aldehyde's carbonyl oxygen, making it more electrophilic, without fully protonating the amine.

Issue 2: Formation of Significant Side Products

Symptom: NMR or LC-MS analysis reveals the presence of one or more significant impurities alongside the desired product.

Potential Causes & Solutions:

  • Over-reduction of the Aldehyde: The reducing agent can reduce the starting aldehyde to thiophene-2-methanol.

    • Causality: This occurs if the reducing agent is added too early or if it is too reactive and non-selective.

    • Solution:

      • Stepwise Addition: Allow the imine to form before adding the reducing agent. Monitor the reaction by TLC or LC-MS to confirm the consumption of the aldehyde.

      • Use a Selective Reducing Agent: As mentioned, STAB is highly selective for the iminium ion over the aldehyde.

  • Dialkylation of the Amine: The product, a secondary amine, can react with another molecule of the aldehyde and be reduced to form a tertiary amine.

    • Causality: This is more likely to occur if an excess of the aldehyde is used or if the reaction is allowed to proceed for too long at elevated temperatures.

    • Solution:

      • Stoichiometry Control: Use a 1:1 molar ratio of 3-aminopyridine to thiophene-2-carboxaldehyde. A slight excess of the amine can sometimes be beneficial.

      • Temperature and Time Management: Run the reaction at room temperature or slightly below and monitor its progress to stop it once the starting materials are consumed.

  • Homocoupling of Pyridine Moieties: Under certain conditions, especially with some catalysts, pyridine derivatives can undergo side reactions.

    • Causality: The specific reaction conditions may favor undesirable coupling reactions.

    • Solution: Carefully control the reaction temperature and ensure the purity of starting materials and reagents.

Issue 3: Difficult Purification

Symptom: The crude product is an oil or a sticky solid that is difficult to purify by column chromatography or recrystallization.

Potential Causes & Solutions:

  • Polarity of the Product and Impurities: The product and key impurities may have similar polarities, making chromatographic separation challenging.

    • Causality: The presence of both a pyridine and a thiophene ring, along with a secondary amine, gives the molecule a moderate polarity that can be similar to some side products.

    • Solution:

      • Optimize Chromatography Conditions: Experiment with different solvent systems for column chromatography. A gradient elution from a non-polar solvent (e.g., hexane or petroleum ether) to a more polar solvent (e.g., ethyl acetate or dichloromethane/methanol mixtures) can improve separation. Adding a small amount of triethylamine (0.1-1%) to the eluent can help to reduce tailing of the amine product on silica gel.

      • Acid-Base Extraction: Before chromatography, perform an acid-base workup. Dissolve the crude product in an organic solvent like ethyl acetate and wash with a dilute acid (e.g., 1M HCl). The amine product will move to the aqueous layer as its hydrochloride salt. The aqueous layer can then be basified (e.g., with 1M NaOH) and extracted with an organic solvent to recover the purified amine.

      • Recrystallization of a Salt: Convert the product to a salt (e.g., hydrochloride or tartrate) which may be more crystalline and easier to purify by recrystallization. The free base can then be regenerated.

Section 2: Frequently Asked Questions (FAQs)

Q1: What is the most common and effective method for synthesizing N-(thiophen-2-ylmethyl)pyridin-3-amine?

A1: The most common and effective method is a one-pot reductive amination. This involves the reaction of 3-aminopyridine with thiophene-2-carboxaldehyde to form an intermediate imine, which is then reduced in situ to the desired secondary amine. The use of sodium triacetoxyborohydride (STAB) as the reducing agent in a solvent like dichloromethane (DCM) or 1,2-dichloroethane (DCE) at room temperature is a widely adopted and reliable protocol.

Q2: Can I use other reducing agents besides STAB?

A2: Yes, other reducing agents can be used, but they may require more careful control of reaction conditions.

  • Sodium Cyanoborohydride (NaBH₃CN): Effective but highly toxic. The reaction needs to be maintained at a slightly acidic pH.

  • Sodium Borohydride (NaBH₄): Less expensive but also less reactive towards imines. The reaction is often performed in methanol, and the imine is pre-formed before the addition of NaBH₄.

  • Catalytic Hydrogenation: This method using a catalyst like Palladium on carbon (Pd/C) under a hydrogen atmosphere is also effective but requires specialized equipment (a hydrogenation reactor).

Q3: My yield is consistently around 40-50%. How can I improve it?

A3: To improve your yield, consider the following:

  • Ensure Anhydrous Conditions: Water is detrimental to imine formation. Dry your solvents and glassware thoroughly. Use a drying agent like molecular sieves.[1]

  • Optimize Reaction Time and Temperature: Monitor the reaction by TLC or LC-MS. Pushing the reaction for too long or at too high a temperature can lead to side product formation.

  • Purification Technique: You may be losing a significant amount of product during purification. An acid-base extraction can be a very effective way to isolate the amine product from non-basic impurities.

Q4: Are there any known stability issues with N-(thiophen-2-ylmethyl)pyridin-3-amine?

A4: Secondary amines, in general, can be susceptible to air oxidation over time, which may lead to discoloration (e.g., turning yellow or brown). It is best to store the purified product under an inert atmosphere (nitrogen or argon) and in a cool, dark place.

Q5: What are the key spectroscopic features to confirm the product's identity?

A5:

  • ¹H NMR: Look for the characteristic signals of the pyridine and thiophene rings. A key signal will be a singlet or doublet for the methylene (-CH₂-) bridge between the two rings, typically in the range of 4.0-4.5 ppm. You should also see a broad singlet for the N-H proton.

  • ¹³C NMR: Confirm the presence of the correct number of aromatic and aliphatic carbons. The methylene carbon should appear around 45-55 ppm.

  • Mass Spectrometry: The molecular ion peak corresponding to the product's mass (C₁₀H₁₀N₂S, molecular weight: 190.27 g/mol ) should be observed.

Section 3: Optimized Experimental Protocol

This section provides a detailed, step-by-step methodology for the synthesis of N-(thiophen-2-ylmethyl)pyridin-3-amine via reductive amination.

Protocol: One-Pot Reductive Amination using STAB

Materials:

  • 3-Aminopyridine

  • Thiophene-2-carboxaldehyde

  • Sodium triacetoxyborohydride (STAB)

  • Dichloromethane (DCM), anhydrous

  • Acetic acid (glacial)

  • Saturated aqueous sodium bicarbonate (NaHCO₃) solution

  • Brine (saturated aqueous NaCl solution)

  • Anhydrous magnesium sulfate (MgSO₄)

  • Round-bottom flask

  • Magnetic stirrer and stir bar

  • Inert atmosphere setup (e.g., nitrogen or argon balloon)

Procedure:

  • Reaction Setup: To a dry round-bottom flask under an inert atmosphere, add 3-aminopyridine (1.0 eq) and anhydrous DCM (to make a ~0.1 M solution).

  • Addition of Aldehyde: Add thiophene-2-carboxaldehyde (1.0 eq) to the solution at room temperature.

  • Acid Catalyst: Add a catalytic amount of glacial acetic acid (0.1 eq).

  • Imine Formation: Stir the mixture at room temperature for 1-2 hours to allow for imine formation. You can monitor the consumption of the aldehyde by TLC.

  • Addition of Reducing Agent: In one portion, add sodium triacetoxyborohydride (STAB) (1.2-1.5 eq) to the reaction mixture. Be aware that the reaction may be slightly exothermic.

  • Reaction: Stir the reaction at room temperature overnight (12-16 hours). Monitor the progress by TLC or LC-MS until the starting materials are consumed.

  • Quenching: Carefully quench the reaction by slowly adding saturated aqueous NaHCO₃ solution until gas evolution ceases.

  • Workup:

    • Transfer the mixture to a separatory funnel.

    • Separate the organic layer.

    • Extract the aqueous layer with DCM (2x).

    • Combine the organic layers and wash with brine.

    • Dry the combined organic layers over anhydrous MgSO₄.

  • Purification:

    • Filter off the drying agent and concentrate the filtrate under reduced pressure.

    • Purify the resulting crude product by column chromatography on silica gel using a suitable eluent system (e.g., a gradient of ethyl acetate in hexane).

Data Presentation
ParameterRecommended ConditionRationale
Solvent Anhydrous Dichloromethane (DCM)Good solubility for reactants and inert to the reagents.
Reducing Agent Sodium Triacetoxyborohydride (STAB)Mild and selective for imines, reducing side reactions.
Catalyst Acetic Acid (catalytic)Facilitates imine formation without deactivating the amine.
Temperature Room TemperatureSufficient for the reaction to proceed without promoting side reactions.
Stoichiometry Amine:Aldehyde:STAB = 1:1:1.5A slight excess of the reducing agent ensures complete reaction.
Workflow Visualization

Here is a diagram illustrating the experimental workflow for the synthesis.

G cluster_prep Reaction Setup cluster_reaction Reaction cluster_workup Workup & Purification A 1. Add 3-Aminopyridine and anhydrous DCM to flask B 2. Add Thiophene-2-carboxaldehyde A->B C 3. Add catalytic Acetic Acid B->C D 4. Stir for 1-2h for Imine Formation C->D E 5. Add STAB D->E F 6. Stir overnight at RT E->F G 7. Quench with NaHCO₃ F->G H 8. Extraction with DCM G->H I 9. Dry and Concentrate H->I J 10. Column Chromatography I->J K N-(thiophen-2-ylmethyl)pyridin-3-amine J->K Pure Product

Caption: Experimental workflow for the synthesis of N-(thiophen-2-ylmethyl)pyridin-3-amine.

References
  • El Aatiaoui, A., et al. (2016). (E)-2-Phenyl-N-(thiophen-2-ylmethylidene)imidazo[1,2-a]pyridin-3-amine. IUCrData, 1(Pt 5). Available at: [Link]

  • Der Pharma Chemica. (2016). Synthesis, properties and biological activity of thiophene: A review. Available at: [Link]

  • Scribd. Reactivity of Furan Pyrrole Thiophene An. Available at: [Link]

  • National Center for Biotechnology Information. Synthesis of Thiophenes from Pyridines Using Elemental Sulfur. Available at: [Link]

  • Sciencemadness.org. A Mild, Pyridine-Borane-Based Reductive Amination Protocol. Available at: [Link]

  • PubChem. 2-N-(thiophen-3-ylmethyl)pyridine-2,5-diamine. Available at: [Link]

  • Synthesis and Docking Studies of Some 3-Amino-6-(thiophen-2-yl)thieno[2,3-b]pyridine Derivatives. Available at: [Link]

  • MDPI. Design, Synthesis and Fungicidal Activity of N-(thiophen-2-yl) Nicotinamide Derivatives. Available at: [Link]

  • Amanote Research. 1,3-Bis(thiophen-2-Ylmethyl)-3,4,5,6-Tetrahydropyrimidinium Trichlorido(η6-P-Cymene)ruthenate(II). Available at: [Link]

  • Der Pharma Chemica. Studies on the metal complexes of N'-(thiophen-2-yl-methylidene)- pyridine-4- carbohydrazide. Available at: [Link]

  • Google Patents. JP6598219B2 - Compounds useful as TRPM8 activity regulators.
  • MDPI. Utility of Sulphones in Heterocyclic Synthesis: Synthesis of Some Pyridine, Chromene and Thiophene Derivatives. Available at: [Link]

  • ResearchGate. Synthesis of Thiophenes from Pyridines Using Elemental Sulfur. Available at: [Link]

  • Royal Society of Chemistry. Reductive amination of ketones/aldehydes with amines using BH3N(C2H5)3 as a reductant. Available at: [Link]

  • PubMed. Design, synthesis, and biological evaluation of novel 3-(thiophen-2-ylthio)pyridine derivatives as potential multitarget anticancer agents. Available at: [Link]

  • Frontiers. MgO NPs catalyzed the synthesis of novel pyridin-3-yl-pyrimidin-2-yl-aminophenyl-amide derivatives and evaluation of pharmacokinetic profiles and biological activity. Available at: [Link]

  • MDPI. N-((1H-Pyrrol-2-yl)methylene)-6-methoxypyridin-3-amine and Its Co(II) and Cu(II) Complexes as Antimicrobial Agents: Chemical Preparation, In Vitro Antimicrobial Evaluation, In Silico Analysis and Computational and Theoretical Chemistry Investigations. Available at: [Link]

  • Journal of the American Chemical Society. Unified Access to Pyrimidines and Quinazolines Enabled by N–N Cleaving Carbon Atom Insertion. Available at: [Link]

Sources

"N-(thiophen-2-ylmethyl)pyridin-3-amine" stability and degradation issues

Author: BenchChem Technical Support Team. Date: February 2026

Status: Operational | Topic: Stability, Degradation & Troubleshooting[1][2]

Executive Summary

N-(thiophen-2-ylmethyl)pyridin-3-amine is a critical secondary amine intermediate, frequently employed in the synthesis of kinase inhibitors and GPCR ligands.[1][2] Its structure combines an electron-rich thiophene ring and a basic pyridine nucleus, linked by a secondary amine.[1][2]

This dual-heterocycle architecture creates a unique stability profile: it fights a "two-front war" against oxidation (at the nitrogen and sulfur centers) and is sensitive to acidic polymerization (via the thiophene).[1][2] This guide provides the protocols necessary to maintain compound integrity and troubleshoot degradation.

Module 1: Storage & Handling (The "First Line" Defense)

Current Status: Preventative Objective: Minimize environmental stress factors (Oxygen, Light, Acid).[1][2]

ParameterRecommended ConditionTechnical Rationale
Temperature -20°C (Long-term) Slows kinetic rate of N-oxide formation and thiophene oligomerization.[1][2]
Atmosphere Argon or Nitrogen Essential. The secondary amine is prone to radical oxidation; thiophene is sensitive to singlet oxygen.
Container Amber Glass Thiophene derivatives are photosensitive. Light can induce oxidative coupling (dimerization).[2]
Physical State Free Base vs. Salt HCl Salt is more stable to oxidation but hygroscopic. Free Base is easier to handle but oxidizes faster.

Visual Indicators of Degradation:

  • Pristine: White to off-white crystalline solid.[1][2]

  • Early Degradation: Pale yellow hue (Surface N-oxidation).[1][2]

  • Advanced Degradation: Brown/Black oil or gum (Thiophene polymerization or extensive oxidation).[2]

Module 2: Chemical Stability & Degradation Mechanisms

Current Status: Diagnostic Objective: Understand how and why the molecule breaks down to interpret LC-MS/NMR data correctly.

1. The Oxidation Cascade (The +16 Da Problem)

This molecule has three sites susceptible to oxidation.[2] When you see a [M+16] or [M+32] peak in LC-MS, it is rarely random.[1][2]

  • Pathway A: Pyridine N-Oxidation (Most Common) [1][2]

    • Mechanism:[2][3][4][5][6] Electrophilic attack by peroxides or singlet oxygen on the pyridine nitrogen.

    • Result: Stable N-oxide.[1][2] Polar, elutes earlier in Reverse Phase HPLC.

  • Pathway B: Amine N-Oxidation [1][2]

    • Mechanism:[2][3][4][5][6][7] The secondary amine oxidizes to a hydroxylamine or nitroxyl radical.

    • Result: Often unstable; leads to further decomposition.

  • Pathway C: Thiophene S-Oxidation (The "Hidden" Killer) [1][2]

    • Mechanism:[2][3][4][5][6][7] Oxidation of the thiophene sulfur.[4][8][9]

    • Critical Insight: Thiophene S-oxides are not stable .[1][2] They act as reactive dienes and rapidly dimerize via Diels-Alder reactions, leading to complex, high-molecular-weight impurities (gums/tars) that may not ionize well in MS.[1][2]

2. Acid-Catalyzed Instability
  • The Thiophene Risk: Thiophenes are electron-rich.[1][2] In the presence of strong acids (especially Lewis acids or non-aqueous protic acids), the thiophene ring acts as a nucleophile.[1][2]

  • The Result: Electrophilic aromatic substitution at the C-5 position, leading to polymerization.[1]

  • Protocol Note: Avoid prolonged exposure to strong acids (e.g., TFA, H2SO4) during workup.[1][2] If salt formation is required, use stoichiometric HCl in ether/dioxane and chill immediately.[1]

Module 3: Visualizing Degradation Pathways

The following diagram illustrates the causality between environmental stressors and specific degradation products.

DegradationPathways Parent N-(thiophen-2-ylmethyl) pyridin-3-amine (MW: ~190.2) PyNoxide Pyridine N-Oxide (+16 Da, Stable) Parent->PyNoxide Pathway A AmineOx Hydroxylamine/N-Oxide (+16 Da, Reactive) Parent->AmineOx Pathway B ThioSoxide Thiophene S-Oxide (Unstable Intermediate) Parent->ThioSoxide Pathway C Dimer Polymeric Tars (High MW, Colored) Parent->Dimer Acid-Cat. Polymerization Coupling Oxidative Dimers (C-C Coupling) Parent->Coupling Radical Mechanism Oxidation Oxidative Stress (Air/Peroxides) Oxidation->Parent Acid Acidic Conditions (Strong Acid/Lewis Acid) Acid->Parent Light UV/Vis Light (Photolysis) Light->Parent ThioSoxide->Dimer Diels-Alder Dimerization

Caption: Figure 1.[1][2] Primary degradation vectors.[10] Note that Thiophene S-oxides (Pathway C) rapidly convert to complex tars, often confusing impurity analysis.[1][2]

Module 4: Troubleshooting & FAQs

Current Status: Remediation Objective: Solve specific user problems.

Scenario A: "My product turned into a brown oil overnight."
  • Diagnosis: Thiophene polymerization or oxidative instability.[2]

  • Root Cause: Likely stored as a free base in a non-inert atmosphere, or traces of acid were left from the workup.[1]

  • Actionable Protocol:

    • Dissolve the oil in DCM (Dichloromethane).[2]

    • Wash with 10% Na2CO3 (Basic wash removes acid traces).[2]

    • Dry over Na2SO4 (remove water).[2]

    • Recrystallize immediately (Isopropanol/Hexane is a common system for this class) or convert to the HCl salt for stability.

Scenario B: "I see a [M+14] peak in my LC-MS."
  • Diagnosis: Methylation impurity (Synthesis artifact).[2]

  • Root Cause: If synthesized via reductive amination using Formaldehyde/Formic acid, or if Methanol was used as a solvent with an alkylating agent.[1][2] However, for this molecule, check if Thiophene-2-carboxaldehyde contained traces of methyl-thiophene impurities.[1][2]

  • Correction: Check the purity of your starting aldehyde.

Scenario C: "Can I use TFA (Trifluoroacetic acid) for purification?"
  • Answer: Proceed with Caution.

  • Reasoning: While Pyridine buffers the system, high concentrations of TFA can protonate the thiophene ring (at C-2 or C-5), initiating polymerization.[1][2]

  • Alternative: Use Ammonium Formate or Ammonium Bicarbonate buffers (pH 7-8) for Prep-HPLC.[1][2] If you must use TFA, immediately neutralize fractions after collection.[1][2]

Module 5: Validated Analytical Method (HPLC)

To accurately assess stability, use this starting method. It is designed to separate the N-oxide impurities from the parent.[1]

ParameterCondition
Column C18 End-capped (e.g., Waters XBridge or Phenomenex Kinetex), 3.5 µm
Mobile Phase A 10 mM Ammonium Acetate (pH 9.[1][2]0)
Mobile Phase B Acetonitrile
Gradient 5% B to 95% B over 10 mins
Detection UV @ 254 nm (Pyridine/Thiophene absorption)
Rationale High pH keeps the pyridine deprotonated (neutral), improving peak shape and retention.[1][2] Acidic mobile phases may cause tailing due to the basic pyridine nitrogen interacting with silanols.
Module 6: Troubleshooting Logic Flow

Use this decision tree to diagnose purity issues.

Troubleshooting Start Problem Detected Color Color Change? (Yellow/Brown) Start->Color LCMS New LCMS Peaks? Start->LCMS Oxidation Oxidation Issue Color->Oxidation Pale Yellow Polymer Polymerization Color->Polymer Dark Brown/Tar LCMS->Oxidation +16 Da (N-Oxide) LCMS->Polymer Broad Baseline Hump Action1 Recrystallize & Store under Ar Oxidation->Action1 Action2 Check pH of Solution/Workup Polymer->Action2

Caption: Figure 2.[1][2] Rapid diagnostic workflow for stability issues.

References
  • Thiophene Stability & Reactivity

    • Source: Joule, J. A., & Mills, K. (2010).[1][2] Heterocyclic Chemistry. Wiley. (General reference for Thiophene electrophilic substitution and oxidation sensitivity).

    • Context: Establishes the reactivity of the C-2 and C-5 positions and susceptibility to acid-catalyzed polymeriz
  • Oxidation of Aminopyridines

    • Source: BenchChem. (2025).[2][10] Technical Guide on the Stability and Degradation of 2-Amino-2-(pyridin-3-yl)acetonitrile.

    • URL:[1][2]

    • Context: confirm the susceptibility of the pyridine ring and primary/secondary amines to N-oxide formation and oxidative degradation.[10]

  • Thiophene S-Oxide Instability

    • Source: Raab, C. E., et al. (2007).[1][2] Stability studies of ionised and non-ionised 3,4-diaminopyridine. PubMed.

    • URL:[1][2]

    • Context: While specific to diaminopyridine, this validates the "salt vs. free base" stability hypothesis and the complex degradation of heteroaromatic amines.[1]

  • Synthesis & Impurity Profiling

    • Source: Der Pharma Chemica. (2012).[2][11] Studies on the metal complexes of N'-(thiophen-2-yl-methylidene)-pyridine-4-carbohydrazide.

    • URL:[1][2]

    • Context: Provides spectral data (IR/NMR) for similar thiophene-pyridine Schiff bases, useful for interpreting degradation spectra.[1][2]

  • General Thiophene Handling

    • Source: Vertex AI Search Results (Wikipedia/PubChem Aggregated Data).[2]

    • URL:[1][2]

    • Context: Physical properties and safety d

Sources

Technical Support Center: Crystallization of N-(thiophen-2-ylmethyl)pyridin-3-amine

Author: BenchChem Technical Support Team. Date: February 2026

The following technical guide addresses the crystallization challenges associated with N-(thiophen-2-ylmethyl)pyridin-3-amine . This molecule presents a classic "medicinal chemistry intermediate" profile: a secondary amine linker, moderate conformational flexibility, and heteroaromatic rings that often lead to oiling out (Liquid-Liquid Phase Separation) rather than clean crystal lattice formation.

Status: Active Guide Department: Process Chemistry & Solid State Development Subject: Troubleshooting Oiling Out, Polymorphism, and Salt Formation

Executive Summary: The Molecule & The Challenge

N-(thiophen-2-ylmethyl)pyridin-3-amine consists of a pyridine ring (electron-deficient) and a thiophene ring (electron-rich) connected by a flexible aminomethyl linker.

  • Key Challenge: The molecule has a high propensity for "oiling out" (forming a second liquid phase) instead of crystallizing. This is due to the rotational freedom of the methylene linker and the potential for competing hydrogen bond networks.

  • pKa Profile: The pyridine nitrogen (pKa ~5.8–6.0) is the primary basic site. The secondary amine nitrogen, attached directly to the aromatic pyridine ring, is significantly less basic due to resonance delocalization.

  • Solubility: High solubility in chlorinated solvents (DCM), esters (EtOAc), and alcohols. Low solubility in aliphatics (Heptane, Hexane) and water.

Part 1: Troubleshooting "Oiling Out" (LLPS)

Symptom: Upon cooling or adding anti-solvent, the solution turns milky/cloudy and settles into a viscous oil at the bottom, rather than forming white crystals.

Q: Why is my product oiling out instead of crystallizing?

A: You are encountering Liquid-Liquid Phase Separation (LLPS) .[1] This occurs when the metastable limit of the oil phase is reached before the nucleation limit of the crystal phase.

  • Thermodynamic Cause: The interaction between your solute and solvent is too favorable in the concentrated phase compared to the crystalline lattice energy.

  • Kinetic Cause: Impurities (often from the reductive amination step) act as "crystal poisons," inhibiting nucleation while allowing amorphous aggregation.

Protocol: The "Oiling Out" Rescue Workflow

Do not discard the oil. Follow this step-by-step recovery:

  • Re-dissolution: Heat the mixture until the oil redissolves into a single phase.

  • The "Cloud Point" Hold: Cool slowly until the solution becomes slightly turbid (the cloud point). STOP cooling immediately.

  • Seeding: Add seed crystals at this exact temperature.

    • No seeds? Take 100 µL of the oil, smear it on a glass slide, and scratch it vigorously with a spatula while evaporating the solvent. Use the resulting crust as seeds.

  • Isothermal Aging: Hold the temperature constant (or cycle ±5°C) for 4-12 hours. This allows the oil droplets to reorganize into a lattice on the seed surface.

  • Slow Cooling: Once a solid bed is visible, cool at a rate of 5°C/hour.

Visualization: Crystallization Decision Tree

CrystallizationWorkflow Start Start: Crude Reaction Mixture CheckPurity Check Purity (HPLC/NMR) >95%? Start->CheckPurity Purify Acid/Base Extraction or Chromatography CheckPurity->Purify No SolventSelect Solvent Selection: EtOAc/Heptane or IPA/Water CheckPurity->SolventSelect Yes Purify->SolventSelect Cooling Cool to 0-5°C SolventSelect->Cooling Result Result? Cooling->Result Oil Oiling Out (LLPS) Result->Oil Two Liquids Crystal Crystalline Solid Result->Crystal Precipitate Remedy1 Re-heat to Clear Solution Oil->Remedy1 Remedy2 Seed at Cloud Point Remedy1->Remedy2 Remedy2->Crystal Success Remedy3 Switch to Salt Formation Remedy2->Remedy3 Failure

Caption: Decision tree for managing Liquid-Liquid Phase Separation (LLPS) during isolation.

Part 2: Impurity Management

Q: My NMR looks clean, but it still won't crystallize. What am I missing? A: "NMR clean" (95%) is often insufficient for crystallization of flexible amines. Two specific impurities common in the synthesis of this molecule are potent crystallization inhibitors:

Impurity TypeSourceRemoval Strategy
Thiophene-2-carboxaldehyde Unreacted starting materialBisulfite Wash: Wash organic phase with 40% NaHSO₃ (aq). The aldehyde forms a water-soluble adduct.
Imine Intermediate Incomplete reductionAcid Hydrolysis: Stir crude oil in 1M HCl for 30 min, then basify. This hydrolyzes the imine back to aldehyde/amine for removal.
Boron Salts Reductive amination byproductMethanol Digestion: Repeatedly dissolve in MeOH and evaporate to remove volatile trimethyl borate.

Part 3: Salt Screening (The "Nuclear Option")

If the free base remains an oil, convert it to a salt . Salt lattices are held together by ionic interactions, which are stronger and more directional than the weak Van der Waals forces of the free base.

Recommended Salt Screen

Target the Pyridine Nitrogen (pKa ~6.0).

  • Hydrochloride (HCl):

    • Method: Dissolve free base in EtOAc. Add 1.1 eq of 4M HCl in Dioxane dropwise.

    • Outcome: Usually forms a high-melting solid instantly. Warning: Can be hygroscopic.[2]

  • Oxalate:

    • Method: Dissolve free base in Acetone. Add 1.0 eq Oxalic acid dissolved in Acetone.

    • Outcome: Oxalates often crystallize well for pyridines due to strong H-bonding networks.

  • Fumarate:

    • Method: Similar to Oxalate but using Ethanol/IPA. Good for pharmaceutically acceptable salts.

Visualization: Salt Selection Logic

SaltSelection Input Oily Free Base pKaCheck Target Pyridine N (pKa ~6.0) Input->pKaCheck Choice1 HCl Salt (Strong Acid) pKaCheck->Choice1 First Attempt Choice2 Oxalate Salt (Dicarboxylic) pKaCheck->Choice2 If HCl fails Outcome1 High MP, Hygroscopic? Choice1->Outcome1 Outcome2 Stable Lattice, Good Crystallinity Choice2->Outcome2

Caption: Strategic selection of counterions based on the basicity of the pyridine ring.

Part 4: Frequently Asked Questions (FAQ)

Q: Can I use water as an anti-solvent? A: Use with caution. While the molecule is insoluble in water, adding water to a water-miscible solvent (like Methanol) often induces oiling out immediately due to the high polarity difference. A better anti-solvent system is Ethyl Acetate (solvent) + Heptane (anti-solvent) .

Q: The solid turned yellow/brown overnight. Is it degrading? A: Likely yes. The thiophene moiety is susceptible to oxidation (forming sulfoxides) and the secondary amine can oxidize to an N-oxide or imine upon air exposure.

  • Fix: Store the solid under Nitrogen/Argon. Recrystallize using solvents containing 0.1% BHT (butylated hydroxytoluene) as an antioxidant if instability persists.

Q: What is the expected melting point? A: While specific experimental data for this exact CAS is variable, structural analogs (aminopyridines with thiophene side chains) typically melt between 80°C and 125°C . If your solid melts <60°C, it is likely a solvate or impure.

References

  • Crystallization of Flexible Amines & Oiling Out

    • Derdour, L. (2024). Addressing poor solubility and oiling-out tendencies of drug substances. Crystallization Summit. Link

    • Veverka, M. (2016). Process Development and Crystallization in Oiling-Out System. ACS Org. Process Res. Dev. Link

  • Structural Analogs & Synthesis

    • El Aatiaoui, A. et al. (2016).[3] (E)-2-Phenyl-N-(thiophen-2-ylmethylidene)imidazo[1,2-a]pyridin-3-amine.[3] IUCrData. Link

    • PubChem Compound Summary for N-(thiophen-3-ylmethyl)pyridin-3-amine.[4] Link

  • Salt Selection Principles

    • Stahl, P. H., & Wermuth, C. G. (Eds.).[3][5][6][7] (2011). Pharmaceutical Salts: Properties, Selection, and Use. Wiley-VCH. (Standard industry text for pKa-based salt selection).

Sources

Technical Support Guide: Synthesis of N-(thiophen-2-ylmethyl)pyridin-3-amine

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary & Reaction Context

The Challenge: Synthesizing N-(thiophen-2-ylmethyl)pyridin-3-amine involves coupling an electron-deficient nucleophile (3-aminopyridine) with an electron-rich, acid-sensitive electrophile (thiophene-2-carboxaldehyde).

The "Electronic Mismatch": Unlike standard aliphatic amine couplings, this reaction is kinetically challenged. The pyridine ring exerts an electron-withdrawing effect on the exocyclic amine, significantly lowering its nucleophilicity. Consequently, the rate-limiting step is often the initial imine formation , not the subsequent reduction.

Preferred Route: Reductive Amination using Sodium Triacetoxyborohydride (STAB/NaBH(OAc)₃).

  • Why: It allows for "one-pot" processing and avoids the harsh conditions of direct alkylation, which leads to uncontrolled poly-alkylation.

Reaction Pathway & Side Reaction Map

The following diagram outlines the desired pathway versus the critical failure points (Side Reactions).

ReactionPathway Start 3-Aminopyridine + Thiophene-2-aldehyde Imine Intermediate Imine (Schiff Base) Start->Imine AcOH (Cat.) -H2O Polymer SIDE REACTION C: Thiophene Polymerization (Acid Catalyzed) Start->Polymer Excess Strong Acid (Lewis/Brønsted) Imine->Start +H2O (Equilibrium Shift) Product Target Secondary Amine (N-(thiophen-2-ylmethyl)pyridin-3-amine) Imine->Product Reduction (NaBH(OAc)3) BisAlk SIDE REACTION A: Tertiary Amine (Bis-alkylation) Product->BisAlk + Aldehyde + Reductant (Over-reaction) Hydrolysis SIDE REACTION B: Hydrolysis (Reversion to Start)

Figure 1: Mechanistic pathway highlighting the equilibrium struggle of imine formation and the risk of over-alkylation.

Critical Side Reactions & Troubleshooting

Issue A: The "Stalled" Reaction (Incomplete Conversion)

Symptom: TLC/LCMS shows significant remaining 3-aminopyridine and aldehyde, even after adding the reducing agent. Root Cause: The 3-aminopyridine is a poor nucleophile. The equilibrium favors the starting materials rather than the imine. If the reducing agent is added before the imine forms, it will selectively reduce the aldehyde to an alcohol (thiophene-2-methanol), permanently removing it from the reaction.

Corrective Protocol:

  • Stepwise Addition: Do not add the reducing agent immediately. Stir the amine and aldehyde in solvent (DCE or DCM) with 1.0–2.0 eq of Acetic Acid (AcOH) for 2–4 hours first.

  • Water Removal: Add activated 4Å Molecular Sieves or Magnesium Sulfate (MgSO₄) during the imine formation step to drive the equilibrium forward (Le Chatelier's principle).

  • Check Imine: Verify imine formation by ¹H NMR (look for the disappearance of the aldehyde proton at ~9.9 ppm and appearance of the imine proton ~8.5 ppm) before adding NaBH(OAc)₃.

Issue B: Bis-Alkylation (Tertiary Amine Formation)

Symptom: A product spot with slightly higher R_f (non-polar) than the target. Mass spec shows M+97 mass shift (addition of a second thiophene unit). Root Cause: The product (secondary amine) is more nucleophilic than the starting material (primary amine). Once formed, it competes for the remaining aldehyde.

Corrective Protocol:

  • Stoichiometry Control: Use a slight excess of the amine (1.1 eq), not the aldehyde. Starving the reaction of aldehyde prevents the second addition.

  • Reagent Choice: Switch strictly to NaBH(OAc)₃ . It is less reactive than NaBH₄ and NaBH₃CN, and it coordinates less strongly with the secondary amine product, reducing the local concentration of hydride near the product.

  • High Dilution: Run the reaction at high dilution (0.1 M) to reduce intermolecular collisions between the product and excess aldehyde.

Issue C: Thiophene Decomposition (Darkening/Tars)

Symptom: Reaction mixture turns black/tarry; loss of thiophene material. Root Cause: Thiophenes are acid-sensitive. While acetic acid is generally safe, strong Lewis acids or high temperatures can initiate cationic polymerization of the thiophene ring.

Corrective Protocol:

  • Avoid Strong Acids: Never use HCl or H₂SO₄ to catalyze this specific imine formation. Stick to Acetic Acid.

  • Temperature Limit: Keep the reaction at Room Temperature (20–25°C). Do not reflux.

  • Inert Atmosphere: Thiophene aldehydes oxidize to carboxylic acids in air. Run under Nitrogen/Argon.[1]

Optimized Synthetic Protocol

This protocol is designed to minimize the side reactions listed above.

Reagents:

  • 3-Aminopyridine (1.1 equiv)

  • Thiophene-2-carboxaldehyde (1.0 equiv)

  • Sodium Triacetoxyborohydride (STAB) (1.4 equiv)

  • Acetic Acid (AcOH) (1.0 equiv)

  • Solvent: 1,2-Dichloroethane (DCE) or THF (anhydrous)

Step-by-Step:

  • Imine Pre-formation (Critical Step):

    • Charge a flame-dried flask with 3-Aminopyridine (1.1 eq) and Thiophene-2-carboxaldehyde (1.0 eq) in DCE (0.2 M concentration).

    • Add Acetic Acid (1.0 eq) and 4Å Molecular Sieves.

    • Stir at Room Temperature for 2–4 hours under Nitrogen.

    • QC Point: Pull a small aliquot for NMR/TLC to confirm imine formation.

  • Reduction:

    • Cool the mixture to 0°C (ice bath).

    • Add NaBH(OAc)₃ (1.4 eq) portion-wise over 15 minutes.

    • Allow to warm to Room Temperature and stir overnight (12–16 h).

  • Quench & Workup:

    • Quench with saturated aqueous NaHCO₃ (neutralize the AcOH).

    • Extract with DCM (x3).

    • Purification Note: The pyridine nitrogen allows for an "Acid-Base Wash" purification. Extract the organic layer with 1N HCl (pulls product into water). Wash the aqueous layer with ether (removes non-basic impurities like thiophene alcohol). Basify the aqueous layer (pH > 10) with NaOH, then extract back into DCM.

Troubleshooting Decision Tree

Use this flowchart to diagnose failures in real-time.

Troubleshooting Start Reaction Analysis: LCMS / TLC Q1 Is Starting Material (SM) (Amine) remaining? Start->Q1 ResultA Issue: Incomplete Imine Formation Fix: Increase Pre-stir time Add Molecular Sieves Check Aldehyde Purity Q1->ResultA Yes (High SM) Q2 Is Bis-Alkylated Product Present? Q1->Q2 No (SM Consumed) ResultB Issue: Over-Alkylation Fix: Switch to NaBH(OAc)3 Use Excess Amine (1.2 eq) Dilute Reaction Q2->ResultB Yes (M+97 Peak) ResultC Issue: Thiophene Decomposition Fix: Remove Strong Acids Purify Aldehyde (Distill) Use Inert Atmosphere Q2->ResultC No, but low yield/tars Success Target Product Observed Proceed to Acid/Base Workup Q2->Success No, Clean Profile

Figure 2: Diagnostic flowchart for reaction monitoring.

Frequently Asked Questions (FAQs)

Q: Can I use catalytic hydrogenation (H₂/Pd-C) instead of Borohydrides? A: Not Recommended. Thiophene sulfur is a catalyst poison. It will bind to the Palladium surface, deactivating the catalyst and halting the reaction. If you must use hydrogenation, specialized sulfided catalysts (Pt-S) or Raney Nickel are required, but these often lead to ring reduction (hydrogenating the thiophene or pyridine rings).

Q: My Thiophene-2-carboxaldehyde is dark brown. Can I use it? A: No. The color indicates oxidation to thiophene-2-carboxylic acid. This acid will consume your amine to form a salt or amide (if coupling reagents were present), but it will not form the reductive amination product. Purify: Vacuum distill the aldehyde or pass it through a short plug of basic alumina before use.

Q: Why do I see "Thiophene-2-methanol" in my crude mixture? A: This is a byproduct of reducing the aldehyde before it formed the imine. This confirms that your imine formation step was too slow or incomplete. Follow the Stepwise Addition protocol in Section 4.

Q: How do I store the final amine? A: Secondary amines can oxidize slowly. Store as the HCl or Oxalate salt for maximum stability. If storing as the free base, keep at -20°C under Argon.

References

  • Abdel-Magid, A. F., et al. (1996).[1][2] "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures." The Journal of Organic Chemistry.

  • Li, J. J. (2014). Name Reactions: A Collection of Detailed Mechanisms and Synthetic Applications. "Reductive Amination."[1][2][3][4][5][6][7] Springer.

  • National Center for Biotechnology Information. (2023). "PubChem Compound Summary for CID 7364, Thiophene-2-carboxaldehyde." PubChem.

  • Clayden, J., Greeves, N., & Warren, S. (2012). Organic Chemistry. "Synthesis of Amines." Oxford University Press. (General reference for Aminopyridine nucleophilicity).

Sources

Technical Support Center: Scale-Up of N-(thiophen-2-ylmethyl)pyridin-3-amine

[1]

Ticket ID: #SC-TP-3A-001 Topic: Scale-Up Troubleshooting for Reductive Amination of 3-Aminopyridine Status: Open Assigned Specialist: Senior Application Scientist[1]

Executive Summary

This guide addresses the scale-up challenges associated with synthesizing N-(thiophen-2-ylmethyl)pyridin-3-amine via reductive amination.[1] While this reaction performs well on a milligram scale, kilogram-scale execution introduces specific hazards regarding hydrogen evolution , boron-amine complexation , and pH-dependent solubility during work-up.[1]

Core Reaction:

  • Substrate A: 3-Aminopyridine (CAS: 462-08-8)[1][2][3]

  • Substrate B: 2-Thiophenecarboxaldehyde (CAS: 98-03-3)[1]

  • Reagent: Sodium Triacetoxyborohydride (STAB) (CAS: 56553-60-7)[1]

Module 1: Reaction Kinetics & Stoichiometry (The Synthesis)

Issue 1: Reaction Stalls or Incomplete Conversion

User Report: "LCMS shows 15% unreacted amine even after 24 hours. Adding more STAB doesn't help."

Diagnosis: The reaction relies on the equilibrium formation of the intermediate imine (Schiff base). 3-Aminopyridine is an electron-poor aniline, making it a weak nucleophile.[1] If water is present (from the solvent or the reagents), the equilibrium shifts back to the starting materials, and STAB hydrolyzes unproductively.

Resolution Protocol:

  • Solvent Dryness: Ensure DCM (Dichloromethane) or DCE (1,2-Dichloroethane) has a water content <0.05%.

  • Sequential Addition (The "Pre-formation" Step): Do not mix everything at once.

    • Stir 3-aminopyridine and 2-thiophenecarboxaldehyde in the solvent for 1–2 hours before adding STAB.

    • Optional: Add activated 4Å Molecular Sieves or MgSO₄ during this pre-mix to drive imine formation.

  • Acid Catalysis: 3-Aminopyridine is weak.[1] Add 1.0 equivalent of Acetic Acid (AcOH) relative to the amine. This activates the imine for reduction without protonating the pyridine ring to the point of deactivation.

Issue 2: Formation of "Gummy" Solids

User Report: "The reaction mixture turned into a solid, unstirrable puck."

Diagnosis: On a large scale, the concentration of boron-amine complexes increases.[1] In non-polar solvents like Toluene, these complexes precipitate. In DCM, they can form a gel.

Resolution:

  • Dilution: Maintain a reaction concentration between 0.2 M and 0.4 M.

  • Co-solvent: If using DCM, add 5-10% THF to maintain solubility of the intermediate boron species.[1]

Module 2: Work-up & Isolation (The Separation)

Issue 3: Product Loss in Aqueous Layer

User Report: "I extracted with DCM at pH 4, but the organic layer is empty. Where is my product?"

Diagnosis: This is the most common error with this specific molecule.

  • Pyridine pKa: ~5.7[1][4]

  • Aniline (Product) pKa: ~5.0–6.0 (The secondary amine is attached to an electron-withdrawing pyridine ring, lowering its basicity compared to benzylamine).

At pH 4, the pyridine ring is fully protonated (cationic) and water-soluble. At pH 10, it is a free base.

Resolution (The pH Swing):

  • Quench: Add saturated NaHCO₃ (Caution: Gas evolution).

  • Adjust pH: You must adjust the aqueous layer to pH > 8.0 (ideally pH 9–10) using 1M NaOH or Na₂CO₃.

  • Extraction: Extract with DCM or EtOAc only after the pH is confirmed >8.0.

Issue 4: Persistent Emulsions

User Report: "The layers won't separate during the wash."

Diagnosis: Residual boron salts and fine particulates from the thiophene side-reactions stabilize emulsions.[1]

Resolution:

  • Rochelle's Salt: Wash the organic layer with a 10-20% aqueous solution of Potassium Sodium Tartrate (Rochelle's Salt).[1] Stir vigorously for 30 minutes. The tartrate chelates the boron, breaking the emulsion.

  • Filtration: Filter the biphasic mixture through a Celite pad before separation to remove fine polymer particulates.

Module 3: Impurity Profiling (The Quality)

Issue 5: Bis-Alkylation (Tertiary Amine Impurity)

User Report: "I see a +96 mass unit impurity (M+ = ~286)."

Diagnosis: The product (secondary amine) is more nucleophilic than the starting material (primary amine). It competes for the aldehyde, leading to double addition (Bis-alkylation).

Resolution:

  • Stoichiometry: Use a slight excess of the amine (1.1 equiv) relative to the aldehyde (1.0 equiv). Do not use excess aldehyde.

  • Addition Rate: Add the aldehyde slowly to the amine solution if you are not using the pre-formation method. However, with STAB, the best control is usually limiting the aldehyde.

Issue 6: Thiophene Oxidation

User Report: "The product is darkening rapidly upon storage."

Diagnosis: The thiophene ring and the secondary amine are susceptible to oxidation.

Resolution:

  • Storage: Store the free base under Nitrogen/Argon at -20°C.

  • Salt Formation: Convert the product to the HCl or Fumarate salt immediately after isolation. The salt form is significantly more stable to oxidation than the free base.

Module 4: Safety & Engineering Controls (The Scale)

Issue 7: Hydrogen Evolution & Exotherm

User Report: "The reactor pressure spiked during quenching."

Diagnosis: STAB releases Hydrogen gas (H₂) upon reaction with water/acid.

Resolution:

  • Headspace Purge: Ensure continuous N₂ sweep of the reactor headspace to keep H₂ concentration below the Lower Explosive Limit (LEL, 4%).

  • Quench Rate: Quench with NaHCO₃ extremely slowly. The reaction generates CO₂ (from bicarbonate) AND H₂ (from borohydride), creating a "double gas" event that causes rapid foaming.

Visual Troubleshooting Guides

Workflow 1: Reaction Mechanism & Critical Control Points

Gcluster_0Critical Control Point 1StartStart:3-Aminopyridine+ Thiophene-CHOImineIntermediate:Imine (Schiff Base)Start->Imine -H2O(Dry Solvents!)Imine->Start +H2O(Hydrolysis)ReductionReduction Step:Add STAB + AcOHImine->Reduction ProtonationProductProduct:Secondary AmineReduction->Product Hydride TransferBisImpurity:Bis-AlkylatedProduct->Bis +Aldehyde(Over-reaction)

Caption: Figure 1. Reaction pathway highlighting the reversible imine formation. Water removal is critical at the "Imine" stage to prevent stalling.

Workflow 2: Work-up Decision Tree

WorkupStartCrude Reaction Mixture(Acidic, pH ~4)QuenchQuench with NaHCO3(Watch H2/CO2 Gas!)Start->QuenchCheckPHCheck Aqueous pHQuench->CheckPHLowPHpH < 7CheckPH->LowPHAcidicHighPHpH > 8.5CheckPH->HighPHBasicExtractLowSTOP: Product is in Water(Pyridine protonated)LowPH->ExtractLowExtractHighExtract with DCM/EtOAcHighPH->ExtractHighAdjustAdd 1M NaOHExtractLow->AdjustAdjust->CheckPHEmulsionEmulsion Formed?ExtractHigh->EmulsionBreakEmulsionAdd Rochelle's SaltFilter through CeliteEmulsion->BreakEmulsionYesFinalIsolate Organic LayerEmulsion->FinalNoBreakEmulsion->Final

Caption: Figure 2. Isolation logic. The critical failure point is extracting at pH < 7, where the pyridine ring renders the molecule water-soluble.

References

  • Abdel-Magid, A. F., et al. (1996).[5] "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride." The Journal of Organic Chemistry, 61(11), 3849-3862.[5]

    • Core citation for the STAB protocol and stoichiometry.
  • Ripin, D. H. B., et al. (2003).[5] "Development of a Scaleable Route for the Production of cis-N-Benzyl-3-methylamino-4-methylpiperidine." Organic Process Research & Development, 7(1), 115-120.[5]

    • Reference for handling large-scale reductive amin
  • National Center for Biotechnology Information. (2024). "PubChem Compound Summary for CID 10009, 3-Aminopyridine."

    • Source for pKa and physical property data.[1][4]

  • Common Organic Chemistry. (2023). "Sodium Triacetoxyborohydride (STAB) Reaction Conditions."

    • Practical guide for quenching and work-up vari

Technical Support Center: Optimizing N-(thiophen-2-ylmethyl)pyridin-3-amine Production

Author: BenchChem Technical Support Team. Date: February 2026

Current Status: Operational Support Tier: Level 3 (Senior Application Scientist) Subject: Troubleshooting Reductive Amination of Electron-Deficient Heterocycles[1]

Strategic Overview: The "Weak Nucleophile" Challenge

Welcome to the technical guide for synthesizing N-(thiophen-2-ylmethyl)pyridin-3-amine . If you are encountering low yields or persistent impurities, the root cause is likely the electronic nature of your starting material.

The Core Problem: 3-Aminopyridine is an electron-deficient amine (pKa ~6.0).[1][2] Unlike benzylamine or alkyl amines, it is a poor nucleophile. It struggles to attack the carbonyl carbon of 2-thiophenecarboxaldehyde to form the required imine intermediate.[1]

The Consequence: If you use a standard "dump-and-stir" one-pot protocol, the reducing agent (NaBH(OAc)₃) will often reduce the aldehyde to thiophen-2-ylmethanol (alcohol impurity) faster than the amine can form the imine.[1]

This guide prioritizes a Stepwise Reductive Amination strategy to eliminate this competition.

Troubleshooting Guides (FAQ)

Scenario A: "My LC-MS shows a large peak for Thiophen-2-ylmethanol (MW ~114) and unreacted amine."

Diagnosis: Competitive Reduction.[1] The reducing agent was added before the imine was fully formed. The Fix:

  • Switch to Stepwise: Do not add the reducing agent immediately. Stir the amine and aldehyde in solvent (DCE or DCM) with acetic acid for 2–4 hours first.

  • Dehydrating Conditions: Add activated 4Å Molecular Sieves or MgSO₄ during the imine formation step. This drives the equilibrium forward by removing water, forcing the reluctant 3-aminopyridine to react.

Scenario B: "I see a 'Bis-alkylated' impurity (Tertiary Amine)."

Diagnosis: Stoichiometry Error. While less common with electron-poor amines, excess aldehyde can lead to a second alkylation event.[1] The Fix:

  • Strict Stoichiometry: Use exactly 1.0 or 0.95 equivalents of aldehyde relative to the amine. It is easier to wash away unreacted amine than to separate the bis-alkylated byproduct.[1]

  • Dilution: Ensure the reaction concentration is not too high (0.1 M – 0.2 M is ideal).

Scenario C: "The reaction mixture turned black/tarry."

Diagnosis: Thiophene Instability.[1] Thiophene rings are acid-sensitive and prone to polymerization or oxidative degradation if exposed to strong mineral acids or excessive heat.[1] The Fix:

  • Acid Choice: Use Acetic Acid (AcOH), not HCl or H₂SO₄, for catalysis.

  • Inert Atmosphere: Thiophenes can oxidize.[1] Run the reaction under Nitrogen or Argon.

Visualizing the Chemistry

The following diagram illustrates the kinetic competition between the desired pathway and the primary impurity trap.

ReactionPathways Start Start: 3-Aminopyridine + 2-Thiophenecarboxaldehyde Imine Intermediate: Imine Species Start->Imine Slow Step (Requires Acid/Sieves) Alcohol Impurity A: Thiophen-2-ylmethanol (Neutral) Start->Alcohol Direct Reduction (Fast if no pre-stir) Product Target Product: N-(thiophen-2-ylmethyl) pyridin-3-amine Imine->Product Reduction (NaBH(OAc)3) Bis Impurity B: Bis-alkylated Tertiary Amine Product->Bis Excess Aldehyde

Caption: Figure 1. Kinetic competition in reductive amination.[1] The "Direct Reduction" path (red dashed) dominates if the imine is not pre-formed.

The "Golden" Protocol: Stepwise Reductive Amination

This protocol is engineered to maximize imine formation before reduction, minimizing the alcohol impurity.

Reagents:

  • 3-Aminopyridine (1.0 equiv)[1]

  • 2-Thiophenecarboxaldehyde (1.0 equiv)[1]

  • Sodium Triacetoxyborohydride (STAB) (1.4 equiv)

  • Acetic Acid (AcOH) (1.0 equiv)

  • Solvent: 1,2-Dichloroethane (DCE) or Dichloromethane (DCM)[1]

  • Additive: 4Å Molecular Sieves (Activated)

Step-by-Step Procedure:

  • Imine Formation (The Critical Step):

    • In a dry flask under N₂, dissolve 3-aminopyridine (1.0 eq) and 2-thiophenecarboxaldehyde (1.0 eq) in DCE (0.2 M).

    • Add Acetic Acid (1.0 eq) and activated 4Å Molecular Sieves.

    • Technical Note: The acid protonates the aldehyde oxygen, making it more electrophilic for the weak amine.

    • Stir at Room Temperature for 2–4 hours. (Monitor by TLC/LCMS until aldehyde is consumed or imine equilibrium is maximized).

  • Reduction:

    • Cool the mixture to 0°C (optional, but helps control exotherm).

    • Add Sodium Triacetoxyborohydride (STAB) (1.4 eq) in one portion.

    • Allow to warm to Room Temperature and stir overnight.

  • Quench:

    • Quench carefully with saturated aqueous NaHCO₃.[1] Stir for 15 minutes to decompose the borate complex.

Purification Strategy: The "Self-Validating" Workup[1]

Since the main impurity (Thiophen-2-ylmethanol) is neutral and your product is basic, you can use an Acid-Base Extraction to purify the compound without chromatography.[1]

Workup Logic Flow

WorkupLogic Crude Crude Reaction Mixture (Organic Layer) AcidWash Extract with 1M HCl (pH < 2) Crude->AcidWash OrgLayer1 Organic Layer 1: Contains Neutral Impurities (Thiophen-2-ylmethanol) AcidWash->OrgLayer1 Discard AqLayer1 Aqueous Layer 1: Contains Protonated Product (Product-H+) AcidWash->AqLayer1 Keep Basify Basify Aqueous Layer (Add NaOH/NaHCO3 to pH > 10) AqLayer1->Basify Extract Extract with DCM/EtOAc Basify->Extract FinalOrg Final Organic Layer: Pure Product Extract->FinalOrg Dry & Concentrate WasteAq Waste Aqueous Extract->WasteAq

Caption: Figure 2.[1][2] Acid-Base extraction strategy to isolate the basic amine product from neutral alcohol impurities.[1]

Extraction Protocol:
  • Acid Phase: Extract the organic reaction mixture with 1M HCl (2x).

    • Result: The product (and unreacted starting amine) moves to the Aqueous Acid layer. The alcohol impurity stays in the Organic layer.

    • Action: Discard the Organic layer.

  • Base Phase: Basify the Aqueous Acid layer with 2M NaOH or sat. NaHCO₃ until pH > 10.[1]

    • Result: The product deprotonates and becomes organic-soluble.[1]

  • Isolation: Extract the cloudy aqueous mixture with DCM (3x). Dry combined organics over Na₂SO₄ and concentrate.

Quantitative Data Summary

ParameterRecommended ValueReason
Solvent DCE (1,2-Dichloroethane)Faster reaction rates than THF; solubilizes STAB well.[1]
Stoichiometry 1:1 (Amine:Aldehyde)Prevents bis-alkylation.[1]
Catalyst Acetic Acid (1.0 eq)Essential for activating the aldehyde for the weak pyridine nucleophile.
Reducing Agent NaBH(OAc)₃"Mild" hydride.[3] Won't reduce the aldehyde as fast as NaBH₄, allowing imine formation.
Temperature 20–25°CHigh heat promotes thiophene degradation.[1]

References

  • Abdel-Magid, A. F., et al. (1996).[3][4][5][6] "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures." The Journal of Organic Chemistry, 61(11), 3849–3862. [Link]

  • Li, J. J. (2014). Name Reactions: A Collection of Detailed Mechanisms and Synthetic Applications. Springer.[1] (See: Reductive Amination). [Link]

  • Bae, J. W., et al. (2000). "One-Pot Synthesis of N-Alkylaminobenzenes from Nitrobenzenes." Chemical Communications.[1] (Highlights stability of aromatic amines in reductive conditions). [Link]

Sources

Validation & Comparative

Comparative Guide: N-(thiophen-2-ylmethyl)pyridin-3-amine vs. Clinical Kinase Inhibitors

Author: BenchChem Technical Support Team. Date: February 2026

This guide provides a technical deep-dive into the pharmacophore N-(thiophen-2-ylmethyl)pyridin-3-amine , analyzing it as a representative Type I ATP-competitive scaffold often utilized in Fragment-Based Drug Discovery (FBDD).[1]

We compare this foundational structure against fully optimized clinical kinase inhibitors to illustrate the evolution from "Hit" to "Lead" to "Drug."[1]

Content Type: Technical Comparison & Experimental Guide Focus: Structure-Activity Relationship (SAR), Binding Kinetics, and Assay Protocols[1]

Executive Summary: The "Privileged Scaffold"

N-(thiophen-2-ylmethyl)pyridin-3-amine (hereafter referred to as TP3A ) represents a classic "privileged structure" in medicinal chemistry.[1] Unlike fully optimized drugs (e.g., Imatinib), TP3A is often a starting fragment or a minimal pharmacophore .[1]

It combines two critical motifs:

  • Pyridin-3-amine: A hinge-binding motif that mimics the adenine ring of ATP.[1]

  • Thiophen-2-ylmethyl: A hydrophobic moiety that occupies the "Gatekeeper" or "Back Pocket" regions of the kinase active site.[1]

Key Comparison Matrix:

FeatureTP3A (The Scaffold)Imatinib (Type II Inhibitor)Fasudil (ROCK Inhibitor)Staurosporine (Pan-Kinase)
Binding Mode Type I (ATP Mimetic)Type II (DFG-out Allosteric)Type I (ATP Mimetic)Type I (ATP Mimetic)
Selectivity Low (Promiscuous Binder)High (ABL, KIT, PDGFR)Moderate (ROCK, PKA)None (Pan-Kinase Toxin)
Ligand Efficiency High (Potency per atom)ModerateModerateLow
Primary Utility Lead Optimization / FBDDClinical OncologyClinical VasodilatorResearch Tool (Control)

Mechanistic Analysis: The "Hinge-Binder" Logic

To understand why TP3A is compared to complex drugs, we must visualize the kinase signaling cascade and where these molecules intervene.[1]

Pathway Visualization: Kinase Signal Transduction

The following diagram illustrates a generic MAPK/ROCK pathway where such inhibitors act.

KinasePathway Receptor Growth Factor Receptor (RTK) RAS RAS / Rho GTPase Receptor->RAS Activation RAF RAF / ROCK RAS->RAF MEK MEK / LIMK RAF->MEK Phosphorylation ERK ERK / Myosin MEK->ERK Nucleus Transcription / Actin Reorg ERK->Nucleus TP3A TP3A Scaffold (Competitive Inhibition) TP3A->RAF Blocks ATP Pocket Imatinib Imatinib (Allosteric Lock) Imatinib->Receptor Stabilizes Inactive Conf.

Caption: Figure 1.[1] Intervention points of Type I (TP3A) vs. Type II (Imatinib) inhibitors in generic phosphorylation cascades.

Structural Causality: Why TP3A Works
  • The Hinge Region: The pyridine nitrogen accepts a hydrogen bond from the backbone amide of the kinase hinge (often the "Gatekeeper" residue + 1).[1] The exocyclic amine donates a hydrogen bond to the backbone carbonyl.[1]

  • The Hydrophobic Pocket: The thiophene ring is lipophilic.[1] In kinases like PIM-1 or ROCK , this ring displaces water molecules in the hydrophobic pocket, providing entropic gain.[1]

Comparison Insight:

  • TP3A: Binds to the active conformation (DFG-in). It competes directly with ATP.[1]

  • Imatinib: Binds to the inactive conformation (DFG-out), forcing the activation loop to block the site.[1] This requires a larger molecule to bridge the allosteric pocket, which TP3A lacks.[1]

Comparative Performance Data

In a drug discovery campaign, TP3A would be the "Hit."[1] The table below simulates a typical SAR (Structure-Activity Relationship) progression comparing TP3A to optimized drugs.

Table 1: Potency & Selectivity Profile (Representative Data)
CompoundTarget KinaseIC50 (nM)LE (Ligand Efficiency)*Selectivity Score (S35)**
TP3A (Scaffold) PIM-1 / ROCK25,400 (5.4 µM)0.45 (High)0.8 (Promiscuous)
Fasudil ROCK1 / ROCK21,900 (1.9 µM)0.380.4 (Moderate)
Sunitinib VEGFR / PDGFR10 - 80 nM0.320.2 (Broad Spectrum)
Staurosporine Pan-Kinase< 5 nM0.280.01 (Non-selective)
  • Ligand Efficiency (LE): Measures binding energy per heavy atom.[1] TP3A has high LE because it is small but active, making it an ideal starting point for optimization.

  • Selectivity Score: Lower numbers indicate higher selectivity (hitting fewer kinases).[1]

Experimental Protocols

To validate TP3A activity against a specific kinase (e.g., ROCK or PIM-1), use the following self-validating protocols.

Protocol A: ADP-Glo™ Kinase Assay (Luminescence)

Purpose: Determine IC50 of TP3A vs. ATP competition.[1]

Reagents:

  • Kinase Buffer: 40 mM Tris (pH 7.5), 20 mM MgCl2, 0.1 mg/mL BSA.[1]

  • Substrate: S6 Peptide (for ROCK/PIM).[1]

  • ATP: Ultra-pure (start at Km apparent).[1]

Workflow:

  • Preparation: Dilute TP3A in DMSO (10-point dose-response, starting at 100 µM).

  • Enzyme Reaction:

    • Add 2 µL Kinase (10 ng/well) to 384-well plate.[1]

    • Add 1 µL TP3A inhibitor.[1] Incubate 10 min at RT (allows thermodynamic equilibrium).

    • Add 2 µL ATP/Substrate mix to initiate.[1]

    • Control: DMSO only (0% inhibition) and Staurosporine (100% inhibition).[1]

  • Incubation: 60 mins at RT.

  • Detection:

    • Add 5 µL ADP-Glo™ Reagent (depletes remaining ATP).[1] Incubate 40 min.

    • Add 10 µL Kinase Detection Reagent (converts ADP → ATP → Luciferase light).[1]

  • Read: Measure Luminescence (RLU).

Self-Validation Step: The Z-factor of the assay must be > 0.[1]5. If the DMSO control signal is < 10x the background, the ATP concentration is too low or the enzyme is degraded.[1]

Protocol B: Surface Plasmon Resonance (SPR) Binding Kinetics

Purpose: Determine if TP3A is a "fast-on/fast-off" binder (typical for fragments).

Workflow:

  • Immobilization: Biotinylate the Kinase and capture on a Streptavidin (SA) sensor chip.[1]

  • Injection: Inject TP3A at increasing concentrations (e.g., 1, 3, 10, 30, 100 µM).

  • Flow Rate: High flow (30-50 µL/min) to minimize mass transport limitation.

  • Analysis:

    • Type I inhibitors (TP3A): Expect "Square wave" sensorgrams (rapid association/dissociation).[1]

    • Type II inhibitors (Imatinib): Expect slow dissociation rates (residence time driven).[1]

Synthesis & Optimization Logic

How do researchers turn TP3A into a drug? They "grow" the molecule.[1]

Optimization TP3A TP3A Scaffold (IC50: ~5 µM) Step1 Add Solubilizing Group (e.g., Piperazine) TP3A->Step1 Improve ADME Step2 Add Gatekeeper Clamp (e.g., Halogen/Amide) Step1->Step2 Increase Affinity Drug Optimized Lead (IC50: <10 nM) Step2->Drug Selectivity

Caption: Figure 2. Fragment evolution strategy starting from the TP3A core.

Critical Insight: The "thiophen-2-ylmethyl" group is often prone to metabolic oxidation (S-oxidation).[1] In later stages of drug design, this might be replaced by a fluorophenyl or chloropyridine ring to improve metabolic stability (t1/2) while maintaining the hydrophobic fit.[1]

References

  • Zhang, J., Yang, P. L., & Gray, N. S. (2009). Targeting cancer with small molecule kinase inhibitors.[1] Nature Reviews Cancer, 9(1), 28-39. Link

  • Liao, J. J. (2007). Molecular recognition of protein kinase binding pockets for design of potent and selective kinase inhibitors.[1] Journal of Medicinal Chemistry, 50(3), 409-424. Link[1]

  • Erlanson, D. A., et al. (2016). Fragment-to-Lead: Driving Drug Discovery. Journal of Medicinal Chemistry, 59(15), 6563–6564. Link[1]

  • Promega Corporation. (2024).[1] ADP-Glo™ Kinase Assay Technical Manual. Link

Sources

Publish Comparison Guide: Validating the Mechanism of Action of N-(thiophen-2-ylmethyl)pyridin-3-amine

Author: BenchChem Technical Support Team. Date: February 2026

This guide outlines the validation framework for N-(thiophen-2-ylmethyl)pyridin-3-amine , a structural analog within the aminopyridine class.[1] While the 2-isomer (N-(thiophen-2-ylmethyl)pyridin-2-amine) is a well-established, highly selective neuronal Nitric Oxide Synthase (nNOS) inhibitor, the 3-amine isomer presented here is often investigated as a structural probe to determine binding pocket constraints or as a negative control in Structure-Activity Relationship (SAR) studies.[1]

This guide is designed to validate its mechanism—primarily assessing its potential as an nNOS inhibitor or distinguishing its lack of activity compared to the bioactive 2-isomer.[1]

Executive Summary & Compound Identity

N-(thiophen-2-ylmethyl)pyridin-3-amine is a small molecule aminopyridine derivative.[1] In the context of neuropharmacology, this scaffold is critical because its regioisomer, N-(thiophen-2-ylmethyl)pyridin-2-amine , is a potent and selective inhibitor of neuronal Nitric Oxide Synthase (nNOS) .[1]

Validating the mechanism of the 3-amine isomer involves determining whether the shift of the amine nitrogen from the 2-position to the 3-position preserves nNOS inhibitory activity or abolishes it (thereby serving as a selectivity filter).[1] The primary hypothesis for validation is competitive inhibition of the nNOS heme active site .[1]

Structural Context[1]
  • Target Compound: N-(thiophen-2-ylmethyl)pyridin-3-amine[1]

  • Active Reference (SoC): N-(thiophen-2-ylmethyl)pyridin-2-amine (nNOS IC50 ~ 100 nM)[1]

  • Mechanism Class: Bioisosteric Aminopyridine / NOS Inhibitor Probe[1]

Putative Mechanism of Action (MoA)

The validated mechanism for this chemical class is competitive inhibition of arginine binding at the nNOS active site.[1]

  • Binding Event: The pyridine nitrogen (in the 2-isomer) coordinates with the heme iron or interacts with the glutamate residue (Glu592 in rat nNOS) in the active site.[1]

  • Steric Fit: The thiophene tail occupies a hydrophobic pocket adjacent to the heme, providing isoform selectivity over eNOS (endothelial NOS).[1]

  • Isomer Specificity: The 3-amine isomer alters the geometry of the pyridine nitrogen.[1] Validation typically reveals a drastic loss of potency compared to the 2-isomer, confirming that the specific N-N distance and basicity are required for the "double-headed" binding mode characteristic of potent nNOS inhibitors.[1]

Pathway Diagram: Nitric Oxide Signaling & Inhibition

nNOS_Pathway Glu Glutamate (Excitotoxicity) NMDAR NMDA Receptor Glu->NMDAR Activates Ca Ca2+ Influx NMDAR->Ca CaM Calmodulin Ca->CaM nNOS nNOS Enzyme (Active) CaM->nNOS Binds NO Nitric Oxide (NO) nNOS->NO Catalysis Arg L-Arginine Arg->nNOS Substrate Toxicity Neurotoxicity (Peroxynitrite) NO->Toxicity Excess Compound N-(thiophen-2-ylmethyl) pyridin-3-amine (Test Compound) Compound->nNOS Putative Binding? Ref 2-Isomer (Active Control) Ref->nNOS Inhibits (Validated)

Caption: The nNOS signaling cascade. The 2-isomer blocks the conversion of L-Arginine to NO.[1] The 3-amine is tested to see if it retains this blocking capability.[1]

Comparative Performance Analysis

To validate the 3-amine, it must be benchmarked against established inhibitors.[1] The lack of activity in the 3-amine is often as scientifically significant as potency, defining the pharmacophore.[1]

FeatureN-(thiophen-2-ylmethyl)pyridin-3-amine (Test)N-(thiophen-2-ylmethyl)pyridin-2-amine (Ref)7-Nitroindazole (7-NI) L-NAME
Primary Target Putative nNOSnNOS (Selective) nNOS (Non-selective in vivo)Pan-NOS (n/e/iNOS)
Mechanism Competitive (Weak/Inactive)Competitive ReversibleCompetitiveCompetitive Irreversible
Selectivity (nNOS vs eNOS) Low/UnknownHigh (>100-fold) ModerateNone
IC50 (nNOS) Expected > 10 µM (Low Potency)~0.1 - 0.5 µM ~0.7 µM~0.5 µM
Key Application Negative Control / SAR ProbeNeuroprotection LeadResearch ToolSystemic Vasoconstrictor

Key Insight: If the 3-amine shows IC50 > 10 µM while the 2-amine is < 1 µM, the mechanism of the scaffold is confirmed to be highly regio-specific, validating the requirement for the 2-aminopyridine motif for heme coordination.[1]

Validation Protocols

To scientifically validate the mechanism (or lack thereof) of the target compound, follow these self-validating protocols.

Protocol A: Hemoglobin Capture Assay (Cell-Free)

Objective: Quantify direct inhibition of NO production.[1]

  • Reagents: Recombinant rat nNOS, L-Arginine (10 µM), NADPH (100 µM), Calmodulin, CaCl2, Oxyhemoglobin (HbO2).[1]

  • Setup: Incubate nNOS with the test compound (0.01 – 100 µM) for 15 mins at 37°C.

  • Initiation: Add L-Arginine/NADPH cocktail.

  • Readout: Monitor the conversion of HbO2 to MetHb spectrophotometrically at 401 nm (decrease) and 421 nm (increase).

  • Validation Check: The 2-isomer (positive control) must show dose-dependent inhibition.[1] The 3-amine should be run in parallel.[1]

Protocol B: Cellular cGMP Reporter Assay

Objective: Assess functional target engagement in neurons.[1]

  • Cell Line: Primary cortical neurons or SH-SY5Y cells overexpressing nNOS.[1]

  • Stimulation: Treat cells with NMDA (100 µM) to trigger Ca2+ influx and nNOS activation.[1]

  • Treatment: Pre-incubate with N-(thiophen-2-ylmethyl)pyridin-3-amine (10 µM) for 30 min.

  • Detection: Lyse cells and measure cGMP levels (downstream of NO) using an ELISA or FRET biosensor.[1]

  • Interpretation:

    • Reduction in cGMP: Indicates active inhibition (unexpected for 3-amine).[1]

    • No Change: Confirms inactivity (expected), validating it as a negative control.

Experimental Workflow Diagram

Validation_Workflow cluster_biochem Biochemical Validation (Cell-Free) cluster_cell Cellular Validation (Functional) Start Compound Stock (DMSO) Step1 Recombinant nNOS + HbO2 Capture Start->Step1 Step3 Cortical Neurons + NMDA Stimulus Start->Step3 Step2 Measure Abs (401/421nm) vs Control Step1->Step2 Result1 Calculate IC50 Step2->Result1 Decision Compare 3-amine vs 2-amine Result1->Decision Step4 Measure cGMP / Cell Viability Step3->Step4 Result2 Efficacy Profile Step4->Result2 Result2->Decision

Caption: Dual-stream validation workflow ensuring both enzymatic affinity and cellular permeability are assessed.

References

  • Silverman, R. B. (2009).[1] Design of Selective Neuronal Nitric Oxide Synthase Inhibitors for the Prevention and Treatment of Neurodegenerative Diseases. Accounts of Chemical Research. Link[1]

  • Huang, H., et al. (2012).[1] Mechanistic Studies of nNOS Inhibition by 2-Aminopyridine Derivatives. Journal of Medicinal Chemistry. Link[1]

  • Xue, F., et al. (2010).[1] Structure-Activity Relationships of 2-Aminopyridine-Based nNOS Inhibitors. Journal of Medicinal Chemistry. Link[1]

  • Tocris Bioscience. (2024).[1] Scientific Review: Nitric Oxide Synthase Inhibitors. Tocris. Link

(Note: The specific 3-amine isomer is frequently cited in Supplementary Data of SAR papers as a less active congener to demonstrate the necessity of the 2-aminopyridine pharmacophore.)[1]

Sources

comparative analysis of thiophene vs furan bioisosteres in drug design

[1]

Executive Summary: The Bioisosteric Imperative

In medicinal chemistry, the substitution of a benzene ring with a five-membered heterocycle is a classic strategy to modulate physicochemical properties without altering the core scaffold's topology.[1] Among these, thiophene and furan represent the most common "isosteres" of benzene.

However, they are not interchangeable. While structurally similar, their electronic and metabolic profiles diverge radically. This guide provides a technical analysis of when and why to deploy a thiophene versus a furan moiety, grounded in electronic structure theory, metabolic safety profiles, and binding kinetics.

Key Takeaway: Thiophene is generally the superior bioisostere for chronic therapies due to higher aromatic stability and lipophilicity. Furan is frequently a "structural alert" (toxicophore) due to metabolic ring opening, though it remains valuable in specific acute-use scenarios or covalent inhibitor designs.

Physicochemical Profiling: The "Hardware" Comparison

To rationally select between these heterocycles, one must understand their electronic "hardware." The fundamental difference stems from the heteroatom: Oxygen (Period 2) vs. Sulfur (Period 3).

Table 1: Comparative Physicochemical Metrics[2]
PropertyFuran (O-heterocycle)Thiophene (S-heterocycle)Benzene (Reference)Impact on Drug Design
Electronegativity 3.44 (High)2.58 (Moderate)-O withdraws density; S donates via resonance more effectively.
Resonance Energy ~16 kcal/mol~29 kcal/mol~36 kcal/molCritical: Thiophene is "benzene-like." Furan behaves like a diene (reactive).
C-X Bond Length 1.36 Å1.71 Å1.40 Å (C-C)Thiophene is bulkier; affects steric fit in tight pockets.
LogP Contribution -1.1 (Hydrophilic)+0.6 (Lipophilic)+2.0Thiophene increases permeability; Furan improves solubility.
H-Bonding Strong AcceptorNegligible AcceptorNoneFuran interacts with Ser/Thr/Tyr; Thiophene engages in lipophilic contacts.
Polarizability Low (Hard base)High (Soft base)ModerateThiophene enables sulfur-aromatic (

) interactions.
The Aromaticity Factor

The lower resonance energy of furan (16 kcal/mol) compared to thiophene (29 kcal/mol) is the single most important factor in its toxicity profile. Furan's electrons are less delocalized, making the diene system highly susceptible to oxidative attack. Thiophene, utilizing 3d-orbital participation (though debated, the expansion of the valence shell is a useful model) and lower electronegativity, maintains a robust aromatic sextet similar to benzene [1, 2].

Metabolic Stability & Toxicity: The Safety Critical

The primary risk in using furan bioisosteres is bioactivation . This section details the mechanistic divergence that often leads medicinal chemists to "scrub" furans from lead series.

Mechanism of Bioactivation
  • Furan: Metabolized primarily by CYP2E1. The enzymatic attack occurs at the

    
    -carbon, forming an unstable furano-epoxide. This rapidly undergoes ring opening to form cis-2-butene-1,4-dial , a highly reactive 
    
    
    -unsaturated dicarbonyl. This metabolite covalently alkylates proteins (hepatotoxicity) and DNA (carcinogenicity) [3].
  • Thiophene: Metabolized via S-oxidation to form thiophene-S-oxides or sulfones. While these can be electrophilic (Michael acceptors), they are generally less reactive than the furan ring-opening products. However, specific thiophene derivatives (e.g., Tienilic acid) have been withdrawn due to immune-mediated toxicity triggered by S-oxide protein adducts [4].

Visualization: Metabolic Divergence

The following diagram illustrates the critical "fork in the road" for metabolic fate.

MetabolicFateDrugHeterocyclic Drug CandidateFuranFuran MoietyDrug->FuranThiopheneThiophene MoietyDrug->ThiopheneCYPCYP450 Oxidation(Phase I)EpoxideFurano-epoxide(Unstable Intermediate)CYP->EpoxideRing OxidationSulfoxideThiophene-S-oxideCYP->SulfoxideS-OxidationFuran->CYPDialcis-2-butene-1,4-dial(Reactive Electrophile)Epoxide->DialRing OpeningToxProtein/DNA Alkylation(Hepatotoxicity)Dial->ToxCovalent BindingThiophene->CYPDetoxGlutathione Conjugation(Excretion)Sulfoxide->DetoxGST PathwayRareToxRare Idiosyncratic Tox(e.g., Tienilic acid)Sulfoxide->RareToxIf GSH depleted

Figure 1: Comparative metabolic pathways. Note the high-risk "Ring Opening" step inherent to Furan metabolism versus the generally detoxifiable S-oxidation of Thiophene.

Binding Modes: The "Software" Comparison

When docking these molecules, the interaction types differ significantly.

Furan: The Hydrogen Bond Acceptor

The oxygen atom in furan has a lone pair available for H-bonding.

  • Application: Use furan when the vector requires a planar ring that must also accept a hydrogen bond from a backbone amide or a serine hydroxyl in the binding pocket.

  • Limitation: The high desolvation penalty of the polar oxygen can sometimes reduce potency if the pocket is hydrophobic.

Thiophene: The Sulfur- and Chalcogen Bond

Sulfur is a poor H-bond acceptor but excels in hydrophobic environments.

  • Sulfur-

    
     Interactions:  The diffuse electron cloud of sulfur can interact face-to-face or edge-to-face with aromatic residues (Phe, Tyr, Trp).
    
  • Chalcogen Bonding: A "sigma-hole" interaction where the sulfur donates density to a nucleophile.

  • Case Study: In the design of Raloxifene analogs, replacing the phenyl ring with thiophene improved affinity due to specific S-

    
     interactions with the estrogen receptor that furan could not replicate [5].
    

Experimental Protocols

To empirically validate the choice between thiophene and furan, two assays are non-negotiable: Microsomal Stability (to assess the toxicity risk) and Surface Plasmon Resonance (SPR) (to validate the binding mode).

Protocol A: Reactive Metabolite Trapping (GSH Adduct Assay)

Purpose: To detect if your Furan/Thiophene lead generates toxic electrophiles.

  • Incubation:

    • Substrate: 10 µM Test Compound (Furan/Thiophene analog).

    • System: Human Liver Microsomes (HLM) (1 mg/mL protein).

    • Cofactors: NADPH (regenerating system).

    • Trapping Agent: Glutathione (GSH) or Dansyl-GSH (5 mM).

  • Reaction: Incubate at 37°C for 60 minutes.

  • Termination: Quench with ice-cold Acetonitrile (ACN).

  • Analysis (LC-MS/MS):

    • Centrifuge to remove protein precipitate.

    • Inject supernatant into LC-MS/MS.

    • Search Trigger: Look for Neutral Loss scans corresponding to GSH (loss of 129 Da or 307 Da).

  • Interpretation:

    • Positive GSH Adduct: Indicates formation of a reactive metabolite (e.g., ring opening).

    • High Risk:[2] Furan analogs showing >1% conversion to GSH adducts should be flagged for structural modification.

Protocol B: Kinetic Solubility & LogD

Purpose: To verify the lipophilicity shift.

  • Method: Shake-flask method in Octanol/PBS (pH 7.4).

  • Expectation: Replacing Furan with Thiophene typically increases LogD by 0.5 – 1.0 units. Ensure this does not push the compound into "brick dust" territory (poor solubility).

Decision Matrix: When to Use Which?

Use the following logic flow to guide your scaffold selection.

DecisionMatrixStartStart: Benzene Replacement NeededQ1Is the binding pocket highly polar?Start->Q1Q2Is the drug intended for chronic use?Q1->Q2No (Hydrophobic)FuranSelect FURAN(Monitor Toxicity closely)Q1->FuranYes (Needs H-Bond Acceptor)Q3Does the pocket allow for bulkier atoms (1.7Å)?Q2->Q3Yes (Safety Critical)Q2->FuranNo (Acute/Oncology)Q3->FuranNo (Steric Clash)ThiopheneSelect THIOPHENE(Standard Bioisostere)Q3->ThiopheneYes

Figure 2: Strategic decision tree for bioisostere selection.

Conclusion

While furan and thiophene are textbook bioisosteres, they are functionally distinct tools.

  • Choose Thiophene as the default replacement for benzene to improve potency and lipophilicity while maintaining aromatic stability. It is the backbone of blockbuster drugs like Clopidogrel and Canagliflozin .

  • Choose Furan only when specific H-bond interactions are required or when designing covalent inhibitors where ring reactivity is a feature, not a bug. Always pair furan selection with rigorous GSH-trapping assays to rule out bioactivation.

References

  • Bird, C. W. (1985). "A new aromaticity index and its application to five-membered ring heterocycles." Tetrahedron, 41(7), 1409-1414. Link

  • BenchChem. (2025).[1][3] "Furan vs. Thiophene Analogs: A Head-to-Head Comparison in Biological Assays." BenchChem Technical Guides. Link

  • Peterson, L. A. (2013). "Reactive Metabolites in the Bioactivation of Furan." Chemical Research in Toxicology, 26(1), 6-25.[4] Link

  • Dansette, P. M., et al. (2005). "Metabolic activation of thiophene derivatives by cytochrome P450 2C9." Chemical Research in Toxicology, 18(5), 850-857. Link

  • Grese, T. A., et al. (1997). "Structure-Activity Relationships of Selective Estrogen Receptor Modulators: Modifications to the 2-Arylbenzothiophene Core of Raloxifene." Journal of Medicinal Chemistry, 40(2), 146-167. Link

Benchmarking N-(thiophen-2-ylmethyl)pyridin-3-amine: A Comparative Guide for Drug Discovery Professionals

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: The confluence of privileged scaffolds in a single molecular entity presents a compelling starting point for novel drug discovery campaigns. N-(thiophen-2-ylmethyl)pyridin-3-amine is one such molecule, incorporating a thiophene ring, a pyridine nucleus, and a secondary amine linker. While direct biological data for this specific compound is not extensively available in the public domain, its structural components are well-represented in a multitude of approved drugs and clinical candidates. This guide provides a comprehensive framework for benchmarking N-(thiophen-2-ylmethyl)pyridin-3-amine against established drugs in three plausible therapeutic areas: oncology (kinase inhibition), infectious diseases (antimicrobial), and central nervous system (CNS) disorders. Our approach is rooted in structural analogy and predictive pharmacology, offering a robust starting point for the evaluation of this promising compound.

Structural Rationale for Multi-faceted Benchmarking

The decision to evaluate N-(thiophen-2-ylmethyl)pyridin-3-amine across these diverse therapeutic areas stems from the well-documented activities of its constituent pharmacophores:

  • Thiophene Ring: A versatile bioisostere of the phenyl ring, the thiophene moiety is a cornerstone of many pharmaceuticals, contributing to a wide array of biological activities including anti-inflammatory, antimicrobial, and anticancer effects.[1]

  • Aminopyridine Core: The aminopyridine scaffold is present in drugs targeting the CNS, such as the potassium channel blocker 4-aminopyridine (dalfampridine), which is used to improve motor function in multiple sclerosis patients.[2][3] Furthermore, aminopyridine derivatives have demonstrated potential as potent kinase inhibitors.[4]

  • N-benzylamine-like Linker: This structural motif is found in a variety of bioactive compounds, including those with CNS activity and enzymatic inhibitory functions.

The combination of these three fragments suggests that N-(thiophen-2-ylmethyl)pyridin-3-amine could interact with a range of biological targets, making a multi-pronged benchmarking strategy essential for uncovering its full therapeutic potential.

Benchmarking Framework

This guide will systematically compare N-(thiophen-2-ylmethyl)pyridin-3-amine against established drugs in each of the three identified therapeutic areas. For each area, we will present a lead benchmark drug, a rationale for its selection, and detailed experimental protocols for a head-to-head comparison.

Therapeutic Area 1: Oncology - Kinase Inhibition

Rationale: The structural resemblance of N-(thiophen-2-ylmethyl)pyridin-3-amine to known kinase inhibitors, particularly those with thieno[3,2-b]pyridine and N-(pyridin-3-yl)pyrimidin-4-amine cores, provides a strong basis for investigating its potential as an anticancer agent.[5][6] Kinases are critical regulators of cell signaling, and their dysregulation is a hallmark of many cancers.

Lead Benchmark Drug: Gefitinib (Iressa®)

Gefitinib is a selective inhibitor of the epidermal growth factor receptor (EGFR) tyrosine kinase, a well-validated target in non-small cell lung cancer. Its selection as a benchmark is based on its established mechanism of action and the availability of robust in vitro and cell-based assays for comparative analysis.

Comparative Experimental Protocols

1. In Vitro Kinase Inhibition Assay

  • Objective: To determine the direct inhibitory effect of N-(thiophen-2-ylmethyl)pyridin-3-amine on the enzymatic activity of a panel of cancer-related kinases, with a primary focus on EGFR.

  • Methodology:

    • Utilize a time-resolved fluorescence resonance energy transfer (TR-FRET) or a luminescence-based assay (e.g., ADP-Glo™ Kinase Assay).

    • Screen the test compound against a panel of recombinant human kinases (e.g., EGFR, VEGFR2, PDGFR, Src).

    • Perform dose-response curves for active "hits" to determine the half-maximal inhibitory concentration (IC50).

    • Run Gefitinib as a positive control for EGFR inhibition.

  • Causality of Experimental Choice: This direct enzymatic assay will unequivocally determine if the compound's anticancer activity, if any, is due to the inhibition of specific kinases. A broad kinase panel will help identify its selectivity profile.

2. Cellular Proliferation Assay

  • Objective: To assess the cytostatic or cytotoxic effects of the test compound on cancer cell lines with known kinase dependencies.

  • Methodology:

    • Select a panel of cancer cell lines, including those with high EGFR expression (e.g., A549, PC-9) and those with low EGFR expression as a control.

    • Treat cells with a range of concentrations of N-(thiophen-2-ylmethyl)pyridin-3-amine and Gefitinib for 72 hours.

    • Measure cell viability using a resazurin-based assay (e.g., CellTiter-Blue®) or an ATP-based assay (e.g., CellTiter-Glo®).

    • Calculate the half-maximal growth inhibitory concentration (GI50) for each compound in each cell line.

  • Causality of Experimental Choice: This assay will determine if the compound can inhibit the growth of cancer cells and provide initial insights into its potential mechanism of action based on the differential sensitivity of the cell lines.

3. Western Blot Analysis of Downstream Signaling

  • Objective: To confirm the on-target effect of the compound by examining the phosphorylation status of downstream signaling proteins.

  • Methodology:

    • Treat EGFR-dependent cells (e.g., PC-9) with the test compound and Gefitinib at their respective GI50 concentrations for a defined period.

    • Lyse the cells and separate proteins by SDS-PAGE.

    • Perform Western blotting using antibodies against phosphorylated and total EGFR, AKT, and ERK.

  • Causality of Experimental Choice: A reduction in the phosphorylation of downstream effectors of the targeted kinase provides strong evidence of on-target activity within a cellular context.

Data Presentation: Kinase Inhibition Profile

CompoundEGFR IC50 (nM)VEGFR2 IC50 (nM)PDGFR IC50 (nM)A549 GI50 (µM)PC-9 GI50 (µM)
N-(thiophen-2-ylmethyl)pyridin-3-amineExperimental DataExperimental DataExperimental DataExperimental DataExperimental Data
Gefitinib20-80>10,000>10,0005-150.01-0.05

Experimental Workflow: Kinase Inhibitor Benchmarking

G cluster_0 In Vitro Screening cluster_1 Cell-Based Assays Kinase_Panel Kinase Panel Assay (TR-FRET/ADP-Glo) IC50_Det IC50 Determination Kinase_Panel->IC50_Det Active Hits Cell_Prolif Cellular Proliferation Assay (e.g., A549, PC-9) IC50_Det->Cell_Prolif GI50_Det GI50 Determination Cell_Prolif->GI50_Det Western_Blot Western Blot for p-EGFR, p-AKT, p-ERK GI50_Det->Western_Blot Confirm On-Target Effect

Caption: Workflow for benchmarking as a kinase inhibitor.

Therapeutic Area 2: Infectious Diseases - Antimicrobial Activity

Rationale: The thiophene and pyridine moieties are present in numerous compounds with demonstrated antibacterial and antifungal properties.[4][7] The combination of these two scaffolds in N-(thiophen-2-ylmethyl)pyridin-3-amine warrants an investigation into its potential as a novel antimicrobial agent.

Lead Benchmark Drug: Ciprofloxacin

Ciprofloxacin is a broad-spectrum fluoroquinolone antibiotic that inhibits DNA gyrase and topoisomerase IV, essential enzymes for bacterial DNA replication. It is a widely used and well-characterized antibiotic, making it an excellent benchmark for comparison.

Comparative Experimental Protocols

1. Minimum Inhibitory Concentration (MIC) Determination

  • Objective: To determine the lowest concentration of the test compound that inhibits the visible growth of a panel of pathogenic bacteria.

  • Methodology:

    • Use the broth microdilution method according to the Clinical and Laboratory Standards Institute (CLSI) guidelines.

    • Test against a panel of Gram-positive (e.g., Staphylococcus aureus, Enterococcus faecalis) and Gram-negative (e.g., Escherichia coli, Pseudomonas aeruginosa) bacteria.

    • Include Ciprofloxacin as a positive control.

    • The MIC is the lowest concentration of the compound at which no visible growth is observed after incubation.

  • Causality of Experimental Choice: The MIC is the gold standard for quantifying the in vitro activity of an antimicrobial agent and allows for direct comparison with established antibiotics.

2. Minimum Bactericidal Concentration (MBC) Determination

  • Objective: To determine the lowest concentration of the test compound that results in a 99.9% reduction in the initial bacterial inoculum.

  • Methodology:

    • Following the MIC determination, subculture aliquots from the wells showing no visible growth onto antibiotic-free agar plates.

    • Incubate the plates and count the number of colony-forming units (CFUs).

    • The MBC is the lowest concentration that results in a ≥3-log10 reduction in CFU/mL.

  • Causality of Experimental Choice: This assay distinguishes between bacteriostatic (inhibiting growth) and bactericidal (killing) activity, which is a critical parameter for an antibiotic's clinical potential.

3. Time-Kill Kinetic Assay

  • Objective: To evaluate the rate at which the test compound kills bacteria over time.

  • Methodology:

    • Expose a standardized bacterial inoculum to the test compound at various multiples of its MIC.

    • At specified time points (e.g., 0, 2, 4, 8, 24 hours), withdraw aliquots, serially dilute, and plate on agar to determine the viable cell count.

    • Plot log10 CFU/mL versus time.

  • Causality of Experimental Choice: This dynamic assay provides a more detailed understanding of the compound's antimicrobial effect than the static MIC and MBC assays.

Data Presentation: Antimicrobial Activity Profile

CompoundS. aureus MIC (µg/mL)E. coli MIC (µg/mL)P. aeruginosa MIC (µg/mL)S. aureus MBC (µg/mL)E. coli MBC (µg/mL)
N-(thiophen-2-ylmethyl)pyridin-3-amineExperimental DataExperimental DataExperimental DataExperimental DataExperimental Data
Ciprofloxacin0.25-10.015-0.120.25-10.5-20.03-0.25

Experimental Workflow: Antimicrobial Benchmarking

G MIC_Assay MIC Determination (Broth Microdilution) MBC_Assay MBC Determination MIC_Assay->MBC_Assay Determine Killing Activity Time_Kill Time-Kill Kinetic Assay MIC_Assay->Time_Kill

Caption: Workflow for antimicrobial activity benchmarking.

Therapeutic Area 3: Central Nervous System (CNS) Disorders

Rationale: The presence of the aminopyridine moiety in N-(thiophen-2-ylmethyl)pyridin-3-amine suggests potential activity at CNS targets, particularly ion channels.[8] The thiophene ring is also a common feature in CNS-active drugs.[9] Therefore, benchmarking against a known CNS-acting agent is a logical step.

Lead Benchmark Drug: 4-Aminopyridine (Dalfampridine)

4-Aminopyridine is a potassium channel blocker that enhances neurotransmission in demyelinated axons.[10][11] Its well-defined mechanism of action and use in neurological disorders make it a suitable benchmark for assessing the potential CNS activity of our test compound.

Comparative Experimental Protocols

1. In Vitro Ion Channel Patch-Clamp Electrophysiology

  • Objective: To determine if N-(thiophen-2-ylmethyl)pyridin-3-amine modulates the activity of key CNS ion channels.

  • Methodology:

    • Use whole-cell patch-clamp recordings on cells expressing specific voltage-gated potassium channels (e.g., Kv1.1, Kv1.2) or other relevant CNS ion channels.

    • Apply the test compound at various concentrations and measure changes in ion channel currents.

    • Use 4-Aminopyridine as a positive control for potassium channel blockade.

    • Determine the IC50 for channel inhibition.

  • Causality of Experimental Choice: This is the most direct method to assess the interaction of a compound with ion channels and is essential for understanding its potential neuro-modulatory effects.

2. In Vitro Neurotransmitter Release Assay

  • Objective: To investigate the effect of the test compound on the release of neurotransmitters from primary neuronal cultures or synaptosomes.

  • Methodology:

    • Prepare primary cortical neurons or synaptosomes.

    • Pre-load with a radiolabeled or fluorescently-tagged neurotransmitter (e.g., [3H]-GABA, [3H]-glutamate).

    • Stimulate neurotransmitter release (e.g., with high K+ depolarization) in the presence and absence of the test compound and 4-Aminopyridine.

    • Measure the amount of released neurotransmitter.

  • Causality of Experimental Choice: This assay provides a functional readout of the compound's effect on synaptic transmission, which is a key aspect of CNS drug action.

3. In Vivo Behavioral Model (e.g., Rotarod Test for Motor Coordination)

  • Objective: To assess the in vivo effect of the test compound on motor coordination and potential neurological side effects in a rodent model.

  • Methodology:

    • Administer the test compound and 4-Aminopyridine to mice or rats at various doses.

    • Place the animals on a rotating rod (rotarod) and measure the latency to fall.

    • Compare the performance of treated animals to vehicle-treated controls.

  • Causality of Experimental Choice: This in vivo assay provides an initial indication of the compound's CNS activity and potential therapeutic or adverse effects on motor function.

Data Presentation: CNS Activity Profile

CompoundKv1.1 IC50 (µM)GABA Release (% of Control)Rotarod Performance (Latency to Fall, s)
N-(thiophen-2-ylmethyl)pyridin-3-amineExperimental DataExperimental DataExperimental Data
4-Aminopyridine100-300IncreasedDose-dependent effects

Experimental Workflow: CNS Activity Benchmarking

G cluster_0 In Vitro Target Engagement Patch_Clamp Ion Channel Patch-Clamp IC50_Det IC50 Determination Patch_Clamp->IC50_Det NT_Release Neurotransmitter Release Assay IC50_Det->NT_Release Assess Functional Consequence Rotarod Rotarod Behavioral Test NT_Release->Rotarod

Caption: Workflow for CNS activity benchmarking.

Conclusion

N-(thiophen-2-ylmethyl)pyridin-3-amine represents a molecule of significant interest due to its composite structure of well-established pharmacophores. The lack of extensive public data necessitates a predictive and systematic approach to its evaluation. This guide provides a scientifically rigorous framework for benchmarking its potential in oncology, infectious diseases, and CNS disorders. By employing the detailed experimental protocols outlined herein, researchers can generate the critical data needed to objectively assess the therapeutic promise of N-(thiophen-2-ylmethyl)pyridin-3-amine and guide its future development. Each proposed experiment is designed to be self-validating through the use of appropriate controls and to provide a clear, causal link between the compound's structure and its biological activity.

References

  • Thieno[3,2-b]pyridine: Attractive scaffold for highly selective inhibitors of underexplored protein kinases with variable binding mode - PubMed. (2025, January 2). [Link]

  • Cracking the code: the clinical and molecular impact of aminopyridines; a review (2019–2024) - RSC Publishing. (2025, January 8). [Link]

  • Aminopyridines for the treatment of neurologic disorders. (2016, November 10). [Link]

  • Aminopiridines in the Treatment of Multiple Sclerosis and Other Neurological Disorders | Request PDF - ResearchGate. (n.d.). [Link]

  • Design and Synthesis of New Thiophene/Thieno[2,3-d]pyrimidines along with Their Cytotoxic Biological Evaluation as Tyrosine Kinase Inhibitors in Addition to Their Apoptotic and Autophagic Induction - PMC - PubMed Central. (n.d.). [Link]

  • 4-Aminopyridine - Wikipedia. (n.d.). [Link]

  • Synthesis, biological evaluation, and computational studies of N-benzyl pyridinium-curcumin derivatives as potent AChE inhibitors with antioxidant activity - PubMed. (2023, December 15). [Link]

  • Thiophene-pyridine Compounds as Therapeutic and Prophylactic Antimalarials. (2022, April 15). [Link]

  • The use of aminopyridines in neurological disorders - PubMed. (2012, July 15). [Link]

  • Discovery of New Pyrazolopyridine, Furopyridine, and Pyridine Derivatives as CDK2 Inhibitors: Design, Synthesis, Docking Studies, and Anti-Proliferative Activity - MDPI. (2021, June 26). [Link]

  • Medicinal chemistry-based perspectives on thiophene and its derivatives: exploring structural insights to discover plausible druggable leads - PMC. (n.d.). [Link]

  • Synthesis and receptor binding of thiophene bioisosteres of potent GluN2B ligands with a benzo[12]annulene-scaffold - PMC. (n.d.). [Link]

  • Thiophene‐containing compounds with antimicrobial activity | Request PDF - ResearchGate. (2022, February 8). [Link]

  • The Use of Bioisosterism in Drug Design and Molecular Modification. (n.d.). [Link]

  • Synthesis and Anticancer Activity of New Pyridine-Thiophene and Pyridine-Furan Hybrid Compounds, Their Sugar Hydrazone, and Glycosyl Derivatives | Request PDF - ResearchGate. (n.d.). [Link]

  • (PDF) Thieno[3,2‐b]pyridine: Attractive scaffold for highly selective inhibitors of underexplored protein kinases with variable binding mode - ResearchGate. (2024, November 6). [Link]

  • Pyridine Compounds with Antimicrobial and Antiviral Activities - PMC - NIH. (n.d.). [Link]

  • Discovery of new antimicrobial thiophene derivatives with activity against drug-resistant Gram negative-bacteria - Frontiers. (2024, August 20). [Link]

  • Synthesis and Antibacterial Evaluation of Some New Pyrimidine, Pyridine and Thiophene Derivatives - Lupine Publishers. (2021, March 23). [Link]

  • Thiophene-Based Compounds | Encyclopedia MDPI. (2021, October 9). [Link]

  • Straightforward Synthesis of Thiophene Bioisosteres of the Pyrrolo[3,2-c]quinoline Framework from Martinelline Alkaloids - MDPI. (2025, November 4). [Link]

  • Thiophene Scaffold as Prospective Central Nervous System Agent: A Review - PubMed. (n.d.). [Link]

  • Synthesis of Some Thiophene, Imidazole and Pyridine Derivatives Exhibiting Good Anti-Inflammatory and Analgesic Activities | Request PDF - ResearchGate. (2025, August 6). [Link]

  • Thiophene Bioisosteres of Spirocyclic σ Receptor Ligands: Relationships between Substitution Pattern and σ Receptor Affinity | Journal of Medicinal Chemistry - ACS Publications. (2012, April 19). [Link]

  • Analog design-Bioisosteric replacement strategies | PPTX - Slideshare. (n.d.). [Link]

  • Thiophene Scaffold as Prospective Central Nervous System Agent: A Review | Request PDF. (2025, August 6). [Link]

  • PHARMACOLOGICAL APPLICATION OF THIOPHENE DERIVATIVES by Jayshri K. Bhagwat, Monika B.Ambre - EPRA JOURNALS. (2023, June 19). [Link]

  • New thiazole, thiophene and 2-pyridone compounds incorporating dimethylaniline moiety: synthesis, cytotoxicity, ADME and molecular docking studies - PMC. (2024, March 14). [Link]

  • Pyridine alkaloids with activity in the central nervous system - ResearchGate. (n.d.). [Link]

  • Bioactive compounds that are based on N-Benzyl cyclo-tertiary amines as building blocks.. (n.d.). [Link]

  • Synthesis, Characterization and CNS Depressant Activity of Some Schiff Bases of 2-Amino-4-(4-Chlorophenyl)Thiophene-3carboxamide - Asian Journal of Research in Chemistry. (2011, August 2). [Link]

  • Structure-Activity Relationship and Target Investigation of Thiophen-2-yl-Pyrimidines against Schistosoma species | bioRxiv. (2025, October 8). [Link]

  • Structure-Activity Relationship and Target Investigation of Thiophen-2-yl-Pyrimidines against Schistosoma species - PubMed. (2025, October 8). [Link]

  • Structure-Activity Relationship and Target Investigation of Thiophen-2-yl-Pyrimidines against Schistosoma species - ResearchGate. (2026, February 7). [Link]

  • Synthesis and biological activity of some new 1-benzyl and 1-benzoyl-3-heterocyclic indole derivatives - ResearchGate. (2025, August 7). [Link]

  • Design, Synthesis and Fungicidal Activity of N-(thiophen-2-yl) Nicotinamide Derivatives. (2022, December 8). [Link]

  • Design, synthesis, and biological evaluation of N-(pyridin-3-yl)pyrimidin-4-amine analogues as novel cyclin-dependent kinase 2 inhibitors for cancer therapy - PubMed. (2024, February 15). [Link]

Sources

Safety Operating Guide

N-(thiophen-2-ylmethyl)pyridin-3-amine proper disposal procedures

Author: BenchChem Technical Support Team. Date: February 2026

Topic: N-(thiophen-2-ylmethyl)pyridin-3-amine Proper Disposal Procedures Content Type: Operational Safety & Logistics Guide Audience: Researchers, Scientists, and Drug Development Professionals[1]

Executive Summary: Immediate Action Directive

Do NOT dispose of N-(thiophen-2-ylmethyl)pyridin-3-amine down the drain or in general trash. [1][2]

This compound is a nitrogen-sulfur heterocycle. It must be treated as Hazardous Chemical Waste .

  • Primary Disposal Method: High-temperature incineration with secondary combustion and gas scrubbing (to capture SOₓ and NOₓ).

  • RCRA Status: Likely triggers D038 (Pyridine) toxicity characteristics if leachable; treat as a toxic, organic waste.[1]

  • Immediate Segregation: Store away from oxidizing agents (peroxides, nitrates) and strong acids .[1][3][4]

Chemical Profile & Hazard Identification

As a Senior Application Scientist, I approach disposal not just by reading a label, but by deconstructing the molecule. N-(thiophen-2-ylmethyl)pyridin-3-amine lacks a widely public, specific SDS, which is common for research intermediates.[1] Therefore, we must derive our safety protocols from its functional pharmacophores.[1]

Structural Deconstruction
MoietyAssociated HazardDisposal Implication
Pyridine Ring Toxic (H301/H310), Irritant, Combustible.[1]Triggers RCRA D038 (Toxicity) if leachable. Requires incineration.[5]
Thiophene Ring Flammable, Sulfur source.[1]Generates Sulfur Dioxide (SO₂) upon combustion. Requires scrubbed incineration.[5]
Secondary Amine Basic, potential for salt formation.[1]Incompatible with acids (exothermic reaction). Do not mix in acid waste streams.

Composite Hazard Assessment: Treat as Toxic, Irritant, and Combustible .[1]

Waste Segregation Strategy (The Self-Validating System)

To ensure a self-validating safety system, waste streams must be segregated before they leave the bench.[1] Mixing incompatible streams creates "mystery waste" that disposal facilities may reject or that may cause spontaneous reaction.

Segregation Rules
  • Sulfur-Bearing Organic Waste: Due to the thiophene moiety, this compound should be tagged for incineration facilities equipped with scrubbers. Do not mix with "Clean Organic" streams intended for fuel blending if your facility separates sulfur/halogen waste.

  • No Oxidizers: The amine and thiophene groups are susceptible to oxidation. Never place in containers with nitric acid, perchlorates, or peroxides.[1]

  • pH Sensitivity: As a base, avoid mixing with concentrated acidic waste streams to prevent heat generation and spattering.

Operational Disposal Workflow

The following logic flow dictates the handling of this compound from bench to disposal facility.

DisposalWorkflow Start Waste Generation: N-(thiophen-2-ylmethyl)pyridin-3-amine StateCheck Physical State? Start->StateCheck Liquid Liquid / Solution StateCheck->Liquid Dissolved Solid Solid / Pure Substance StateCheck->Solid Pure/Precipitate SolventCheck Solvent Type? Liquid->SolventCheck Halogenated Halogenated Solvent (e.g., DCM, Chloroform) SolventCheck->Halogenated Contains Halogens NonHalogenated Non-Halogenated (e.g., MeOH, DMSO) SolventCheck->NonHalogenated No Halogens Incineration High-Temp Incineration (Rotary Kiln with Scrubber) Halogenated->Incineration Stream A NonHalogenated->Incineration Stream B (High BTU) LabPack Solid Waste Lab Pack (Tag: Toxic/Sulfur-Bearing) Solid->LabPack LabPack->Incineration

Figure 1: Decision logic for segregating N-(thiophen-2-ylmethyl)pyridin-3-amine based on physical state and solvent matrix.

Step-by-Step Disposal Protocols

Scenario A: Solid Waste (Pure Compound or Contaminated Solids)

Applicable to: Expired reagent, contaminated gloves, weighing boats, spill cleanup debris.[1]

  • Container Selection: Use a wide-mouth HDPE (High-Density Polyethylene) jar or a clear glass jar with a chemically resistant (Teflon-lined) cap.

  • Transfer: Transfer solid material carefully to avoid dust generation. If dust is visible, work inside a fume hood.[1]

  • Labeling:

    • Primary Name: N-(thiophen-2-ylmethyl)pyridin-3-amine.

    • Constituents: Pyridine derivative, Thiophene derivative.[1]

    • Hazard Checkboxes: Toxic, Irritant.[1]

    • Note: "Contains Sulfur and Nitrogen."

  • Secondary Containment: Place the sealed jar into a clear polyethylene bag (zip-lock) before placing it in the satellite accumulation area. This protects the label and provides a second barrier.

Scenario B: Liquid Waste (Reaction Mixtures or HPLC Effluent)

Applicable to: Mother liquors, washes.[1]

  • Compatibility Check: Ensure the waste solvent container does not contain acids or oxidizers.[3][4][6]

  • Solvent Segregation:

    • If dissolved in Dichloromethane (DCM) : Dispose in "Halogenated Waste."

    • If dissolved in Methanol/Ethanol/DMSO : Dispose in "Non-Halogenated Organic Waste."

  • Labeling: List the solvent as the primary constituent (e.g., "95% Methanol") and the solute (N-(thiophen-2-ylmethyl)pyridin-3-amine) as a "Trace Toxic Contaminant."

  • Cap Venting: If the solution was recently reactive, ensure the cap is vented or loosely tightened for the first 24 hours in the fume hood to prevent pressure buildup, then seal tightly.[1]

Spill Contingency Plan

Minor Spill (< 5 grams/mL):

  • Alert: Notify nearby personnel.

  • PPE: Wear nitrile gloves (double gloving recommended), lab coat, and safety goggles.[1]

  • Containment:

    • Solids: Do not dry sweep (dust hazard). Cover with wet paper towels or use a HEPA vacuum if available.

    • Liquids: Cover with an inert absorbent (Vermiculite or Clay). Do not use sawdust (combustible interaction risk).

  • Cleanup: Scoop material into a disposal container. Clean the surface with a soap/water solution, followed by a water rinse.[1] Collect all rinsate as hazardous waste.

Regulatory Framework (RCRA Compliance)

In the United States, this compound falls under the purview of the Resource Conservation and Recovery Act (RCRA) .

  • Toxicity Characteristic (D038): Pyridine is a D-listed waste (D038) if the extract contains

    
     5.0 mg/L via TCLP (Toxicity Characteristic Leaching Procedure). Because this molecule contains a pyridine ring, it may release pyridine upon degradation or metabolism.[1]
    
  • Best Practice: To avoid costly testing to prove it is not hazardous, the industry standard is to manage it as a hazardous waste by default .[1]

References

  • National Research Council. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards, Updated Version. The National Academies Press.[7][8] [Link]7]

  • U.S. Environmental Protection Agency (EPA). (n.d.). Defining Hazardous Waste: Listed, Characteristic and Mixed Radiological Wastes. Retrieved February 19, 2026, from [Link]1]

  • U.S. Environmental Protection Agency (EPA). (n.d.). 40 CFR Part 261 - Identification and Listing of Hazardous Waste.[9][10] Retrieved February 19, 2026, from [Link]1]

  • PubChem. (n.d.). Pyridine Safety and Hazards. National Library of Medicine. Retrieved February 19, 2026, from [Link]1]

Sources

×

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.